Carbetocin acetate

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Mechanism of Action of Carbetocin Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carbetocin (B549339) acetate (B1210297), a long-acting synthetic analogue of oxytocin (B344502), is a critical therapeutic agent in the prevention of postpartum hemorrhage. Its efficacy stems from a nuanced mechanism of action centered on the selective activation of oxytocin receptors (OTR) in the myometrium. This technical guide provides a comprehensive exploration of the molecular pharmacology of carbetocin acetate, detailing its receptor binding kinetics, downstream signaling cascades, and the key experimental methodologies used to elucidate its function. Particular emphasis is placed on its biased agonism, favoring the Gq protein pathway over β-arrestin recruitment, a characteristic that distinguishes it from endogenous oxytocin and contributes to its prolonged therapeutic effect.

Receptor Binding and Selectivity

Carbetocin acetate exerts its primary pharmacological effect through its interaction with the oxytocin receptor, a member of the G-protein coupled receptor (GPCR) superfamily.[1][2] The binding of carbetocin to the OTR initiates a cascade of intracellular events that culminate in uterine muscle contraction.[3][4]

1.1. Binding Affinity and Kinetics

Carbetocin binds with high affinity to the human oxytocin receptor, although its affinity is approximately 10-fold lower than that of native oxytocin.[5] This is reflected in its dissociation constant (Ki). Despite this lower affinity, carbetocin exhibits a longer duration of action, which is attributed to its greater resistance to enzymatic degradation compared to oxytocin.[4]

1.2. Receptor Selectivity

A key feature of carbetocin's pharmacological profile is its high selectivity for the oxytocin receptor over the structurally related vasopressin receptors (V1a and V1b).[3][6] While oxytocin can bind to and activate both V1a and V1b receptors, carbetocin demonstrates negligible agonist activity at these receptors and may even act as a competitive antagonist.[3][6] This selectivity is clinically significant as it may contribute to a more favorable side-effect profile, particularly concerning cardiovascular effects mediated by vasopressin receptors.

Signal Transduction Pathways

Upon binding to the oxytocin receptor, carbetocin initiates a series of intracellular signaling events. It has been characterized as a biased agonist, preferentially activating the Gq protein-coupled signaling pathway.[3][6]

2.1. Gq Protein Activation and Downstream Effectors

The binding of carbetocin to the OTR induces a conformational change in the receptor, leading to the activation of the heterotrimeric G-protein, specifically the Gαq subunit.[7] The activated Gαq subunit then stimulates phospholipase C (PLC).[7] PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[7]

• Inositol Trisphosphate (IP3): IP3 diffuses through the cytoplasm and binds to IP3 receptors on the sarcoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol.[4]

• Diacylglycerol (DAG): DAG remains in the plasma membrane and, in conjunction with the elevated intracellular Ca2+, activates protein kinase C (PKC).[7]

The subsequent increase in intracellular calcium concentration is the primary driver of myometrial contraction. Calcium ions bind to calmodulin, which then activates myosin light-chain kinase (MLCK). MLCK phosphorylates the myosin light chains, leading to cross-bridge cycling between actin and myosin filaments and resulting in smooth muscle contraction.

2.2. Biased Agonism and β-Arrestin Recruitment

Carbetocin is considered a "biased agonist" because it selectively activates the Gq signaling pathway with minimal recruitment of β-arrestin.[3][6] In contrast, oxytocin activates both Gq and β-arrestin pathways.[3] β-arrestin recruitment is typically involved in receptor desensitization and internalization, which can lead to a dampening of the signal over time.[8] By avoiding significant β-arrestin recruitment, carbetocin may induce a more sustained signaling response, contributing to its long-lasting uterotonic effect.[3]

2.3. Mitogen-Activated Protein Kinase (MAPK) Pathway

The activation of GPCRs, including the oxytocin receptor, can also lead to the stimulation of the mitogen-activated protein kinase (MAPK) pathway, which is involved in regulating cell proliferation, differentiation, and apoptosis.[9] While the direct activation of the MAPK pathway by carbetocin is not as extensively studied as the Gq pathway, it is plausible that downstream signaling from Gq activation and protein kinase C can lead to the activation of MAPK cascades such as the ERK1/2 pathway.[10][11] Further research is needed to fully elucidate the role of the MAPK pathway in the overall mechanism of action of carbetocin.

Quantitative Data Summary

The following tables summarize key quantitative parameters related to the mechanism of action of carbetocin acetate, providing a comparative perspective with oxytocin where data is available.

Parameter	Carbetocin	Oxytocin	Reference(s)
Binding Affinity (Ki) to Oxytocin Receptor	7.1 nM	0.71 nM	[5][12]
EC50 for Gq Activation	48.8 ± 16.09 nM	9.7 ± 4.43 nM	[12]
Maximal Gq Activation (BRETmax)	~45% of Oxytocin	100%	[12]
Binding Affinity (Ki) to Vasopressin V1a Receptor	7.24 ± 0.29 nM	Not specified	[1]
Binding Affinity (Ki) to Vasopressin V2 Receptor	61.3 ± 14.6 nM	Not specified	[1]
Maximal Contractile Effect on Myometrial Strips	2.70 ± 0.12 g	5.22 ± 0.26 g	[1]
EC50 for Myometrial Contraction	48.0 ± 8.20 nM	5.62 ± 1.22 nM	[1]

Table 1: Receptor Binding and Functional Potency of Carbetocin and Oxytocin

Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize the mechanism of action of carbetocin acetate.

4.1. Receptor Binding Assay

• Objective: To determine the binding affinity (Ki) of carbetocin for the oxytocin receptor.

• Methodology:

  • Membrane Preparation: Prepare cell membranes from a cell line recombinantly expressing the human oxytocin receptor (e.g., HEK293 or CHO cells).

  • Radioligand Binding: Incubate the cell membranes with a constant concentration of a radiolabeled oxytocin receptor ligand (e.g., [3H]-oxytocin).

  • Competition Binding: Perform competitive binding experiments by adding increasing concentrations of unlabeled carbetocin.

  • Separation and Detection: Separate the bound and free radioligand by rapid filtration. Measure the radioactivity of the filters using liquid scintillation counting.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the carbetocin concentration. The IC50 (concentration of carbetocin that inhibits 50% of specific radioligand binding) is determined by non-linear regression. The Ki is then calculated using the Cheng-Prusoff equation.

4.2. G-protein Activation Assay (Bioluminescence Resonance Energy Transfer - BRET)

• Objective: To measure the activation of Gq protein by carbetocin in live cells.

• Methodology:

  • Cell Culture and Transfection: Co-transfect HEK293 cells with plasmids encoding the human oxytocin receptor, a Gαq subunit fused to a BRET donor (e.g., Renilla luciferase, Rluc), and a Gγ subunit fused to a BRET acceptor (e.g., Green Fluorescent Protein, GFP).

  • Assay Preparation: Plate the transfected cells in a 96-well plate.

  • Stimulation: Add increasing concentrations of carbetocin to the wells.

  • BRET Measurement: Add the luciferase substrate (e.g., coelenterazine (B1669285) h) and measure the light emission at wavelengths corresponding to the donor and acceptor using a BRET-compatible plate reader.

  • Data Analysis: Calculate the BRET ratio (acceptor emission / donor emission). A decrease in the BRET ratio indicates G-protein activation (dissociation of Gα from Gβγ). Plot the change in BRET ratio against the logarithm of the carbetocin concentration to determine the EC50 and Emax.

4.3. β-Arrestin Recruitment Assay (Bioluminescence Resonance Energy Transfer - BRET)

• Objective: To measure the recruitment of β-arrestin to the oxytocin receptor upon carbetocin stimulation.

• Methodology:

  • Cell Culture and Transfection: Co-transfect HEK293 cells with plasmids encoding the human oxytocin receptor fused to a BRET donor (e.g., Rluc) and β-arrestin-2 fused to a BRET acceptor (e.g., GFP).

  • Assay Preparation: Plate the transfected cells in a 96-well plate.

  • Stimulation: Add increasing concentrations of carbetocin to the wells.

  • BRET Measurement: Add the luciferase substrate and measure the light emission at the donor and acceptor wavelengths.

  • Data Analysis: Calculate the BRET ratio. An increase in the BRET ratio indicates the recruitment of β-arrestin to the receptor. Plot the change in BRET ratio against the logarithm of the carbetocin concentration.

4.4. Inositol Phosphate (B84403) (IP) Accumulation Assay

• Objective: To measure the production of inositol phosphates, a downstream product of PLC activation.

• Methodology:

  • Cell Culture and Labeling: Culture cells expressing the oxytocin receptor and label them with [3H]-myo-inositol overnight.

  • Stimulation: Pre-incubate the cells with LiCl (to inhibit inositol monophosphatase) and then stimulate with various concentrations of carbetocin.

  • Extraction: Stop the reaction and extract the inositol phosphates.

  • Separation and Quantification: Separate the different inositol phosphate species using anion-exchange chromatography and quantify the radioactivity by liquid scintillation counting.

  • Data Analysis: Plot the amount of [3H]-inositol phosphates accumulated against the logarithm of the carbetocin concentration.

4.5. Intracellular Calcium Mobilization Assay

• Objective: To measure the increase in intracellular calcium concentration following carbetocin stimulation.

• Methodology:

  • Cell Culture and Dye Loading: Culture cells expressing the oxytocin receptor on a 96-well plate and load them with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

  • Stimulation: Place the plate in a fluorescence plate reader and add varying concentrations of carbetocin.

  • Fluorescence Measurement: Measure the change in fluorescence intensity over time. For ratiometric dyes like Fura-2, measure the ratio of emission at two different excitation wavelengths.

  • Data Analysis: Plot the peak change in fluorescence (or fluorescence ratio) against the logarithm of the carbetocin concentration to determine the EC50.

4.6. In Vitro Uterine Muscle Contraction Assay

• Objective: To measure the contractile response of uterine tissue to carbetocin.

• Methodology:

  • Tissue Preparation: Obtain myometrial tissue strips from biopsies (e.g., from women undergoing cesarean section).

  • Organ Bath Setup: Mount the tissue strips in an organ bath containing a physiological salt solution, maintained at 37°C and aerated with carbogen. Connect one end of the strip to a force transducer.

  • Equilibration: Allow the tissue to equilibrate and establish a stable baseline of spontaneous contractions.

  • Drug Addition: Add increasing cumulative concentrations of carbetocin to the organ bath.

  • Data Recording and Analysis: Record the isometric tension of the muscle strips. Analyze the frequency, amplitude, and duration of contractions. Plot the contractile response against the logarithm of the carbetocin concentration to determine the EC50 and maximal effect.

4.7. Western Blot for MAPK Activation

• Objective: To detect the phosphorylation and activation of MAPK pathway proteins (e.g., ERK1/2).

• Methodology:

  • Cell Culture and Treatment: Culture cells expressing the oxytocin receptor and treat them with carbetocin for various time points.

  • Protein Extraction: Lyse the cells and extract the total protein.

  • Protein Quantification: Determine the protein concentration of the lysates.

  • SDS-PAGE and Transfer: Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a polyvinylidene difluoride (PVDF) membrane.

  • Immunoblotting: Block the membrane and incubate it with primary antibodies specific for the phosphorylated forms of MAPK proteins (e.g., anti-phospho-ERK1/2) and total MAPK proteins.

  • Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Data Analysis: Quantify the band intensities and express the level of MAPK activation as the ratio of phosphorylated protein to total protein.

Visualizations of Core Mechanisms

5.1. Signaling Pathway of Carbetocin Acetate

Caption: Carbetocin signaling cascade via the Gq pathway.

5.2. Experimental Workflow for G-protein Activation BRET Assay

Caption: Workflow for G-protein activation BRET assay.

5.3. Logical Relationship of Carbetocin's Biased Agonism

Caption: Biased agonism of Carbetocin at the OTR.

Conclusion

Carbetocin acetate's mechanism of action is a compelling example of targeted therapeutic design. Its high selectivity for the oxytocin receptor and its biased agonism towards the Gq signaling pathway, with minimal β-arrestin recruitment, underpin its prolonged and effective uterotonic activity. This in-depth understanding of its molecular pharmacology, supported by robust experimental methodologies, is crucial for the ongoing development of novel uterotonic agents and for optimizing clinical strategies to manage postpartum hemorrhage. The detailed protocols and data presented herein serve as a valuable resource for researchers and drug development professionals in the field of obstetrics and pharmacology.

References

• 1. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β-Arrestin-Independent Internalisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Monitoring agonist‐promoted conformational changes of β‐arrestin in living cells by intramolecular BRET | EMBO Reports [link.springer.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of carbetocin and oxytocin for the prevention of postpartum hemorrhage following vaginal delivery:a double-blind randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Inositol Phosphate Accumulation in Vivo Provides a Measure of Muscarinic M1 Receptor Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β‐Arrestin‐Independent Internalisation - PMC [pmc.ncbi.nlm.nih.gov]

Carbetocin Acetate: A Technical Guide to Structure, Function, and Molecular Pharmacology

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carbetocin (B549339) acetate (B1210297) is a long-acting synthetic analogue of the human hormone oxytocin (B344502), utilized primarily for the prevention of postpartum hemorrhage (PPH). Its structural modifications confer a significantly longer half-life and greater receptor selectivity compared to endogenous oxytocin. This technical guide provides an in-depth analysis of the structure, function, and molecular pharmacology of carbetocin acetate. It includes a comprehensive summary of its binding affinity and pharmacokinetic properties, detailed protocols for key experimental assays, and visualizations of its signaling pathways and experimental workflows.

Structure of Carbetocin Acetate

Carbetocin is an octapeptide analogue of oxytocin. The chemical modifications from native oxytocin include the deamination of the N-terminal cysteine, the substitution of the disulfide bridge with a thioether linkage, and the methylation of the tyrosine at position 2. These changes contribute to its increased resistance to enzymatic degradation and prolonged duration of action.

Chemical and Physical Properties

Property	Value
Chemical Formula	C47H73N11O14S[1]
Molecular Weight	1048.22 g/mol (acetate salt)[1][2]
Amino Acid Sequence	[But1-Cys6] But-Tyr(Me)-Ile-Gln-Asn-Cys-Pro-Leu-Gly-NH2[3]
IUPAC Name	(S)-1-((3R,6S,9S,12S,15S)-6-(2-amino-2-oxoethyl)-9-(3-amino-3-oxopropyl)-12-((S)-sec-butyl)-15-(4-methoxybenzyl)-5,8,11,14,17-pentaoxo-1-thia-4,7,10,13,16-pentaazacycloicosane-3-carbonyl)-N-((S)-1-((2-amino-2-oxoethyl)amino)-4-methyl-1-oxopentan-2-yl)pyrrolidine-2-carboxamide acetate[1]
CAS Number	1631754-28-3 (acetate salt)[1]

Function and Mechanism of Action

Carbetocin acetate is a selective agonist of the oxytocin receptor (OTR), a G-protein coupled receptor (GPCR).[4] Its primary physiological effect is to induce powerful and sustained contractions of the uterine smooth muscle, thereby preventing uterine atony, the leading cause of postpartum hemorrhage.[5]

Oxytocin Receptor Signaling Pathway

Upon binding to the OTR, carbetocin initiates a conformational change in the receptor, leading to the activation of the Gαq subunit of the heterotrimeric G-protein complex.[4] This triggers a downstream signaling cascade as depicted below.

References

• 1. Pharmacokinetics of carbetocin, a long-acting oxytocin analogue, in nonpregnant women | Semantic Scholar [semanticscholar.org]
• 2. portal.research.lu.se [portal.research.lu.se]
• 3. Radioligand displacement assay for the human receptors [bio-protocol.org]
• 4. Use of BRET to Measure β-Arrestin Recruitment at Oxytocin and Vasopressin Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

Carbetocin Acetate: A Synthetic Analogue of Oxytocin - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbetocin (B549339) acetate (B1210297) is a long-acting synthetic analogue of the neurohypophysial hormone oxytocin (B344502).[1] Structurally similar to oxytocin, carbetocin is modified to have a longer half-life and increased resistance to degradation, making it a valuable therapeutic agent, particularly in the prevention of postpartum hemorrhage (PPH).[1][2] This technical guide provides an in-depth overview of carbetocin acetate, focusing on its comparative pharmacology with oxytocin, including receptor binding affinity, signaling pathways, pharmacokinetics, and clinical efficacy. Detailed experimental protocols and visual representations of key pathways are included to support further research and drug development.

Molecular Structure

Oxytocin is a nonapeptide with the amino acid sequence Cys-Tyr-Ile-Gln-Asn-Cys-Pro-Leu-Gly-NH2, featuring a disulfide bridge between the two cysteine residues.[3][4] Carbetocin is chemically modified from oxytocin, featuring a deamination at the N-terminus, a methyl group on the tyrosine residue, and a carba-1 bridge (a methylene (B1212753) group replacing the disulfide bond).[1] These modifications contribute to its prolonged half-life and greater stability.[5]

Table 1: Comparison of Molecular Structures

Feature	Oxytocin	Carbetocin Acetate
Amino Acid Sequence	Cys-Tyr-Ile-Gln-Asn-Cys-Pro-Leu-Gly-NH2[3][4]	Deamino-Cys(CH2)-Tyr(OMe)-Ile-Gln-Asn-Cys-Pro-Leu-Gly-NH2[1]
Molecular Formula	C43H66N12O12S2[6]	C45H69N11O12S[7]
Molecular Weight	1007.19 g/mol [3]	988.17 g/mol [8]
Key Modifications	Disulfide bridge[3][9]	Deamination of N-terminus, O-methylation of Tyrosine, Carba-1 bridge[1]

Mechanism of Action and Signaling Pathways

Carbetocin, like oxytocin, exerts its effects by binding to oxytocin receptors (OTR), which are G-protein coupled receptors (GPCRs).[5][10] The primary signaling pathway involves the activation of the Gq/11 protein, leading to the stimulation of phospholipase C (PLC).[11] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC). The elevated intracellular calcium levels lead to the contraction of smooth muscle, particularly in the uterus.[11]

While both ligands activate the Gq pathway, carbetocin has been shown to be a partial agonist for the OXTR/Gq coupling, with a maximal activation that is approximately half that of oxytocin.[11] Interestingly, carbetocin does not appear to activate vasopressin V1a and V1b receptors and may act as a competitive antagonist at these receptors, which differentiates it from oxytocin.[11]

Caption: Oxytocin/Carbetocin Signaling Pathway.

Receptor Binding Affinity

Carbetocin exhibits high affinity for the oxytocin receptor, although it is approximately 10-fold lower than that of oxytocin.[5] Notably, carbetocin displays greater selectivity for the oxytocin receptor over vasopressin receptors compared to oxytocin.[7]

Table 2: Receptor Binding Affinity (Ki values in nM)

Ligand	Oxytocin Receptor (OTR)	Vasopressin V1a Receptor	Vasopressin V1b Receptor	Vasopressin V2 Receptor
Oxytocin	0.71[11]	1.73[12]	1.32[12]	2.44[12]
Carbetocin	7.1[5]	7.24[13]	Not Reported	61.3[7][13]

Pharmacokinetics

The structural modifications of carbetocin result in a significantly longer half-life compared to oxytocin.[1] This extended duration of action is a key advantage in clinical settings, as a single dose can provide sustained uterine contraction.[2]

Table 3: Pharmacokinetic Parameters

Parameter	Oxytocin	Carbetocin
Half-life	4-10 minutes[2]	~40 minutes[1][10]
Onset of Action (IV)	< 1 minute	< 2 minutes[1][2]
Duration of Action (IV)	~16 minutes	~60 minutes[2]
Bioavailability (IM)	Not applicable	~80%[14]

Clinical Efficacy in Postpartum Hemorrhage Prevention

Numerous clinical trials and meta-analyses have compared the efficacy of carbetocin and oxytocin in preventing PPH, primarily after cesarean section. Generally, carbetocin has been shown to be at least as effective, and in some cases more effective, than oxytocin in reducing the need for additional uterotonic agents and decreasing blood loss.

Table 4: Summary of Clinical Efficacy in PPH Prevention (Cesarean Section)

Outcome Measure	Carbetocin	Oxytocin	Key Findings
Need for Additional Uterotonics	0%[1]	23.5%[1]	Significantly fewer women in the carbetocin group required additional uterotonics.[1]
Mean Blood Loss (ml)	424.75 ± 182.59[15]	679.5 ± 200.25[15]	Carbetocin was associated with significantly less blood loss.[15]
Postpartum Hemorrhage (>500ml)	18.4%[16]	25.7%[16]	Carbetocin reduced the incidence of PPH.[16]
Blood Transfusion	3.3%[17]	13.3%[17]	The need for blood transfusions was significantly lower with carbetocin.[17]
Adverse Effects (Hypotension)	2%[18]	17%[18]	Carbetocin was associated with a lower incidence of hypotension.[18]

For vaginal deliveries, a meta-analysis of five randomized trials including over 30,000 women showed no significant difference between carbetocin and oxytocin in preventing blood loss of ≥500 ml.[19]

Experimental Protocols

Radioligand Binding Assay

This protocol outlines a competitive radioligand binding assay to determine the binding affinity (Ki) of a test compound (e.g., carbetocin) for the oxytocin receptor.

Caption: Experimental Workflow for Radioligand Binding Assay.

Methodology:

• Membrane Preparation: Homogenize cells or tissues expressing the oxytocin receptor in a cold lysis buffer. Centrifuge the homogenate to pellet the membranes. Resuspend the pellet in a suitable buffer.[20]

• Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of a radiolabeled oxytocin analogue (e.g., [3H]-oxytocin), and varying concentrations of the unlabeled test compound (carbetocin).[20] Include wells for total binding (radioligand only) and non-specific binding (radioligand with a high concentration of unlabeled oxytocin).

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[20]

• Separation: Rapidly separate the bound from free radioligand by vacuum filtration through a glass fiber filter. Wash the filters with ice-cold buffer to remove unbound radioligand.[20]

• Detection: Measure the radioactivity retained on the filters using a scintillation counter.[20]

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve. Determine the IC50 (the concentration of test compound that inhibits 50% of specific radioligand binding) and calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.[20]

In Vitro Myometrial Contraction Assay

This protocol describes an organ bath experiment to assess the functional activity of carbetocin on uterine muscle contractility.

Caption: Experimental Workflow for Myometrial Contraction Assay.

Methodology:

• Tissue Preparation: Obtain fresh myometrial tissue and dissect it into small, uniform strips.[21]

• Mounting: Mount the myometrial strips in an organ bath filled with physiological saline solution, maintained at 37°C and aerated with 95% O2/5% CO2. Attach one end of the strip to a fixed point and the other to a force transducer.[21]

• Equilibration: Allow the tissue to equilibrate and establish a stable baseline of spontaneous contractions.[21]

• Drug Administration: Add cumulative concentrations of carbetocin to the organ bath at regular intervals.[22]

• Data Recording: Continuously record the isometric tension generated by the myometrial strips using a data acquisition system.[21]

• Data Analysis: Analyze the recorded contractions to determine the effects of carbetocin on the frequency, amplitude, and duration of contractions. Construct a concentration-response curve and calculate the EC50 (the concentration that produces 50% of the maximal response) and Emax (the maximal response).[22]

Conclusion

Carbetocin acetate represents a significant advancement in the management of postpartum hemorrhage. Its favorable pharmacokinetic profile, particularly its prolonged half-life, offers a distinct advantage over oxytocin. While its receptor binding affinity is slightly lower than that of oxytocin, its high selectivity for the oxytocin receptor and its efficacy in clinical settings underscore its therapeutic value. The detailed information and protocols provided in this guide are intended to facilitate further research into the nuanced pharmacology of carbetocin and the development of novel oxytocin analogues.

References

• 1. Carbetocin versus oxytocin in caesarean section with high risk of post-partum haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carbetocin versus oxytocin in prevention of postpartum hemorrhage after cesarean delivery in high-risk women. A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Oxytocin Molecule [worldofmolecules.com]
• 4. Oxytocin - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. caymanchem.com [caymanchem.com]
• 8. peptide.com [peptide.com]
• 9. An Overview of Oxytocin: Chemical Structure, Receptors, Physiological Functions, Measurement Techniques of oxytocin, and Metabolism | Auctores [auctoresonline.org]
• 10. mdpi.com [mdpi.com]
• 11. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β‐Arrestin‐Independent Internalisation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdspdb.unc.edu [pdspdb.unc.edu]
• 13. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. portal.research.lu.se [portal.research.lu.se]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. academicmed.org [academicmed.org]
• 18. gynaecologyjournal.com [gynaecologyjournal.com]
• 19. Carbetocin vs oxytocin for prevention of postpartum hemorrhage after vaginal delivery: A meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. giffordbioscience.com [giffordbioscience.com]
• 21. Contractility Measurements of Human Uterine Smooth Muscle to Aid Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Pharmacokinetics and Pharmacodynamics of Carbetocin Acetate for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics (PK) and pharmacodynamics (PD) of Carbetocin acetate (B1210297), a long-acting synthetic analogue of oxytocin (B344502). Designed for researchers, scientists, and drug development professionals, this document delves into the core mechanisms of action, quantitative data, and detailed experimental methodologies to facilitate further investigation and application of this important uterotonic agent.

Introduction

Carbetocin acetate is a synthetic octapeptide analogue of oxytocin with agonist properties at the oxytocin receptor. Its primary clinical application is the prevention of uterine atony and subsequent postpartum hemorrhage (PPH) following cesarean section and vaginal delivery.[1] Compared to endogenous oxytocin, Carbetocin exhibits a significantly longer duration of action, which offers a therapeutic advantage in maintaining adequate uterine tone in the postpartum period.[2] This guide will explore the molecular interactions, signaling cascades, and the physiological responses elicited by Carbetocin acetate.

Pharmacodynamics

The pharmacodynamic effects of Carbetocin are primarily mediated through its selective binding to and activation of oxytocin receptors (OTR), which are G-protein coupled receptors (GPCRs) predominantly expressed on the myometrial smooth muscle cells of the uterus.

Mechanism of Action and Signaling Pathway

Upon binding to the oxytocin receptor, Carbetocin initiates a conformational change that activates the Gq alpha subunit of the heterotrimeric G-protein complex. This activation stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).

IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The increased cytosolic Ca2+ concentration is a critical step leading to the contraction of uterine smooth muscle fibers. This rise in intracellular calcium is crucial for reducing uterine bleeding after childbirth.[3] DAG, in concert with Ca2+, activates protein kinase C (PKC), which is involved in modulating the contractile response and other cellular processes. The sustained uterotonic activity of Carbetocin is a key benefit over the shorter-acting oxytocin.[3]

Caption: Carbetocin Acetate Signaling Pathway.

Receptor Binding Affinity and Potency

Carbetocin demonstrates high affinity for the oxytocin receptor, although it is approximately 10-fold lower than that of oxytocin.[4] Despite this, its greater stability and prolonged receptor occupancy contribute to its extended duration of action.

Table 1: Receptor Binding Affinity and Functional Potency of Carbetocin Acetate

Parameter	Value	Species/Tissue	Reference(s)
Ki (Oxytocin Receptor)	7.1 nM	Human	[5]
EC50 (Uterine Contraction)	48 nM	Rat (isolated uterine strips)	[6]
Selectivity	Selective for Oxytocin Receptor over Vasopressin V1a and V2 receptors	Human	[4]

Uterine Contractility

In vitro studies on isolated uterine strips have demonstrated that Carbetocin induces rhythmic contractions.[7] In vivo, both intravenous (IV) and intramuscular (IM) administration of Carbetocin lead to a rapid onset of uterine contractions. An IV injection typically produces tetanic contractions within two minutes, lasting for about six minutes, followed by rhythmic contractions for up to an hour.[2] An IM injection results in tetanic contractions in under two minutes, lasting approximately 11 minutes, with subsequent rhythmic contractions for an additional two hours.[2]

Pharmacokinetics

The pharmacokinetic profile of Carbetocin is characterized by rapid absorption after intramuscular administration and a longer half-life compared to oxytocin.

Absorption, Distribution, Metabolism, and Excretion (ADME)

Following intramuscular administration, Carbetocin is rapidly absorbed, with peak plasma concentrations reached in less than 30 minutes.[8] The absolute bioavailability of an IM injection is approximately 80%.[8] Carbetocin exhibits a biphasic elimination pattern after intravenous administration.[8] Like oxytocin, it is primarily eliminated by non-renal routes, with only a small fraction (approximately 0.7%) of the dose excreted unchanged in the urine.[8]

Table 2: Pharmacokinetic Parameters of Carbetocin Acetate in Non-pregnant Women

Parameter	Intravenous (0.4 mg)	Intravenous (0.8 mg)	Intramuscular (0.4 - 0.8 mg)	Reference(s)
Distribution Half-life (t1/2α)	5.5 ± 1.6 min	6.1 ± 1.2 min	-	[8]
Elimination Half-life (t1/2β)	41.0 ± 11.9 min	42.7 ± 10.6 min	~40 min	[8][9]
Time to Peak Concentration (Tmax)	-	-	< 30 min	[8]
Absolute Bioavailability (F)	-	-	~80%	[8][9]
Renal Clearance	~0.7% of dose	~0.7% of dose	-	[8]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of Carbetocin's pharmacokinetics and pharmacodynamics.

Radioligand Binding Assay for Oxytocin Receptor Affinity

This protocol outlines a competitive radioligand binding assay to determine the affinity (Ki) of Carbetocin for the oxytocin receptor.

Caption: Workflow for Radioligand Binding Assay.

Detailed Methodology:

• Membrane Preparation: Myometrial tissue from a suitable species (e.g., human uterine biopsies or rat uterus) is homogenized in ice-cold Tris-HCl buffer. The homogenate is centrifuged at low speed to remove cellular debris, and the resulting supernatant is centrifuged at high speed to pellet the cell membranes. The membrane pellet is washed and resuspended in assay buffer, and the protein concentration is determined.

• Binding Assay: The membrane preparation is incubated with a fixed concentration of a radiolabeled oxytocin receptor ligand (e.g., [³H]Oxytocin) and varying concentrations of unlabeled Carbetocin.[10][11] Control tubes for total binding (radioligand only) and non-specific binding (radioligand plus a high concentration of unlabeled oxytocin) are included.

• Separation and Detection: The incubation is terminated by rapid vacuum filtration through glass fiber filters, which traps the membrane-bound radioligand. The filters are washed with ice-cold buffer to remove unbound radioactivity. The radioactivity retained on the filters is then quantified using liquid scintillation counting.

• Data Analysis: The concentration of Carbetocin that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined by non-linear regression analysis. The inhibition constant (Kᵢ) is then calculated using the Cheng-Prusoff equation.

In Vitro Uterine Contractility Assay

This protocol describes the measurement of uterine contractility in response to Carbetocin using isolated uterine tissue strips.

Caption: Workflow for In Vitro Uterine Contractility Assay.

Detailed Methodology:

• Tissue Preparation: Uterine horns are isolated from non-pregnant, estrogen-primed rats. Longitudinal strips of myometrium are carefully dissected and mounted vertically in organ baths containing Krebs-Henseleit solution, maintained at 37°C and continuously gassed with 95% O₂ and 5% CO₂.

• Experimental Setup: The tissue strips are connected to isometric force transducers to record contractile activity. The tissues are allowed to equilibrate under a resting tension until stable spontaneous contractions are observed.

• Drug Administration: After recording a stable baseline, cumulative concentrations of Carbetocin are added to the organ baths.

• Data Acquisition and Analysis: The contractile responses (amplitude and frequency) are recorded continuously. Dose-response curves are constructed, and the EC₅₀ value (the concentration of Carbetocin that produces 50% of the maximal contractile response) is calculated.

Quantification of Carbetocin in Human Plasma by LC-MS/MS

This section outlines a general workflow for the development and validation of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for quantifying Carbetocin in human plasma.

Caption: Workflow for LC-MS/MS Quantification of Carbetocin.

Detailed Methodology:

• Sample Preparation: An internal standard (ideally a stable isotope-labeled version of Carbetocin) is added to the plasma samples. Proteins are then precipitated using an organic solvent (e.g., acetonitrile), or the sample is subjected to solid-phase extraction (SPE) to isolate the analyte. The resulting supernatant or eluate is evaporated to dryness and reconstituted in the mobile phase.

• LC-MS/MS Analysis: The prepared sample is injected into a high-performance liquid chromatography (HPLC) system equipped with a suitable column (e.g., C18) for chromatographic separation. The eluent is introduced into the mass spectrometer, typically using electrospray ionization (ESI). The quantification is performed using tandem mass spectrometry in the multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity.[1]

• Method Validation: The method should be validated according to regulatory guidelines, assessing parameters such as linearity, accuracy, precision, selectivity, and stability.

Conclusion

Carbetocin acetate is a potent and long-acting oxytocin receptor agonist with a well-defined pharmacokinetic and pharmacodynamic profile. Its sustained uterotonic effect makes it a valuable therapeutic option for the prevention of postpartum hemorrhage. This technical guide provides researchers and drug development professionals with a comprehensive understanding of its mechanism of action, quantitative properties, and the experimental methodologies required for its continued investigation. The provided protocols and data serve as a foundation for further research into the clinical applications and optimization of Carbetocin therapy.

References

• 1. Bioanalytical Method for Carbocisteine in Human Plasma by Using LC-MS/MS: A Pharmacokinetic Application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carbetocin for preventing postpartum haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measuring Affinity of Ligands to the Oxytocin Receptor Using Radioligand Binding | Springer Nature Experiments [experiments.springernature.com]
• 4. reprocell.com [reprocell.com]
• 5. portal.research.lu.se [portal.research.lu.se]
• 6. Oxytocin receptor binding in rat and human heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Comparative efficacy of uterotonic agents: in vitro contractions in isolated myometrial strips of labouring and non-labouring women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Validation of an LC-MS/MS method for the quantification IOA-289 in human plasma and its application in a first-in-human clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. asianpubs.org [asianpubs.org]

A Technical Guide to the Discovery and Synthesis of Carbetocin Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carbetocin (B549339) acetate (B1210297) is a long-acting synthetic analogue of the human neurohypophysial hormone oxytocin (B344502). It is a potent oxytocic agent used primarily for the prevention of postpartum hemorrhage (PPH), particularly following cesarean section. This technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action, and pharmacological properties of Carbetocin acetate. It includes detailed experimental protocols, quantitative data, and visualizations of key pathways to serve as a comprehensive resource for researchers and professionals in drug development.

Discovery and Development

Carbetocin was first described in the scientific literature in 1974.[1] It was developed as a longer-acting alternative to oxytocin, with the goal of providing a single-dose prophylactic treatment for uterine atony and subsequent postpartum hemorrhage.[2][3] After extensive preclinical and clinical development, Carbetocin was approved for medical use in Canada and the United Kingdom in 1997.[1] It is now on the World Health Organization's List of Essential Medicines.[1]

Chemical Structure and Properties

Carbetocin is a synthetic octapeptide analogue of oxytocin.[2] Its structure has been modified to increase its half-life and duration of action compared to native oxytocin. The key modifications include the deamination of the N-terminal cysteine, the substitution of the disulfide bridge with a thioether linkage, and the O-methylation of the tyrosine residue.

• IUPAC Name: (2S)-1-[(3S,6S,9S,12S,15S)-12-[(2S)-butan-2-yl]- 9-(2-carbamoylethyl)-6-(carbamoylmethyl)-15- [(4-hydroxyphenyl)methyl]-16-methyl-5,8,11,14,17- pentaoxo-1-thia-4,7,10,13,16-pentazacycloicosane- 3-carbonyl]-N-[(1S)-1-(carbamoylmethylcarbamoyl)- 3-methyl-butyl]pyrrolidine-2-carboxamide[1]

• Molecular Formula: C45H69N11O12S[1]

• Molar Mass: 988.17 g·mol−1[1]

Synthesis of Carbetocin Acetate

The synthesis of Carbetocin is typically achieved through solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.

Experimental Protocol: Solid-Phase Peptide Synthesis

The following protocol is a generalized representation of the solid-phase synthesis of Carbetocin based on established methods.[4][5]

• Resin Preparation: An appropriate amino resin, such as Rink Amide-AM Resin, is used as the solid support. The resin is swelled in a suitable solvent like dimethylformamide (DMF).

• First Amino Acid Coupling: The C-terminal amino acid, Fmoc-Gly-OH, is coupled to the resin using a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and an activator like 1-hydroxybenzotriazole (B26582) (HOBT).

• Fmoc Deprotection: The fluorenylmethyloxycarbonyl (Fmoc) protecting group is removed from the N-terminus of the resin-bound glycine (B1666218) using a solution of 20% piperidine (B6355638) in DMF.

• Sequential Amino Acid Coupling: The subsequent Fmoc-protected amino acids (Fmoc-Leu-OH, Fmoc-Pro-OH, Fmoc-Cys(Trt)-OH, Fmoc-Asn(Trt)-OH, Fmoc-Gln(Trt)-OH, Fmoc-Ile-OH, Fmoc-Tyr(Me)-OH) are sequentially coupled to the growing peptide chain. Each coupling step is followed by an Fmoc deprotection step. Side-chain protecting groups (e.g., Trityl for Cys and Asn) are used to prevent unwanted side reactions.

• N-terminal Modification: After the final amino acid is coupled, the N-terminal is acylated with butyric acid.

• Cleavage and Deprotection: The linear peptide is cleaved from the resin, and the side-chain protecting groups are removed simultaneously using a cleavage cocktail, typically containing trifluoroacetic acid (TFA), water, and scavengers like triisopropylsilane (B1312306) (TIS).

• Cyclization: The linear peptide is cyclized in a dilute solution under basic conditions to form the thioether bond.

• Purification: The crude Carbetocin is purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Acetate Salt Formation: The purified peptide is converted to its acetate salt by lyophilization from a solution containing acetic acid.

Synthesis Workflow Diagram

Caption: Solid-phase synthesis workflow for Carbetocin acetate.

Mechanism of Action

Carbetocin is a selective agonist of the oxytocin receptor (OTR).[6] The OTR is a G-protein coupled receptor (GPCR) predominantly expressed on the smooth muscle cells of the uterus (myometrium).[1][6]

Binding of Carbetocin to the OTR activates the Gq/11 G-protein, which in turn stimulates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the sarcoplasmic reticulum, leading to the release of intracellular calcium (Ca2+). The increased intracellular Ca2+ concentration, along with the activation of protein kinase C (PKC) by DAG, leads to the contraction of the uterine smooth muscle.[1][3]

Signaling Pathway Diagram

Caption: Carbetocin-induced signaling pathway for uterine contraction.

Pharmacological Data

Pharmacokinetic Properties

Carbetocin exhibits a significantly longer half-life than oxytocin, allowing for a single administration to achieve a sustained therapeutic effect.[1]

Parameter	Intravenous (IV) Administration	Intramuscular (IM) Administration
Bioavailability	100%	~80%[1][7]
Time to Peak Plasma Concentration	N/A	< 30 minutes[7][8]
Onset of Action	~2 minutes[2]	~2 minutes[2]
Duration of Action	~60 minutes[9]	~120 minutes[9]
Elimination Half-life	~40 minutes[1][6]	85-100 minutes[1]
Volume of Distribution	22 L[9]	N/A
Renal Clearance	<1% as unchanged drug[7][9]	N/A

Receptor Binding Affinity and Efficacy

Carbetocin demonstrates high affinity for the oxytocin receptor, although it is a partial agonist compared to oxytocin.

Parameter	Carbetocin	Oxytocin	Reference
Ki for Oxytocin Receptor (nM)	7.1	~0.7	[10][11]
EC50 for Gq activation (nM)	48.8 ± 16.09	9.7 ± 4.43	[11]
Maximal Contractile Effect	~50% of oxytocin's maximum	100%	[12]

Key Experimental Protocols

Receptor Binding Assay

This protocol describes a method to determine the binding affinity of Carbetocin to the oxytocin receptor.

• Membrane Preparation: Myometrial tissue is homogenized in a buffered solution and centrifuged to isolate the cell membrane fraction containing the oxytocin receptors.

• Competitive Binding: A constant concentration of radiolabeled oxytocin (e.g., [3H]oxytocin) is incubated with the membrane preparation in the presence of varying concentrations of unlabeled Carbetocin.

• Incubation and Separation: The mixture is incubated to allow binding to reach equilibrium. The bound and free radioligand are then separated by rapid filtration.

• Quantification: The radioactivity of the filters is measured using liquid scintillation counting.

• Data Analysis: The concentration of Carbetocin that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The inhibition constant (Ki) is then calculated using the Cheng-Prusoff equation.

Uterotonic Activity Assay (In Vitro)

This protocol measures the contractile effect of Carbetocin on uterine tissue.

• Tissue Preparation: Strips of myometrium are dissected from a suitable animal model (e.g., rat) and mounted in an organ bath containing a physiological salt solution, maintained at 37°C and aerated with a gas mixture (e.g., 95% O2, 5% CO2).

• Isometric Tension Recording: One end of the muscle strip is fixed, and the other is connected to an isometric force transducer to record contractile activity.

• Drug Administration: After an equilibration period, cumulative concentrations of Carbetocin are added to the organ bath.

• Data Acquisition: The tension developed by the muscle strip is recorded at each concentration.

• Data Analysis: A dose-response curve is constructed, and the EC50 (the concentration that produces 50% of the maximal response) and the maximum contractile force are determined.

Clinical Significance and Applications

Carbetocin is primarily used for the prevention of postpartum hemorrhage in women undergoing cesarean section under epidural or spinal anesthesia.[1][8] Its long duration of action provides a significant advantage over oxytocin, which often requires a continuous infusion.[2][13] Clinical trials have demonstrated that a single 100 mcg intravenous injection of Carbetocin is as effective as a continuous infusion of oxytocin in maintaining uterine tone and reducing blood loss.[14][15]

Conclusion

Carbetocin acetate represents a significant advancement in the management of postpartum hemorrhage. Its rational design, based on the structure of oxytocin, has resulted in a molecule with a superior pharmacokinetic profile, allowing for a more convenient and effective single-dose administration. The solid-phase synthesis of Carbetocin is a well-established and scalable process. A thorough understanding of its mechanism of action and pharmacological properties is crucial for its safe and effective clinical use and for the development of future oxytocic agents.

References

• 1. Carbetocin - Wikipedia [en.wikipedia.org]
• 2. Carbetocin for preventing postpartum haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Carbetocin? [synapse.patsnap.com]
• 4. CN104592362A - Synthesis process of carbetocin - Google Patents [patents.google.com]
• 5. CN101555272A - Solid phase preparation method of carbetocin - Google Patents [patents.google.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. portal.research.lu.se [portal.research.lu.se]
• 8. tga.gov.au [tga.gov.au]
• 9. mims.com [mims.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β‐Arrestin‐Independent Internalisation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Carbetocin Versus Oxytocin in the Prevention of Post Partum Haemorrhage (PPH) in Women Undergoing Caesarean Sections for Placenta Previa: A Randomised Controlled Trial [ctv.veeva.com]
• 14. Utilization of carbetocin for prevention of postpartum hemorrhage after cesarean section: a randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Utilization of carbetocin for prevention of postpartum hemorrhage after cesarean section: a randomized clinical trial - ProQuest [proquest.com]

Carbetocin Acetate's Affinity for Oxytocin Receptors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the binding affinity and molecular interactions of carbetocin (B549339) acetate (B1210297) with oxytocin (B344502) receptors. Carbetocin, a long-acting synthetic analogue of oxytocin, is a critical therapeutic agent in obstetrics, primarily for the prevention of postpartum hemorrhage. Its efficacy is rooted in its specific interaction with oxytocin receptors, initiating a cascade of physiological responses. This document provides a comprehensive overview of its binding characteristics, the experimental methodologies used for their determination, and the downstream signaling pathways it activates.

Quantitative Analysis of Binding Affinity

The binding affinity of carbetocin for the oxytocin receptor (OTR) has been characterized and compared to the endogenous ligand, oxytocin. The data, summarized below, highlights key quantitative metrics such as the inhibition constant (Kᵢ) and the half-maximal effective concentration (EC₅₀), which are crucial for understanding the pharmacological profile of carbetocin.

Ligand	Receptor	Assay Type	Species	Kᵢ (nM)	EC₅₀ (nM)	Reference
Carbetocin Acetate	Oxytocin Receptor	Radioligand Binding	Human	7.1	-	[1][2][3][4]
Oxytocin Receptor	Gq BRET Biosensor	Human	~7	48.8 ± 16.09	[5]
Myometrial Oxytocin Receptor	Radioligand Binding	Rat	1.96	48.0 ± 8.20	[5][6]
Vasopressin V1a Receptor	Radioligand Binding	Rat	7.24	-	[5][6]
Vasopressin V2 Receptor	Radioligand Binding	Rat	61.3	-	[5][6]
Oxytocin	Oxytocin Receptor	Gq BRET Biosensor	Human	0.71	9.7 ± 4.43	[5]
Myometrial Oxytocin Receptor	Functional Assay	Rat	-	5.62 ± 1.22	[6]

Key Insights from the Data:

• Carbetocin exhibits a high affinity for the human oxytocin receptor, with a Kᵢ value of 7.1 nM.[1][2][3][4]

• Compared to oxytocin (Kᵢ = 0.71 nM), carbetocin has an approximately 10-fold lower binding affinity for the human oxytocin receptor.[5]

• The functional potency (EC₅₀) of carbetocin in activating the Gq signaling pathway is also lower than that of oxytocin.[5]

• Carbetocin demonstrates selectivity for the oxytocin receptor over vasopressin V1a and V2 receptors, with significantly lower binding affinities for the latter.[5][6] This selectivity is a key pharmacological feature that distinguishes it from oxytocin.[7]

Experimental Protocols

The characterization of carbetocin's binding affinity and functional activity relies on a suite of sophisticated in vitro assays. Below are detailed methodologies for the key experiments cited.

Radioligand Binding Assay

This assay is fundamental for determining the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a radiolabeled ligand from its receptor.

Materials and Reagents:

• Cell Membranes: Membranes prepared from cells stably expressing the recombinant human oxytocin receptor (e.g., CHO-hOTR cells).[6]

• Radioligand: A high-affinity radiolabeled ligand for the oxytocin receptor, such as [³H]-Oxytocin.[6]

• Test Compound: Carbetocin acetate.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂ and 0.1% Bovine Serum Albumin (BSA).[6]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.[6]

• Non-specific Binding Control: A high concentration of unlabeled oxytocin (e.g., 1 µM).[6]

• Scintillation Cocktail.

• 96-well Filter Plates: Glass fiber filters (e.g., GF/C).[6]

Procedure:

• Membrane Preparation: Culture cells expressing the oxytocin receptor and harvest them. Homogenize the cells in a lysis buffer and centrifuge to pellet the membranes. Wash the membrane pellet and resuspend it in the assay buffer to a specific protein concentration.[8]

• Assay Setup: In a 96-well plate, add the assay buffer, serial dilutions of carbetocin acetate (or vehicle for total binding), and the radioligand at a concentration close to its dissociation constant (Kd).[6]

• Initiation of Binding: Add the prepared cell membranes to each well to start the binding reaction. For determining non-specific binding, add a high concentration of unlabeled oxytocin to designated wells.[6]

• Incubation: Incubate the plate at room temperature for a sufficient period (e.g., 60-90 minutes) to allow the binding to reach equilibrium.[6]

• Filtration: Rapidly filter the contents of each well through the glass fiber filter plate using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.[6]

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.[6]

• Detection: Dry the filter plate, add scintillation cocktail to each well, and measure the radioactivity using a scintillation counter.[6]

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. The inhibition constant (Kᵢ) of carbetocin is then calculated from the IC₅₀ value (the concentration of carbetocin that inhibits 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation.[8]

Workflow for a Radioligand Binding Assay.

Bioluminescence Resonance Energy Transfer (BRET) Assay for G-Protein Coupling

BRET assays are used to study protein-protein interactions in live cells. In the context of GPCRs, they can measure the conformational changes that occur upon ligand binding and subsequent G-protein activation.

Materials and Reagents:

• Cell Line: A cell line (e.g., HEK293) co-transfected with constructs for the oxytocin receptor and a BRET sensor pair fused to G-protein subunits (e.g., Gαq-Rluc8 and GFP10-Gγ₂).[5]

• Test Compound: Carbetocin acetate.

• BRET Substrate: Coelenterazine h.

• Assay Plate: White, opaque 96-well plates suitable for luminescence measurements.

• Plate Reader: A plate reader capable of detecting both luminescence and fluorescence signals at specific wavelengths.

Procedure:

• Cell Culture and Transfection: Culture the host cells and transfect them with the appropriate DNA constructs for the receptor and BRET-tagged G-protein subunits. Allow 24-48 hours for protein expression.[5]

• Cell Plating: Harvest the transfected cells and plate them into the 96-well assay plate.

• Compound Addition: Add serial dilutions of carbetocin acetate or a vehicle control to the wells.

• Substrate Addition: Just prior to measurement, add the BRET substrate (coelenterazine h) to each well.

• BRET Measurement: Immediately measure the luminescence at two wavelengths: one for the donor (e.g., ~485 nm for Rluc8) and one for the acceptor (e.g., ~530 nm for GFP10).[9]

• Data Analysis: The BRET ratio is calculated by dividing the acceptor emission intensity by the donor emission intensity. A change in this ratio upon agonist stimulation indicates a conformational change in the G-protein complex, signifying activation. Dose-response curves are generated to determine the EC₅₀ of carbetocin.[9]

Oxytocin Receptor Signaling Pathway

Carbetocin, upon binding to the oxytocin receptor, primarily activates the Gq/11 signaling pathway.[7][10] This G-protein-coupled receptor (GPCR) is widely expressed in various tissues, including the myometrium of the uterus.[11][12] The activation of this pathway leads to a series of intracellular events culminating in smooth muscle contraction.

Carbetocin-activated OTR signaling pathway.

Pathway Description:

• Receptor Binding: Carbetocin binds to the extracellular domain of the oxytocin receptor.

• G-Protein Activation: This binding induces a conformational change in the receptor, leading to the activation of the associated heterotrimeric G-protein, specifically the Gαq subunit.[7]

• PLC Activation: The activated Gαq subunit stimulates the enzyme phospholipase C (PLC).[8]

• Second Messenger Generation: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[9]

• Calcium Mobilization: IP₃ diffuses through the cytoplasm and binds to IP₃ receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytosol.[8]

• PKC Activation: DAG, along with the increased intracellular Ca²⁺, activates protein kinase C (PKC).[8]

• Cellular Response: The elevated intracellular Ca²⁺ levels are the primary drivers of smooth muscle contraction, such as the uterine contractions necessary to prevent postpartum hemorrhage. PKC further modulates various downstream cellular processes.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. nuvucameras.com [nuvucameras.com]
• 3. Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Bioluminescence Resonance Energy Transfer assay to characterize Gi-like G protein subtype- dependent functional selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. Bioluminescence Resonance Energy Transfer to Detect Protein-Protein Interactions in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Monitoring Gq-coupled receptor response through inositol phosphate quantification with the IP-One assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. GPCR Internalization Assay - Creative Bioarray [dda.creative-bioarray.com]

Unraveling the Molecular Nuances: A Comparative Analysis of Carbetocin and Oxytocin

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Oxytocin (B344502), a nonapeptide hormone, is a cornerstone in obstetric care, primarily for its role in inducing and augmenting labor and preventing postpartum hemorrhage. However, its short half-life necessitates continuous intravenous infusion. Carbetocin (B549339), a synthetic analogue of oxytocin, was developed to overcome this limitation, offering a prolonged duration of action. While clinically utilized for its enhanced stability, the molecular distinctions that underpin the pharmacological differences between Carbetocin and its endogenous counterpart, Oxytocin, are multifaceted. This technical guide provides a comprehensive exploration of these differences, focusing on structural modifications, receptor binding kinetics, and divergent intracellular signaling pathways. By presenting quantitative data in a structured format, detailing experimental methodologies, and visualizing complex pathways, this document aims to equip researchers and drug development professionals with a deeper understanding of Carbetocin's unique molecular profile.

Structural Modifications: The Foundation of Altered Pharmacology

Carbetocin is an octapeptide analogue of oxytocin, engineered with specific structural modifications to enhance its enzymatic stability and, consequently, its in vivo half-life. These key alterations are:

• Deamination at Position 1: The N-terminal cysteine residue is deaminated, which protects the molecule from degradation by aminopeptidases.

• Thioether Bond: The disulfide bridge between cysteine residues at positions 1 and 6 is replaced with a more stable thioether bond.[1]

• Methylation at Position 2: The tyrosine residue at position 2 is O-methylated, further increasing resistance to metabolic degradation.[1]

These changes collectively contribute to Carbetocin's significantly longer half-life (approximately 17 minutes) compared to Oxytocin (around 6 minutes), allowing for a single bolus administration to achieve a sustained uterotonic effect.[1]

Receptor Binding Affinity and Selectivity

Both Oxytocin and Carbetocin exert their effects primarily through the Oxytocin Receptor (OTR), a Class A G-protein coupled receptor (GPCR). However, their binding characteristics and selectivity for related vasopressin receptors differ.

Quantitative Comparison of Receptor Binding

The binding affinities of Oxytocin and Carbetocin for the human OTR and vasopressin V1a and V2 receptors are summarized below. These values, typically determined through competitive radioligand binding assays, are crucial for understanding the on-target potency and potential off-target effects of each ligand.

Ligand	Receptor	Binding Affinity (Ki, nM)	Reference
Oxytocin	OTR	~0.71	[2]
V1aR	Binds and Activates	[2]
V1bR	Binds and Activates	[2]
Carbetocin	OTR	~7.1 - 7.24	[3][4]
V1aR	Binds, but acts as an antagonist	[2][5]
V1bR	Binds, but acts as an antagonist	[2][5]
V2R	Very low affinity (~61.3 nM)	[4]

Table 1: Comparative Receptor Binding Affinities. Ki values represent the inhibition constant, with lower values indicating higher binding affinity.

Carbetocin exhibits a roughly 10-fold lower affinity for the OTR compared to Oxytocin.[2] A significant distinction lies in their activity at vasopressin receptors. While Oxytocin can bind to and activate V1a and V1b receptors, Carbetocin acts as an antagonist at these sites.[2][5] This increased selectivity for the OTR may contribute to a more favorable side-effect profile for Carbetocin, particularly concerning cardiovascular effects mediated by vasopressin receptors.[6][7]

Divergent Signal Transduction: The Concept of Biased Agonism

Upon ligand binding, the OTR can activate multiple intracellular signaling cascades. The canonical pathway involves coupling to Gαq/11 proteins, leading to the activation of phospholipase C (PLC), production of inositol (B14025) trisphosphate (IP3), and a subsequent increase in intracellular calcium ([Ca2+]i), which is central to myometrial contraction.[8] Additionally, the OTR can couple to other G-proteins (e.g., Gi/o) and recruit β-arrestins, which mediate receptor desensitization, internalization, and G-protein-independent signaling, such as the activation of the mitogen-activated protein kinase (MAPK) pathway.[9][10][11]

Recent evidence strongly suggests that Carbetocin acts as a biased agonist at the OTR. This means it preferentially activates a subset of the downstream signaling pathways engaged by the endogenous ligand, Oxytocin. Specifically, Carbetocin shows a strong bias towards the Gq pathway while demonstrating significantly reduced or absent recruitment of β-arrestin.[2][5][12]

Oxytocin-Mediated Signaling

Oxytocin robustly activates both the Gq-PLC-Ca2+ pathway and the β-arrestin pathway. The recruitment of β-arrestin leads to receptor desensitization and internalization, which can terminate the signal and, in clinical settings of prolonged exposure, may contribute to uterine atony.[10][11]

Figure 1. Canonical Oxytocin signaling pathway.

Carbetocin's Biased Agonism

Carbetocin is a potent, albeit partial, agonist of the Gq pathway.[2][5] However, it fails to promote the recruitment of β-arrestins.[2] This functional selectivity has profound implications:

• Sustained Gq Signaling: By avoiding β-arrestin-mediated desensitization, Carbetocin may promote a more sustained activation of the Gq pathway, contributing to its long-lasting uterotonic effect.

• β-Arrestin-Independent Internalization: Interestingly, Carbetocin does induce OTR internalization, but through a novel, β-arrestin-independent mechanism.[2][5]

• No Receptor Recycling: Unlike Oxytocin-induced internalization, the pathway triggered by Carbetocin does not lead to receptor recycling back to the plasma membrane.[2][5] This could lead to a long-term downregulation of receptor availability.

Figure 2. Biased agonism of Carbetocin at the OTR.

Quantitative Functional Data

The functional selectivity of Carbetocin is evident in its potency (EC50) and efficacy (Emax) for different signaling pathways.

Ligand	Pathway	Potency (EC50, nM)	Efficacy (Emax, % of Oxytocin)	Reference
Oxytocin	Gq Activation (Ca2+)	~5.6 - 9.7	100%	[2][4]
β-Arrestin 2 Recruitment	-	100%	[13]
Carbetocin	Gq Activation (Ca2+)	~48.0 - 48.8	~45 - 50% (Partial Agonist)	[2][4]
β-Arrestin 2 Recruitment	No significant recruitment	-	[2]

Table 2: Comparative Functional Potency and Efficacy. EC50 is the concentration for 50% maximal response. Emax is the maximum response.

Experimental Protocols

The characterization of molecular differences between Oxytocin and Carbetocin relies on a suite of established in vitro assays.

Protocol 1: Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a test compound (e.g., Carbetocin) by measuring its ability to displace a radiolabeled ligand with known affinity for the target receptor.

• Objective: To determine the Ki of Carbetocin and Oxytocin for the OTR.

• Materials:

  • Cell membranes prepared from a cell line stably expressing the human OTR (e.g., HEK293 or CHO cells).

  • Radioligand: [3H]-Oxytocin.

  • Unlabeled ligands: Oxytocin, Carbetocin.

  • Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

  • Glass fiber filters and a cell harvester.

  • Scintillation counter and fluid.

• Methodology:

  • Incubation: In a 96-well plate, incubate cell membranes with a fixed concentration of [3H]-Oxytocin and a range of concentrations of the unlabeled competitor ligand (Oxytocin or Carbetocin).

  • Equilibrium: Allow the binding reaction to reach equilibrium (e.g., 60 minutes at 25°C).

  • Filtration: Rapidly terminate the reaction by filtering the mixture through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

  • Washing: Quickly wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.

  • Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the log concentration of the competitor. The IC50 (concentration of competitor that inhibits 50% of specific binding) is determined using non-linear regression. The Ki is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[14]

Protocol 2: Intracellular Calcium Mobilization Assay

This functional assay measures the ability of a ligand to activate the Gq pathway by quantifying the resulting increase in intracellular calcium.

• Objective: To determine the EC50 and Emax of Carbetocin and Oxytocin for OTR-mediated calcium release.

• Materials:

  • CHO or HEK293 cells stably expressing the human OTR.

  • Black, clear-bottom 96- or 384-well plates.

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM).[8][14]

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Test ligands: Oxytocin, Carbetocin.

  • A fluorescence plate reader with an injection module (e.g., FlexStation or FLIPR).[15]

• Methodology:

  • Cell Plating: Seed the OTR-expressing cells into the microplates and allow them to adhere overnight.[8]

  • Dye Loading: Remove the culture medium and load the cells with the fluorescent calcium indicator dye solution. Incubate for 45-60 minutes at 37°C, followed by 30 minutes at room temperature, protected from light.[8]

  • Baseline Reading: Place the plate in the fluorescence reader and measure the baseline fluorescence for a short period (e.g., 15-20 seconds).

  • Ligand Addition: Inject varying concentrations of the agonist (Oxytocin or Carbetocin) into the wells and immediately begin recording the change in fluorescence intensity over time (typically 2-3 minutes).[15]

  • Data Analysis: The response is typically measured as the peak fluorescence intensity minus the baseline. Plot the response against the log concentration of the agonist and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Protocol 3: β-Arrestin Recruitment Assay (BRET)

Bioluminescence Resonance Energy Transfer (BRET) assays are widely used to measure protein-protein interactions, such as the recruitment of β-arrestin to an activated GPCR.[16]

• Objective: To quantify Oxytocin- and Carbetocin-induced recruitment of β-arrestin to the OTR.

• Materials:

  • HEK293 cells.

  • Expression plasmids: OTR fused to a BRET donor (e.g., Renilla Luciferase, Rluc) and β-arrestin fused to a BRET acceptor (e.g., Yellow Fluorescent Protein, YFP).[13]

  • Transfection reagent (e.g., Lipofectamine).

  • White, opaque 96-well microplates.

  • Luciferase substrate (e.g., Coelenterazine h).

  • BRET-capable plate reader with dual emission filters.

• Methodology:

  • Transfection: Co-transfect HEK293 cells with the OTR-Rluc and β-arrestin-YFP plasmids and plate them in the microplates. Allow 24-48 hours for protein expression.

  • Ligand Stimulation: Replace the medium with assay buffer. Add varying concentrations of the test ligand (Oxytocin or Carbetocin) to the wells.

  • Substrate Addition: Add the luciferase substrate (Coelenterazine h) to each well.

  • BRET Measurement: Immediately measure the light emission simultaneously at two wavelengths corresponding to the donor (e.g., ~480 nm) and the acceptor (e.g., ~530 nm).

  • Data Analysis: The BRET ratio is calculated as (Acceptor Emission) / (Donor Emission). The net BRET is the ratio in the presence of the ligand minus the ratio in the absence of the ligand. Plot the net BRET ratio against the log concentration of the agonist to generate dose-response curves and determine EC50 and Emax.[13]

Figure 3. Experimental workflow for a BRET-based β-arrestin recruitment assay.

Conclusion

The molecular differences between Carbetocin and Oxytocin are substantial and extend far beyond simple pharmacokinetics. Carbetocin's structural modifications not only confer a longer half-life but also fundamentally alter its interaction with the Oxytocin Receptor. Its profile as a Gq-biased partial agonist, which avoids the canonical β-arrestin desensitization pathway, provides a molecular basis for its prolonged clinical efficacy. Furthermore, its increased selectivity against vasopressin receptors may translate to an improved safety profile. For researchers and drug developers, understanding these nuances—from receptor affinity to biased signaling and pathway-specific functional outcomes—is critical for the rational design of next-generation OTR modulators with tailored therapeutic properties. The experimental protocols detailed herein provide a roadmap for elucidating such complex pharmacological profiles.

References

• 1. researchgate.net [researchgate.net]
• 2. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β‐Arrestin‐Independent Internalisation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β-Arrestin-Independent Internalisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. google.com [google.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. Frontiers | Oxytocin Receptor Signaling in Vascular Function and Stroke [frontiersin.org]
• 10. β-Arrestin mediates oxytocin receptor signaling, which regulates uterine contractility and cellular migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. β-Arrestin mediates oxytocin receptor signaling, which regulates uterine contractility and cellular migration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Functional Selective Oxytocin-derived Agonists Discriminate between Individual G Protein Family Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. genscript.com [genscript.com]
• 16. Using bioluminescent resonance energy transfer (BRET) to characterize agonist-induced arrestin recruitment to modified and unmodified G protein-coupled receptors (GPCRs) - PMC [pmc.ncbi.nlm.nih.gov]

Carbetocin acetate's effect on uterine smooth muscle

An In-Depth Technical Guide on the Effect of Carbetocin (B549339) Acetate (B1210297) on Uterine Smooth Muscle

Executive Summary

Carbetocin acetate is a long-acting synthetic octapeptide analogue of the neurohypophysial hormone oxytocin (B344502).[1] Primarily utilized for the prevention of uterine atony and postpartum hemorrhage (PPH), its pharmacodynamic profile offers distinct advantages over native oxytocin, including a significantly longer half-life and sustained uterotonic action from a single administration.[2][3][4] This document provides a comprehensive technical overview of carbetocin's mechanism of action on uterine smooth muscle, detailing its receptor binding kinetics, post-receptor signaling pathways, and pharmacodynamic effects. Quantitative data are summarized for clarity, key experimental methodologies are described, and signaling and workflow diagrams are provided to visually articulate complex processes for researchers, scientists, and drug development professionals.

Mechanism of Action

Carbetocin exerts its uterotonic effects by acting as a selective agonist at oxytocin receptors, which are G-protein coupled receptors (GPCRs).[5][6] The density of these receptors in the myometrium increases significantly during pregnancy, reaching a peak at the time of delivery, which makes the uterus highly responsive to oxytocin and its analogues like carbetocin.[5]

Receptor Binding and Selectivity

Carbetocin binds with high affinity to oxytocin receptors (OTR) on the myometrium.[5] While it is a selective OTR agonist, it exhibits substantially lower affinity for vasopressin (V1 and V2) receptors, contributing to a favorable side-effect profile compared to less selective analogues.[7] The binding initiates a conformational change in the receptor, leading to the activation of associated G-proteins and the initiation of downstream signaling cascades.

Post-Receptor Signaling Cascade

Upon binding to the OTR, carbetocin activates the Gq/11 alpha subunit of the associated G-protein. This initiates a well-defined signaling pathway critical for smooth muscle contraction:

• Phospholipase C (PLC) Activation: The activated Gαq subunit stimulates the membrane-bound enzyme Phospholipase C.

• IP₃ and DAG Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[7]

• Intracellular Calcium Release: IP₃ diffuses through the cytoplasm and binds to IP₃ receptors on the sarcoplasmic reticulum (SR), the primary intracellular calcium store. This binding triggers the release of Ca²⁺ from the SR into the cytoplasm.[2][3]

• Calcium-Calmodulin Complex Formation: The elevated cytosolic Ca²⁺ binds to the protein calmodulin (CaM).

• Myosin Light Chain Kinase (MLCK) Activation: The Ca²⁺-CaM complex activates Myosin Light Chain Kinase (MLCK).

• Myosin Phosphorylation and Contraction: Activated MLCK phosphorylates the regulatory light chain of myosin II. This phosphorylation enables the myosin head to interact with actin filaments, initiating cross-bridge cycling and resulting in smooth muscle contraction.

This cascade effectively translates the hormonal signal from carbetocin into the mechanical force of uterine contraction.

Caption: Signaling cascade of carbetocin in uterine smooth muscle cells.

Pharmacodynamics on Uterine Smooth Muscle

Carbetocin induces potent and sustained contractions of the uterine myometrium. Its synthetic structure confers resistance to enzymatic degradation, resulting in a longer duration of action compared to oxytocin.[2]

In Vitro Effects

Studies using isolated uterine strips from pregnant women have demonstrated that carbetocin induces dose-dependent contractions.[8] However, some in vitro research indicates that its maximal contractile effect may be lower than that of oxytocin, and its EC₅₀ is approximately ten times higher, suggesting it may act as a partial agonist in these experimental setups.[7] Another study found that contractions produced by oxytocin were superior to those by carbetocin in both control and oxytocin-pretreated human myometrium.[8]

In Vivo Response

When administered postpartum, carbetocin produces a rapid and sustained uterine response.

• Intravenous (IV) Administration: An IV injection leads to a firm, tetanic uterine contraction within two minutes, which lasts for approximately 6 minutes. This is followed by rhythmic contractions that persist for about an hour.[1][9]

• Intramuscular (IM) Administration: An IM injection also produces a tetanic contraction within two minutes, but this initial phase lasts longer, for about 11 minutes. The subsequent rhythmic contractions continue for an additional two hours.[1][9]

This prolonged action from a single 100 microgram dose is a key clinical advantage, potentially reducing the need for continuous infusions or additional uterotonic agents.[3][4]

Quantitative Pharmacological Data

The pharmacological profile of carbetocin has been characterized through various binding and functional assays. The data below are compiled from multiple studies.

Table 1: Receptor Binding Affinity and Selectivity of Carbetocin Acetate

Parameter	Receptor	Value	Species	Source(s)
Kᵢ (Inhibition Constant)	Oxytocin Receptor	7.1 nM	-	[6][10][11]
Kᵢ (Inhibition Constant)	Chimeric N-terminus (E1) of OTR	1.17 µM	-	[6][10][11]
Kᵢ (Inhibition Constant)	Vasopressin V1 Receptor	7.24 ± 0.29 nM	Rat	[7]
KᏧ (Dissociation Constant)	Oxytocin Receptor	1.96 nM	Rat	[12]

| KᏧ (Dissociation Constant) | Vasopressin V2 Receptor | 61.3 nM | Rat |[7][12] |

Table 2: In Vitro Potency and Efficacy on Uterine Myometrium

Parameter	Value	Comparison with Oxytocin	Species	Source(s)
EC₅₀ (Contraction)	48.0 ± 8.20 nM	~10x higher than Oxytocin (5.62 nM)	Rat	[7]
Maximal Contractile Effect	2.70 ± 0.12 g	~50% lower than Oxytocin (5.22 g)	Rat	[7]

| pA₂ (Antagonist Activity) | 8.21 | - | Rat |[7] |

Table 3: In Vivo Pharmacodynamic Properties of Carbetocin

Route of Administration	Onset of Action	Duration of Tetanic Contraction	Duration of Rhythmic Contractions	Total Duration of Action	Source(s)
Intravenous (IV)	< 2 minutes	~6 minutes	~60 minutes	~1 hour	[1][9]
Intramuscular (IM)	< 2 minutes	~11 minutes	~119 minutes	~2 hours	[1][9]

| Half-life | - | - | - | ~40 minutes |[3][4][13] |

Key Experimental Protocols

The characterization of carbetocin's effects relies on standardized in vitro and in vivo methodologies.

In Vitro Uterine Contractility Assay (Organ Bath)

This protocol is used to assess the direct effect of carbetocin on myometrial tissue contractility.

• Tissue Preparation: Myometrial biopsies are obtained from women undergoing elective cesarean deliveries. The tissue is dissected into longitudinal strips (e.g., 2x2x10 mm).[8]

• Mounting: Each strip is suspended vertically in an individual organ bath chamber filled with a physiologic salt solution (e.g., Krebs solution) maintained at 37°C and bubbled with 95% O₂ and 5% CO₂. One end of the strip is fixed, and the other is attached to an isometric force transducer.[14]

• Equilibration: The strips are allowed to equilibrate under a resting tension (e.g., 2 g) for a period (e.g., 60-90 minutes) until spontaneous contractions are stable. The bath solution is changed periodically.

• Dose-Response Testing: A cumulative concentration-response curve is generated by adding increasing concentrations of carbetocin (e.g., 10⁻¹² to 10⁻⁶ M) to the bath at set intervals.[8]

• Data Acquisition: The isometric force of contractions is recorded continuously. Key parameters such as amplitude (g), frequency (contractions/10 min), motility index (amplitude × frequency), and area under the curve are analyzed to quantify the contractile response.[8]

Caption: Workflow for assessing uterine contractility in vitro.

Competitive Radioligand Binding Assay

This assay is employed to determine the binding affinity (Kᵢ or KᏧ) of carbetocin for a specific receptor.

• Membrane Preparation: Cell lines expressing the target receptor (e.g., OTR) or homogenized tissue containing the receptor (e.g., myometrium) are prepared and centrifuged to isolate the cell membrane fraction.

• Assay Incubation: The membranes are incubated in a buffer solution with:

  • A fixed concentration of a radiolabeled ligand that specifically binds to the receptor (e.g., [³H]-Oxytocin).

  • Varying concentrations of the unlabeled competitor drug (carbetocin acetate).

• Separation: After incubation reaches equilibrium, the reaction mixture is rapidly filtered through a glass fiber filter to separate the receptor-bound radioligand from the unbound radioligand. The filters are then washed to remove non-specific binding.

• Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding of the radioligand versus the log concentration of the competitor (carbetocin). A sigmoidal competition curve is generated, from which the IC₅₀ (concentration of competitor that inhibits 50% of specific radioligand binding) is calculated. The Kᵢ is then determined using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/KᏧ), where [L] is the concentration of the radioligand and KᏧ is its dissociation constant.

Conclusion

Carbetocin acetate is a potent, long-acting oxytocin receptor agonist that stimulates uterine smooth muscle contraction through the canonical Gq/PLC/IP₃ signaling pathway. Its favorable pharmacokinetic profile, characterized by a rapid onset and sustained duration of action, provides a reliable method for preventing uterine atony and postpartum hemorrhage. Quantitative analysis reveals high binding affinity for the oxytocin receptor and predictable pharmacodynamic effects. The established experimental protocols for in vitro and in vivo assessment continue to be crucial for further characterizing its clinical efficacy and for the development of future uterotonic agents.

References

• 1. Carbetocin for preventing postpartum haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is Carbetocin used for? [synapse.patsnap.com]
• 3. What is the mechanism of Carbetocin? [synapse.patsnap.com]
• 4. Carbetocin versus oxytocin in caesarean section with high risk of post-partum haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. abmole.com [abmole.com]
• 7. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In Vitro Comparative Effect of Carbetocin and Oxytocin in Pregnant Human Myometrium with and without Oxytocin Pretreatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of carbetocin, a long-acting oxytocin analog on the postpartum uterus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. caymanchem.com [caymanchem.com]
• 13. Carbetocin: An essential drug for Preventing PPH [datelinehealthafrica.org]
• 14. ClinicalTrials.gov [clinicaltrials.gov]

Protocols & Analytical Methods

Carbetocin Acetate In Vitro Assay Protocols: A Detailed Guide for Researchers

For Immediate Release

This application note provides detailed protocols for the in-vitro characterization of carbetocin (B549339) acetate (B1210297), a long-acting oxytocin (B344502) analogue. Geared towards researchers, scientists, and drug development professionals, this document outlines key experimental procedures to assess the binding affinity, functional potency, and downstream signaling pathways of carbetocin acetate, focusing on its interaction with the oxytocin receptor (OXTR).

Introduction

Carbetocin is a synthetic analogue of the neuropeptide hormone oxytocin, utilized primarily for the prevention of postpartum hemorrhage.[1] Its pharmacological effects are mediated through agonist activity at oxytocin receptors, which are G-protein coupled receptors (GPCRs).[2] A comprehensive in vitro evaluation is crucial to understanding its molecular mechanisms of action. This document details protocols for competitive receptor binding assays, Gq-protein coupled signaling functional assays, and downstream signaling pathway analysis.

Receptor Binding Affinity and Selectivity

Carbetocin exhibits a high affinity and selectivity for the human oxytocin receptor (OXTR) over the related vasopressin V1a (V1aR) and V1b (V1bR) receptors.[3][4] Unlike oxytocin, which can activate vasopressin receptors, carbetocin acts as a competitive antagonist at these sites.[2][3]

Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of carbetocin acetate for the oxytocin receptor by measuring its ability to displace a radiolabeled ligand.

Protocol:

• Cell Culture and Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) cells stably expressing the human oxytocin receptor (CHO-hOTR) in appropriate media.

  • Harvest cells and prepare cell membranes by homogenization and centrifugation. Resuspend the membrane pellet in a suitable assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2).

• Assay Setup:

  • In a 96-well plate, add increasing concentrations of unlabeled carbetocin acetate.

  • Add a constant concentration of a radiolabeled oxytocin receptor antagonist (e.g., [3H]-Atosiban).

  • Add the prepared cell membranes to initiate the binding reaction.

  • Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of unlabeled oxytocin).

• Incubation and Termination:

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to reach equilibrium.

  • Terminate the reaction by rapid filtration through a glass fiber filter plate, followed by washing with ice-cold assay buffer to remove unbound radioligand.

• Detection and Analysis:

  • Dry the filter plate and add scintillation cocktail to each well.

  • Measure the radioactivity in each well using a scintillation counter.

  • Calculate the specific binding at each carbetocin concentration by subtracting non-specific binding from total binding.

  • Determine the IC50 value (the concentration of carbetocin that inhibits 50% of specific radioligand binding) by non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Quantitative Binding Data

The following table summarizes the binding affinities of carbetocin and related compounds for the oxytocin and vasopressin receptors.

Compound	Receptor	Ki (nM)	Species	Reference
Carbetocin	Oxytocin Receptor (OXTR)	7.1	Not Specified	[5]
Carbetocin	Oxytocin Receptor (OXTR)	1.96	Rat	[6]
Carbetocin	Vasopressin V1a Receptor (V1aR)	7.24	Rat	[6]
Carbetocin	Vasopressin V2 Receptor (V2R)	61.3	Rat	[6][7]
Oxytocin	Oxytocin Receptor (OXTR)	0.71	Not Specified	[3]

Functional Potency at the Gq Signaling Pathway

Carbetocin is a functional selective agonist that primarily activates the Gq signaling pathway upon binding to the OXTR.[4] This leads to the activation of phospholipase C (PLC), production of inositol (B14025) trisphosphate (IP3), and subsequent release of intracellular calcium.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following receptor activation, providing a functional readout of Gq-coupled GPCR activity.[8]

Protocol:

• Cell Culture and Plating:

  • Culture CHO-hOTR cells in a black-walled, clear-bottom 96-well plate until confluent.

• Dye Loading:

  • Wash the cells with a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in the assay buffer and incubate in the dark at 37°C for 60 minutes.

• Compound Addition and Signal Detection:

  • Prepare a serial dilution of carbetocin acetate in the assay buffer.

  • Place the cell plate into a fluorescence plate reader (e.g., FLIPR or FlexStation).

  • Establish a baseline fluorescence reading.

  • Add the carbetocin dilutions to the respective wells and immediately begin measuring the fluorescence intensity over time.

• Data Analysis:

  • The change in fluorescence intensity reflects the change in intracellular calcium concentration.

  • Determine the peak fluorescence response for each carbetocin concentration.

  • Plot the peak response against the carbetocin concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value (the concentration of carbetocin that produces 50% of the maximal response).

Quantitative Functional Data

The following table presents the functional potency (EC50) of carbetocin in activating the OXTR/Gq pathway.

Compound	Assay	EC50 (nM)	Emax (% of Oxytocin)	Species	Reference
Carbetocin	Gq BRET Assay	48.8 ± 16.09	~50%	Human	[3]
Carbetocin	Rat Uterine Strip Contraction	48.0 ± 8.20	~50%	Rat	[6]
Oxytocin	Gq BRET Assay	9.7 ± 4.43	100%	Human	[3]
Oxytocin	Rat Uterine Strip Contraction	5.62 ± 1.22	100%	Rat	[6]

Downstream Signaling Pathway Analysis: ERK Phosphorylation

Activation of the OXTR can also lead to the phosphorylation of extracellular signal-regulated kinases (ERK), a key downstream signaling event.[9]

In-Cell Western™ / Western Blot for Phospho-ERK

This assay quantifies the level of phosphorylated ERK (p-ERK) in response to carbetocin treatment.

Protocol:

• Cell Culture and Treatment:

  • Seed CHO-hOTR cells in a 96-well plate and grow to confluence.

  • Serum-starve the cells for 4-12 hours to reduce basal ERK phosphorylation.[10]

  • Stimulate the cells with various concentrations of carbetocin acetate for a predetermined time (e.g., 5-10 minutes).

• Cell Lysis and Protein Quantification:

  • For Western Blot: Lyse the cells on ice with a suitable lysis buffer containing protease and phosphatase inhibitors. Determine the protein concentration of the lysates.

  • For In-Cell Western™: Fix the cells with 4% paraformaldehyde, followed by permeabilization with Triton X-100.

• Immunodetection:

  • Western Blot:

    • Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

    • Block the membrane with 5% BSA in TBST.[10]

    • Incubate the membrane with a primary antibody specific for phospho-ERK1/2 overnight at 4°C.

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

    • Detect the signal using a chemiluminescent substrate.

    • Strip the membrane and re-probe with an antibody for total ERK1/2 for normalization.[10]

  • In-Cell Western™:

    • Block the fixed and permeabilized cells.

    • Incubate with primary antibodies for both phospho-ERK (e.g., rabbit anti-p-ERK) and a normalization protein (e.g., mouse anti-total ERK or another housekeeping protein).

    • Wash and incubate with species-specific secondary antibodies conjugated to different fluorophores (e.g., IRDye® 800CW goat anti-rabbit and IRDye® 680RD goat anti-mouse).

• Data Analysis:

  • Quantify the band intensities (Western Blot) or fluorescence intensities (In-Cell Western™).

  • Normalize the phospho-ERK signal to the total ERK or normalization protein signal.

  • Plot the normalized signal against the carbetocin concentration to generate a dose-response curve and determine the EC50.

Visualizing Workflows and Signaling Pathways

To aid in the conceptual understanding of the described protocols and the underlying biological processes, the following diagrams have been generated.

Caption: Workflow for the competitive radioligand binding assay.

Caption: Workflow for the calcium mobilization assay.

Caption: Simplified signaling pathway of carbetocin via the OXTR/Gq axis.

References

• 1. originbiopharma.com [originbiopharma.com]
• 2. benchchem.com [benchchem.com]
• 3. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β‐Arrestin‐Independent Internalisation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β-Arrestin-Independent Internalisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 9. Phospho-ERK Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preclinical Evaluation of Carbetocin Acetate in Animal Models of Postpartum Hemorrhage

For Researchers, Scientists, and Drug Development Professionals

Introduction

Postpartum hemorrhage (PPH) remains a leading cause of maternal mortality and morbidity worldwide, primarily due to uterine atony. Carbetocin acetate (B1210297), a long-acting synthetic analogue of oxytocin (B344502), is a uterotonic agent used for the prevention of PPH.[1] Like oxytocin, Carbetocin binds to oxytocin receptors on the smooth musculature of the uterus, resulting in rhythmic contractions, increased frequency of existing contractions, and increased uterine tone.[2] Its longer half-life compared to oxytocin presents a potential advantage in clinical settings.[3] Robust preclinical evaluation of Carbetocin acetate in relevant animal models is crucial for understanding its pharmacodynamics, optimizing dosage, and developing novel therapeutic strategies.

These application notes provide an overview of animal models and experimental protocols for studying the efficacy of Carbetocin acetate in the context of PPH.

Mechanism of Action and Signaling Pathway

Carbetocin acetate exerts its uterotonic effects by acting as an agonist at the oxytocin receptor (OTR), a G-protein coupled receptor (GPCR). The binding of Carbetocin to the OTR primarily activates the Gq alpha subunit of the heterotrimeric G protein. This initiates a downstream signaling cascade involving the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the sarcoplasmic reticulum, leading to the release of stored calcium ions (Ca2+) into the cytoplasm. The elevated intracellular Ca2+ concentration, along with the activation of protein kinase C (PKC) by DAG, promotes the phosphorylation of myosin light chains, resulting in myometrial smooth muscle contraction.

Carbetocin signaling pathway in myometrial cells.

Animal Models for PPH Research

The development of a standardized and well-validated animal model of PPH is challenging.[4] However, rodent models, particularly rats, are frequently used to study uterine contractility and hemorrhage due to their anatomical and physiological similarities to humans in certain reproductive aspects. A common approach is to induce uterine atony, the primary cause of PPH, through pharmacological intervention.

Rat Model of Postpartum Hemorrhage

This model aims to simulate PPH due to uterine atony in postpartum rats.

Species: Sprague-Dawley or Wistar rats Time Point: Immediately after parturition (Day 21-22 of gestation)

Induction of Uterine Atony and Hemorrhage:

• Method 1: Progesterone-induced Atony: Administration of progesterone (B1679170) can antagonize the effects of oxytocin and promote uterine relaxation.

• Method 2: Nitric Oxide Donor-induced Atony: Administration of a nitric oxide donor, such as nitroglycerin, can induce smooth muscle relaxation and uterine atony.

• Method 3: Physical Trauma: A standardized surgical incision or trauma to the uterus can be performed to induce bleeding.

Experimental Protocols

In Vivo Evaluation of Carbetocin Acetate in a Rat PPH Model

This protocol describes the induction of PPH in postpartum rats and the subsequent evaluation of Carbetocin acetate's efficacy in controlling hemorrhage and improving uterine contractility.

Experimental workflow for in vivo PPH model.

Materials:

• Postpartum Sprague-Dawley rats

• Anesthetic (e.g., isoflurane)

• Carbetocin acetate solution

• Oxytocin solution (positive control)

• Sterile saline (vehicle control)

• Intrauterine pressure catheter (IUPC)

• Blood collection apparatus (e.g., pre-weighed surgical sponges)

• Data acquisition system

Procedure:

• Anesthetize the postpartum rat.

• Perform a laparotomy to expose the uterus.

• Insert an IUPC into the uterine horn to measure intrauterine pressure.

• Induce PPH using a validated method.

• Allow a baseline period of hemorrhage and record blood loss and uterine contractions.

• Administer Carbetocin acetate, oxytocin, or vehicle control intravenously.

• Continuously monitor and record blood loss and uterine contractility for a defined period (e.g., 60 minutes).

• At the end of the experiment, euthanize the animal and collect the uterus for further analysis if required.

Outcome Measures:

• Total Blood Loss: Quantified by weighing blood-soaked surgical sponges.

• Uterine Contractility: Measured as the frequency, amplitude, and duration of contractions, and the area under the curve (AUC) of the pressure recordings.

In Vitro Uterine Contractility Assay

This protocol assesses the direct effect of Carbetocin acetate on uterine muscle strips isolated from pregnant rats.

Materials:

• Uterine horns from pregnant rats (Day 20-22 of gestation)

• Organ bath system with physiological salt solution (e.g., Krebs-Henseleit solution)

• Isometric force transducer

• Carbetocin acetate solutions of varying concentrations

• Data acquisition system

Procedure:

• Euthanize a pregnant rat and dissect the uterine horns.

• Prepare longitudinal myometrial strips (e.g., 10 mm long, 2 mm wide).

• Mount the strips in an organ bath containing oxygenated physiological salt solution at 37°C.

• Allow the tissue to equilibrate and establish spontaneous contractions.

• Perform a cumulative dose-response to Carbetocin acetate by adding increasing concentrations to the organ bath.

• Record the isometric tension generated by the muscle strips.

Outcome Measures:

• Contractile Force: Amplitude and frequency of contractions.

• EC50: The concentration of Carbetocin acetate that produces 50% of the maximal contractile response.

Data Presentation

The following tables provide a template for summarizing quantitative data from preclinical studies of Carbetocin acetate.

Table 1: In Vivo Efficacy of Carbetocin Acetate in a Rat PPH Model

Treatment Group	N	Dose (µg/kg, i.v.)	Total Blood Loss (mL)	Contraction Frequency (contractions/10 min)	Contraction Amplitude (mmHg)
Vehicle Control	10	-
Oxytocin	10
Carbetocin Acetate	10

Table 2: In Vitro Uterine Contractility of Carbetocin Acetate in Rat Myometrial Strips

Compound	N	EC50 (nM)	Emax (% of spontaneous contraction)
Oxytocin	8
Carbetocin Acetate	8

Note: The values in these tables are placeholders and should be replaced with actual experimental data. A study on mouse uterine tissue demonstrated a dose-dependent increase in contraction strength with Carbetocin administration.[5]

Conclusion

The described animal models and protocols provide a framework for the preclinical evaluation of Carbetocin acetate for the management of postpartum hemorrhage. These studies are essential for elucidating the drug's mechanism of action, determining its effective dose range, and comparing its efficacy to existing uterotonic agents. Rigorous preclinical data is a prerequisite for the successful clinical development and application of Carbetocin acetate in improving maternal health outcomes.

References

• 1. Carbetocin for the Prevention of Post-Partum Hemorrhage: A Review of Clinical Effectiveness, Cost-Effectiveness, and Guidelines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. fogsi.org [fogsi.org]
• 3. Carbetocin vs oxytocin for prevention of postpartum hemorrhage after vaginal delivery: A meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Animal models of postpartum hemorrhage [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]

Carbetocin Acetate: Application Notes and Protocols for In Vivo Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbetocin (B549339) acetate (B1210297), a long-acting synthetic analogue of the neuropeptide hormone oxytocin (B344502), is a valuable tool for in vivo research across various physiological and behavioral domains. Its extended half-life and selective agonism at the oxytocin receptor (OTR) offer distinct advantages over native oxytocin in experimental settings.[1] These application notes provide detailed protocols and quantitative data to guide the use of Carbetocin acetate in preclinical research, focusing on its well-established roles in uterine contractility and modulation of social and anxiety-like behaviors, as well as emerging applications in pain, feeding behavior, and substance withdrawal.

Carbetocin exerts its effects by binding to OTRs, which are G-protein coupled receptors. The primary signaling cascade involves the activation of the Gq/11 protein, leading to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC). The elevated intracellular Ca2+ is a key downstream effector, leading to smooth muscle contraction and other cellular responses.

Signaling Pathway of Carbetocin Acetate

Caption: Signaling pathway of Carbetocin acetate upon binding to the oxytocin receptor.

Quantitative Data Summary

Table 1: In Vivo Dosages of Carbetocin Acetate in Different Animal Models and Research Areas

Animal Model	Research Area	Dosage Range	Route of Administration	Key Findings
Rat	Anxiety and Social Behavior	0.1 - 3.0 mg/kg	Intraperitoneal (i.p.)	Increased horizontal activity in the open field test, suggesting anxiolytic-like effects.[2][3]
Rat	Anxiety	Central administration	Intracerebroventricular (i.c.v.)	Produced pronounced anxiolytic-like behavioral changes in the elevated plus maze.[4]
Mouse	Opioid Withdrawal	6.4 mg/kg	Intraperitoneal (i.p.)	Attenuated negative emotional consequences of opioid withdrawal and prevented stress-induced reinstatement of morphine-seeking.[5][6]
Cow	Uterine Contractility	0.35 mg/animal	Intramuscular (i.m.)	Elicited similar uterotonic effects to 50 IU of oxytocin.[7]
Cow	Uterine Contractility	Not specified	Intramuscular (i.m.)	Caused the most enduring increase in intrauterine pressure in both dioestrus and oestrus compared to oxytocin and prostaglandins.[7]
Human	Pain Modulation	0.1 mg	Intravenous (i.v.)	Investigated for potential analgesic effects.[8]
Human	Uterine Fibroids	100 µg	Intramyometrial/Intravenous	Reduced intra-operative bleeding during myomectomy.[9][10][11][12][13]
Human	Prader-Willi Syndrome	3.2 mg - 9.6 mg	Intranasal	Reduced hyperphagia and obsessive-compulsive behaviors.[14][15][16][17][18][19]

Table 2: Pharmacokinetic Parameters of Carbetocin in Various Species

Species	Route of Administration	Dose	Cmax	Tmax	Half-life (t1/2)	Bioavailability
Cow	Intramuscular (i.m.)	350 µ g/animal	Not specified	Higher than IV	~0.85 hours	>80%
Gilt (Pig)	Intramuscular (i.m.)	Not specified	About half of IV	Similar to cows	Shorter than IV	~35%
Horse	Intravenous (i.v.)	0.175 mg	Not specified	Not applicable	17.2 minutes	Not applicable
Human	Intravenous (i.v.)	100 µg	Not specified	~2 minutes (onset of firm contraction)	~40 minutes	Not applicable
Human	Intramuscular (i.m.)	100 µg	Not specified	Not specified	Not specified	Not specified

Experimental Protocols

Protocol 1: Assessment of Anxiety-Like Behavior in Rats using the Open Field Test

This protocol is adapted from studies investigating the anxiolytic effects of Carbetocin.[2][3]

1. Materials:

• Carbetocin acetate

• Sterile saline solution (0.9% NaCl)

• Open field arena (e.g., 100 cm x 100 cm with 40 cm high walls)

• Video recording and analysis software

2. Animal Model:

• Adult male Wistar or Sprague-Dawley rats (250-300 g)

• House animals in a controlled environment (12:12 h light/dark cycle, 22 ± 2°C) with ad libitum access to food and water.

• Allow at least one week of acclimatization before the experiment.

3. Experimental Procedure:

• Drug Preparation: Dissolve Carbetocin acetate in sterile saline to the desired concentrations (e.g., 0.1, 0.3, 1.0, 3.0 mg/kg).

• Administration: Administer Carbetocin solution or saline (vehicle control) via intraperitoneal (i.p.) injection at a volume of 1 ml/kg.

• Habituation: Allow a 60-minute habituation period after injection before placing the animal in the open field arena.

• Open Field Test:

  • Gently place the rat in the center of the open field arena.

  • Record the animal's behavior for 5-10 minutes using an overhead video camera.

  • The arena should be cleaned with 70% ethanol (B145695) between each animal to eliminate olfactory cues.

• Behavioral Analysis: Use automated tracking software to analyze the following parameters:

  • Total distance traveled

  • Time spent in the center versus the periphery of the arena

  • Rearing frequency (vertical activity)

  • Grooming duration

4. Expected Outcomes:

• Anxiolytic effects are typically indicated by an increase in the time spent in the center of the arena and an increase in total distance traveled and rearing frequency.

Caption: Experimental workflow for the Open Field Test with Carbetocin.

Protocol 2: In Vivo Measurement of Uterine Contractility in Mice

This protocol is based on telemetric methods for measuring intrauterine pressure.[20][21]

1. Materials:

• Carbetocin acetate

• Sterile saline solution (0.9% NaCl)

• Implantable telemetry device for pressure measurement

• Surgical instruments

• Anesthesia (e.g., isoflurane)

• Analgesics

2. Animal Model:

• Pregnant mice (specify strain and gestational day)

• House animals individually after surgery in a controlled environment.

3. Experimental Procedure:

• Surgical Implantation of Telemeter:

  • Anesthetize the mouse.

  • Perform a laparotomy to expose the uterus.

  • Make a small incision at the tip of one uterine horn.

  • Carefully insert the pressure-catheter lead of the telemeter into the uterine horn, between the fetal sacs and the uterine wall.

  • Secure the catheter with a drop of surgical glue.

  • Place the transmitter body in the peritoneal cavity.

  • Suture the muscle and skin layers.

  • Administer post-operative analgesia and allow for recovery.

• Data Acquisition:

  • After a recovery period of at least 24 hours, begin recording baseline intrauterine pressure.

• Drug Administration:

  • Administer Carbetocin acetate or saline (vehicle control) via a specified route (e.g., subcutaneous or intraperitoneal injection).

• Data Analysis:

  • Measure the frequency, amplitude, and duration of uterine contractions before and after drug administration.

  • Calculate the area under the curve (AUC) to quantify total uterine activity.

4. Expected Outcomes:

• Carbetocin is expected to induce a significant and sustained increase in the frequency and amplitude of uterine contractions compared to the control group.

Caption: Workflow for in vivo measurement of uterine contractility in mice.

Other Potential In Vivo Research Applications

• Pain Modulation: Studies have explored the analgesic effects of Carbetocin, particularly in the context of post-operative pain.[8] Research protocols could involve models of inflammatory or neuropathic pain, with endpoints such as thermal or mechanical sensitivity.

• Feeding Behavior and Metabolic Disorders: The role of the oxytocinergic system in appetite regulation has led to the investigation of Carbetocin in conditions like Prader-Willi syndrome, a genetic disorder characterized by hyperphagia.[14][15][16][17][18][19] Animal studies could utilize models of obesity or disordered eating to assess the effects of Carbetocin on food intake, body weight, and metabolic parameters.

• Substance Use Disorders: Carbetocin has shown promise in reducing drug-seeking behavior and the negative emotional states associated with withdrawal, particularly for opioids.[5][6] In vivo models of addiction, such as conditioned place preference and self-administration paradigms, are relevant for these investigations.

• Uterine Fibroids: Research suggests that Carbetocin may be effective in reducing bleeding during the surgical removal of uterine fibroids (myomectomy).[9][10][11][12][13] Animal models of uterine fibroids could be used to investigate the direct effects of Carbetocin on fibroid vascularity and growth.

• Autism Spectrum Disorder (ASD): Given the established role of oxytocin in social bonding, Carbetocin is being investigated as a potential therapeutic for the social deficits observed in ASD.[22][23] Various genetic and environmentally induced animal models of ASD are available to test the efficacy of Carbetocin in improving social interaction and reducing repetitive behaviors.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Oxytocin and carbetocin effects on spontaneous behavior of male rats: modulation by oxytocin receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Modulation of anxiety behavior in the elevated plus maze using peptidic oxytocin and vasopressin receptor ligands in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The oxytocin analogue carbetocin prevents emotional impairment and stress-induced reinstatement of opioid-seeking in morphine-abstinent mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ClinicalTrials.gov [clinicaltrials.gov]
• 9. sciencepub.net [sciencepub.net]
• 10. internationalscholarsjournals.org [internationalscholarsjournals.org]
• 11. sciencescholar.us [sciencescholar.us]
• 12. intraoperative carbetocin to decrease blood loss during hysteroscopic myomectomy: a randomized controlled pilot trial. [zumj.journals.ekb.eg]
• 13. ijrcog.org [ijrcog.org]
• 14. fpwr.org [fpwr.org]
• 15. Intranasal carbetocin reduces hyperphagia in individuals with Prader-Willi syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Intranasal Carbetocin Reduces Hyperphagia, Anxiousness, and Distress in Prader-Willi Syndrome: CARE-PWS Phase 3 Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 18. fpwr.org [fpwr.org]
• 19. JCI Insight - Intranasal carbetocin reduces hyperphagia in individuals with Prader-Willi syndrome [insight.jci.org]
• 20. In vivo measurement of intrauterine pressure by telemetry: a new approach for studying parturition in mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Intrauterine Telemetry to Measure Mouse Contractile Pressure In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Request Rejected [shlomowagner-lab.haifa.ac.il]
• 23. Understanding autism spectrum disorders with animal models: applications, insights, and perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Preparing Carbetocin Acetate Solutions for Laboratory Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbetocin acetate (B1210297), a long-acting synthetic analogue of the neuropeptide hormone oxytocin (B344502), is a potent and selective agonist for the oxytocin receptor (OTR).[1][2] Primarily utilized in clinical settings to prevent postpartum hemorrhage, its distinct pharmacological profile makes it a valuable tool for in vitro and in vivo research aimed at understanding the oxytocin system's role in various physiological processes.[2] Carbetocin acetate binds to oxytocin receptors on the smooth muscle of the uterus, leading to rhythmic contractions, an increased frequency of existing contractions, and an elevated uterine tone.[3] This document provides detailed application notes and protocols for the preparation and use of Carbetocin acetate solutions in key laboratory experiments.

Physicochemical Properties and Solubility

Carbetocin acetate is a crystalline solid.[4] Its solubility is a critical factor for the preparation of stock and working solutions for various experimental needs.

Table 1: Solubility of Carbetocin Acetate [4][5]

Solvent	Solubility
Dimethyl sulfoxide (B87167) (DMSO)	≥ 30 mg/mL
Ethanol	~30 mg/mL
Dimethylformamide (DMF)	~30 mg/mL
Phosphate-buffered saline (PBS, pH 7.2)	~5 mg/mL
Water	10 mg/mL[6]

Stock Solution Preparation and Storage

Proper preparation and storage of stock solutions are paramount to ensure the stability and activity of Carbetocin acetate for reproducible experimental results.

Table 2: Recommended Storage Conditions for Carbetocin Acetate [5]

Form	Storage Temperature	Duration
Powder	-20°C	3 years
In Solvent	-80°C	1 year

Protocol for Preparing a 10 mM DMSO Stock Solution

• Materials:

  • Carbetocin acetate powder

  • Anhydrous dimethyl sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes or vials

• Procedure:

  • Equilibrate the Carbetocin acetate vial to room temperature before opening.

  • Weigh the desired amount of Carbetocin acetate powder using a calibrated analytical balance. The molecular weight of Carbetocin acetate is approximately 1048.21 g/mol .[7]

  • Calculate the required volume of DMSO to achieve a 10 mM concentration.

  • Add the calculated volume of DMSO to the vial containing the Carbetocin acetate powder.

  • Vortex the solution thoroughly to ensure complete dissolution. Gentle warming or sonication may be applied if necessary.[5]

  • Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -80°C.

Experimental Protocols

The following are detailed protocols for key in vitro experiments to characterize the activity of Carbetocin acetate.

Isolated Uterine Strip Contraction Assay

This ex vivo assay is used to assess the contractile effect of Carbetocin acetate on uterine smooth muscle.

Workflow for Isolated Uterine Strip Contraction Assay

Caption: Workflow for the isolated uterine strip contraction assay.

Protocol:

• Tissue Preparation:

  • Obtain fresh uterine tissue from a suitable animal model (e.g., rat, human biopsy).[8]

  • Place the tissue in cold, oxygenated physiological salt solution (PSS). A common composition for PSS is (in mM): 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, and 11 glucose.

  • Dissect longitudinal myometrial strips (approximately 2 mm x 10 mm) from the tissue.

  • Mount the strips vertically in individual organ bath chambers containing PSS, maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.[8]

• Experimental Procedure:

  • Connect one end of the strip to a fixed point and the other to an isometric force transducer.

  • Allow the tissue to equilibrate for at least 60 minutes under a resting tension of approximately 1 g, with regular washes every 15-20 minutes.

  • After equilibration, record the spontaneous contractile activity.

  • Prepare a series of increasing concentrations of Carbetocin acetate in PSS.

  • Add the Carbetocin acetate solutions to the organ baths in a cumulative or non-cumulative manner.

  • Record the contractile response (amplitude and frequency of contractions) for each concentration until a stable response is achieved.

• Data Analysis:

  • Measure the amplitude (in grams or millinewtons) and frequency (contractions per minute) of the uterine contractions.

  • Calculate the motility index (amplitude × frequency).

  • Construct a dose-response curve by plotting the change in contractile response against the logarithm of the Carbetocin acetate concentration.

  • Determine the EC50 value, which is the concentration of Carbetocin acetate that produces 50% of the maximal contractile response.

Calcium Mobilization Assay

This cell-based assay measures the increase in intracellular calcium concentration following the activation of the oxytocin receptor by Carbetocin acetate.

Workflow for Calcium Mobilization Assay

Caption: Workflow for the calcium mobilization assay.

Protocol:

• Cell Preparation:

  • Seed cells stably or transiently expressing the human oxytocin receptor (e.g., HEK293, CHO cells) into a black, clear-bottom 96-well microplate.

  • Culture the cells overnight in a suitable growth medium at 37°C in a 5% CO2 incubator.

• Assay Procedure:

  • Prepare a calcium indicator dye loading buffer (e.g., Fluo-4 AM) according to the manufacturer's instructions.

  • Remove the growth medium from the cells and add the dye loading buffer to each well.

  • Incubate the plate at 37°C for 30-60 minutes in the dark.

  • During incubation, prepare a dilution series of Carbetocin acetate in an appropriate assay buffer.

  • After incubation, wash the cells with the assay buffer to remove excess dye.

  • Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation).

  • Add the Carbetocin acetate dilutions to the wells and immediately measure the fluorescence intensity over time (excitation ~494 nm, emission ~516 nm for Fluo-4).

• Data Analysis:

  • Determine the change in fluorescence intensity from baseline for each concentration of Carbetocin acetate.

  • Plot the fluorescence change against the logarithm of the Carbetocin acetate concentration to generate a dose-response curve.

  • Calculate the EC50 value for calcium mobilization.

Quantitative Pharmacological Data

The following table summarizes the reported binding affinity (Ki) and functional potency (EC50) of Carbetocin acetate for the oxytocin receptor from various studies.

Table 3: In Vitro Pharmacology of Carbetocin Acetate at the Oxytocin Receptor

Parameter	Value	Species/System	Reference
Binding Affinity (Ki)
7.1 nM	Not specified	[7]
1.96 nM	Rat	[4]
Functional Potency (EC50)
Uterine Contraction	48 nM	Rat	[4]
Gq Protein Activation	48.8 ± 16.09 nM	Human (HEK293 cells)	[4]

Signaling Pathway of Carbetocin Acetate

Carbetocin acetate exerts its effects by binding to the oxytocin receptor, a G-protein coupled receptor (GPCR). The primary signaling cascade involves the activation of the Gq/11 protein, leading to the stimulation of phospholipase C (PLC).[9] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[9] IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).[9] The elevated intracellular calcium levels are a key driver of uterine smooth muscle contraction.

Carbetocin Acetate Signaling Pathway

Caption: Carbetocin acetate signaling pathway via the oxytocin receptor.

Conclusion

These application notes and protocols provide a comprehensive guide for researchers working with Carbetocin acetate. Adherence to these guidelines for solution preparation, storage, and experimental execution will contribute to the generation of reliable and reproducible data in studies investigating the pharmacology of the oxytocin system.

References

• 1. medkoo.com [medkoo.com]
• 2. originbiopharma.com [originbiopharma.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Carbetocin acetate | Oxytocin Receptor | TargetMol [targetmol.com]
• 6. abmole.com [abmole.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. In Vitro Comparative Effect of Carbetocin and Oxytocin in Pregnant Human Myometrium with and without Oxytocin Pretreatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes: Carbetocin in the Study of Uterine Contractility

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbetocin (B549339) is a long-acting synthetic analogue of the human hormone oxytocin (B344502), primarily utilized for the prevention of postpartum hemorrhage (PPH) by stimulating uterine contractions[1][2][3]. Its structural modifications provide greater resistance to enzymatic degradation, resulting in a significantly longer half-life and duration of action compared to oxytocin[2][4]. These properties make Carbetocin a valuable pharmacological tool for both clinical management of uterine atony and for research into the mechanisms of uterine contractility[5][6].

These application notes provide an overview of Carbetocin's mechanism of action, key quantitative data from comparative studies, and detailed protocols for its application in in vitro and in vivo research settings.

Mechanism of Action

Carbetocin exerts its uterotonic effect by selectively binding to oxytocin receptors on the smooth muscle cells of the myometrium[5][7][8]. These are G-protein coupled receptors that, upon activation, initiate an intracellular signaling cascade[1]. This cascade involves the activation of phospholipase C (PLC), leading to the production of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from the sarcoplasmic reticulum, increasing intracellular calcium levels. This rise in Ca2+ leads to the activation of calmodulin and myosin light-chain kinase (MLCK), resulting in the phosphorylation of myosin and subsequent smooth muscle contraction[1][2][9].

Caption: Carbetocin signaling cascade in myometrial cells.

Data Presentation: Pharmacokinetics and Comparative Efficacy

Carbetocin's primary advantage over oxytocin is its improved pharmacokinetic profile, leading to a more sustained uterotonic effect from a single administration[1][2].

Table 1: Pharmacokinetic Properties of Carbetocin vs. Oxytocin

Parameter	Carbetocin	Oxytocin	Source(s)
Administration Route	IV / IM	IV / IM	[1][8]
Onset of Action (IV)	~1.2 - 2 minutes	Rapid	[5][8]
Half-life	~40 minutes	~4 - 10 minutes	[1][4]
Duration of Action (IV)	~60 minutes	~16 minutes	[8][10]

| Duration of Action (IM) | ~120 minutes | Shorter than IV |[5][8] |

Clinical studies consistently demonstrate that Carbetocin's sustained action reduces the need for additional uterotonic interventions compared to oxytocin, particularly after cesarean sections[5][11][12].

Table 2: Summary of Comparative Clinical Outcomes (Carbetocin vs. Oxytocin)

Outcome Measure	Finding	Source(s)
Need for Additional Uterotonics	Significantly lower in the Carbetocin group.	[5][11][12][13][14]
Need for Uterine Massage	Significantly lower in the Carbetocin group.	[5][15]
Intraoperative Blood Loss	Often lower with Carbetocin, though not always statistically significant.	[10][13][15][16]
Postpartum Hemorrhage (PPH)	No significant difference in rates of PPH (blood loss >500ml or >1000ml).	[5][17]
Uterine Tone/Contractility	Carbetocin produces contractions of sustained higher amplitude and frequency.	[4][13][18]

| Adverse Effects | Similar safety profile; some studies report fewer side effects with Carbetocin. |[12][13][19] |

Experimental Protocols

Protocol 1: In Vitro Assessment of Uterine Contractility

This protocol is designed to compare the contractile effects of Carbetocin and other uterotonic agents on isolated human myometrial tissue strips.

Caption: Experimental workflow for in vitro uterine contractility studies.

Methodology:

• Tissue Acquisition: Obtain human myometrial tissue samples from women undergoing elective cesarean deliveries after informed consent[20]. Place samples immediately in a cold physiologic salt solution (e.g., Krebs solution).

• Sample Preparation: Under a dissecting microscope, carefully dissect the myometrium into several longitudinal strips of uniform size[20].

• Organ Bath Setup: Suspend each strip vertically in an organ bath chamber filled with the salt solution, maintained at 37°C and bubbled with 95% O₂ and 5% CO₂. Attach one end of the strip to a fixed holder and the other to an isometric force-displacement transducer[20].

• Equilibration: Apply a resting tension and allow the tissue to equilibrate until spontaneous contractions are stable[20].

• Dose-Response Testing: Add Carbetocin to the organ bath in a cumulative, stepwise manner, allowing the response to stabilize at each concentration before adding the next.

• Data Acquisition: Continuously record the contractile activity using appropriate data acquisition software.

• Data Analysis: Quantify the contractile response by measuring the amplitude (g), frequency (contractions/10 min), and duration of contractions. Calculate the motility index (amplitude × frequency) and the area under the curve (AUC) to represent the total contractile activity[20].

Protocol 2: In Vivo Assessment in Clinical Research

This protocol outlines a generalized methodology for a randomized controlled trial comparing the efficacy of Carbetocin to another uterotonic agent (e.g., Oxytocin) in a clinical setting.

Caption: Workflow for a clinical trial on Carbetocin's efficacy.

Methodology:

• Patient Selection and Randomization: Recruit eligible participants (e.g., women undergoing elective cesarean section) based on inclusion/exclusion criteria[12][15]. Randomly assign participants in a double-blind manner to receive either Carbetocin or the standard-of-care uterotonic[12].

• Drug Administration: Administer a single intravenous dose of Carbetocin (typically 100 µg) or the control drug immediately following the delivery of the infant[15][21].

• Assessment of Uterine Contractility:

  • Qualitative: The attending obstetrician, blinded to the treatment group, assesses uterine tone by palpating the uterine fundus at predefined intervals. The tone is classified as adequate (firmly contracted) or inadequate (atonic/boggy)[21][22].

  • Quantitative (Optional): For more detailed studies, uterine contractility can be measured using an intrauterine pressure transducer (IUPT) to record the frequency, amplitude, and duration of contractions[14][18]. Alternatively, non-invasive electrohysterography (EHG) can be used to measure myometrial electrical activity[19][23].

• Outcome Measurement:

  • Primary Endpoint: The primary outcome is often the need for additional uterotonic agents or physical interventions like uterine massage to manage uterine atony[12][21].

  • Secondary Endpoints: Measure estimated blood loss, changes in pre- and post-delivery hemoglobin/hematocrit levels, and the incidence of adverse effects (e.g., hypotension, tachycardia)[15][21].

• Data Analysis: Analyze the data to compare the efficacy and safety profiles of the two interventions.

Conclusion

Carbetocin is a potent, long-acting uterotonic agent that serves as an important tool for studying uterine physiology. Its distinct pharmacokinetic profile allows for the investigation of sustained oxytocin receptor activation on myometrial contractility. The protocols described provide robust frameworks for quantifying its effects in both controlled laboratory environments and clinically relevant settings, aiding in the development of new therapeutics and a deeper understanding of myometrial function.

References

• 1. What is the mechanism of Carbetocin? [synapse.patsnap.com]
• 2. What is Carbetocin used for? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. Carbetocin versus oxytocin in caesarean section with high risk of post-partum haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carbetocin for preventing postpartum haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. soap.memberclicks.net [soap.memberclicks.net]
• 7. go.drugbank.com [go.drugbank.com]
• 8. mims.com [mims.com]
• 9. Carbetocin Is More Effective in Stabilizing Hemodynamic Parameters Compared to Oxytocin During Cesarean Section - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Carbetocin in comparison with oxytocin in several dosing regimens for the prevention of uterine atony after elective caesarean section in the Netherlands | springermedizin.de [springermedizin.de]
• 12. Double-blind comparison of carbetocin versus oxytocin in prevention of uterine atony after cesarean section - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. gynaecologyjournal.com [gynaecologyjournal.com]
• 14. library.wmuh.nhs.uk [library.wmuh.nhs.uk]
• 15. Utilization of carbetocin for prevention of postpartum hemorrhage after cesarean section: a randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scienceopen.com [scienceopen.com]
• 17. m.youtube.com [m.youtube.com]
• 18. Postpartum uterine response to oxytocin and carbetocin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Comparison of Oxytocin vs. Carbetocin Uterotonic Activity after Caesarean Delivery Assessed by Electrohysterography: A Randomised Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 20. In Vitro Comparative Effect of Carbetocin and Oxytocin in Pregnant Human Myometrium with and without Oxytocin Pretreatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Carbetocin at elective Cesarean delivery: a randomized controlled trial to determine the effective dose, part 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. A randomized controlled trial on the comparison of two doses of carbetocin with oxytocin for the prevention of postpartum hemorrhage (concert trial) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vitro Testing of Carbetocin Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbetocin acetate (B1210297) is a long-acting synthetic analogue of the human hormone oxytocin (B344502).[1][2] It selectively binds to and activates the oxytocin receptor (OTR), a G-protein coupled receptor (GPCR), primarily expressed in the uterine smooth muscle.[1][3] This activation is crucial for stimulating uterine contractions, making Carbetocin a critical therapeutic agent for the prevention of postpartum hemorrhage (PPH), particularly after Cesarean sections.[1][4] Unlike native oxytocin, Carbetocin exhibits a longer half-life, providing a more sustained uterotonic effect from a single administration.[1] Understanding the cellular mechanisms and quantifying the bioactivity of Carbetocin acetate are essential for drug development and quality control. This document provides detailed protocols for cell-based assays to characterize the in-vitro activity of Carbetocin acetate.

Mechanism of Action and Signaling Pathway

Carbetocin functions as an agonist at the oxytocin receptor. The OTR is predominantly coupled to Gαq/11 proteins.[1][5] Upon agonist binding, the receptor activates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6] IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of stored intracellular calcium (Ca2+).[6][7] The subsequent increase in cytosolic Ca2+ is a hallmark of OTR activation and a key event leading to the contraction of smooth muscle cells.[6] This Ca2+ mobilization can be quantified in vitro as a measure of receptor activation.

References

• 1. researchgate.net [researchgate.net]
• 2. CHO-K1. Culture Collections [culturecollections.org.uk]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. researchgate.net [researchgate.net]
• 5. genscript.com [genscript.com]
• 6. An Overview of Oxytocin: Chemical Structure, Receptors, Physiological Functions, Measurement Techniques of oxytocin, and Metabolism | Auctores [auctoresonline.org]
• 7. genscript.com [genscript.com]

Application Notes and Protocols for Radioimmunoassay (RIA) of Carbetocin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbetocin is a long-acting synthetic analogue of the human neuropeptide hormone oxytocin (B344502).[1] It is primarily used in obstetric settings to prevent postpartum hemorrhage after cesarean section.[1] Carbetocin exerts its effects by acting as an agonist at oxytocin receptors (OXTR), which are G-protein coupled receptors (GPCRs).[1] Unlike native oxytocin, Carbetocin exhibits a higher selectivity for the OXTR over the related vasopressin receptors (V1aR and V1bR), and it can act as a competitive antagonist at these vasopressin receptors.[1][2] This selectivity profile contributes to its distinct pharmacological properties.

The quantification of Carbetocin concentrations in biological matrices is crucial for pharmacokinetic studies, dose-response characterization, and drug development. Radioimmunoassay (RIA) is a highly sensitive and specific method for measuring the concentration of antigens, such as peptides like Carbetocin, in biological samples. This document provides detailed application notes and a general protocol for the determination of Carbetocin concentrations using a competitive RIA.

Principle of the Radioimmunoassay

The radioimmunoassay for Carbetocin is a competitive binding assay. In this assay, a known quantity of radiolabeled Carbetocin (the "tracer") competes with unlabeled Carbetocin (from the sample or standard) for a limited number of binding sites on a specific anti-Carbetocin antibody. The amount of radiolabeled Carbetocin bound to the antibody is inversely proportional to the concentration of unlabeled Carbetocin in the sample. By measuring the radioactivity of the antibody-bound fraction, a standard curve can be generated, and the concentration of Carbetocin in unknown samples can be determined.

Experimental Protocols

This section outlines the general methodology for performing a radioimmunoassay for Carbetocin. Specific parameters such as antibody dilution, tracer concentration, and incubation times should be optimized during assay development and validation.

Reagent Preparation

• Assay Buffer: A common buffer for peptide RIAs is a phosphate-buffered saline (PBS) solution containing a protein carrier, such as bovine serum albumin (BSA), to prevent non-specific binding. A typical composition is 0.01 M PBS, pH 7.4, with 0.1% BSA and a protease inhibitor cocktail.

• Carbetocin Standards: Prepare a stock solution of Carbetocin of known concentration in assay buffer. Serial dilutions of this stock solution are then made to create a range of standards for generating the standard curve.

• Anti-Carbetocin Antibody: The polyclonal or monoclonal antibody specific for Carbetocin should be diluted in the assay buffer to a concentration that binds approximately 30-50% of the radiolabeled tracer in the absence of unlabeled Carbetocin (B₀). The optimal dilution needs to be determined empirically through antibody titration experiments.

• Radiolabeled Carbetocin (Tracer): Carbetocin can be radiolabeled with isotopes such as Iodine-125 (¹²⁵I). The specific activity of the tracer is a critical parameter for assay sensitivity. The tracer is diluted in the assay buffer to a concentration that provides a sufficient signal for accurate measurement (e.g., 10,000 counts per minute, cpm).

• Separating Reagent: A secondary antibody (e.g., goat anti-rabbit IgG) and a precipitating agent like polyethylene (B3416737) glycol (PEG) are used to separate the antibody-bound Carbetocin from the free Carbetocin.

Assay Procedure

• Set up Assay Tubes: Label tubes for total counts (TC), non-specific binding (NSB), zero standard (B₀), standards, and unknown samples. All tubes should be run in duplicate or triplicate.

• Pipetting:

  • Add a specific volume of assay buffer to the NSB tubes.

  • Add a specific volume of the Carbetocin standards to their respective tubes.

  • Add the same volume of unknown samples to their respective tubes.

  • Add the diluted anti-Carbetocin antibody to all tubes except the TC and NSB tubes.

  • Add the radiolabeled Carbetocin tracer to all tubes.

• Incubation: Vortex all tubes gently and incubate for a specified period (e.g., 18-24 hours) at a controlled temperature (e.g., 4°C) to allow the competitive binding reaction to reach equilibrium.

• Separation of Bound and Free Fractions:

  • Add the secondary antibody to all tubes except the TC tubes.

  • Incubate for a shorter period (e.g., 2-4 hours) at 4°C.

  • Add the precipitating agent (e.g., PEG) to all tubes except the TC tubes to facilitate the precipitation of the antibody-antigen complexes.

  • Centrifuge the tubes at a sufficient speed and duration (e.g., 3000 x g for 30 minutes at 4°C) to pellet the precipitate.

• Measurement of Radioactivity:

  • Carefully decant or aspirate the supernatant from all tubes except the TC tubes.

  • Measure the radioactivity of the precipitate in each tube using a gamma counter.

Data Analysis

• Calculate the average counts per minute (cpm) for each set of duplicates or triplicates.

• Determine the percentage of tracer bound (%B/B₀) for each standard and sample using the following formula: %B/B₀ = [(cpm_sample - cpm_NSB) / (cpm_B₀ - cpm_NSB)] x 100

• Construct a standard curve by plotting the %B/B₀ for the standards against their known concentrations on a semi-logarithmic scale.

• Determine the concentration of Carbetocin in the unknown samples by interpolating their %B/B₀ values from the standard curve.

Data Presentation

The following tables summarize the type of quantitative data that should be generated during the validation of a Carbetocin radioimmunoassay.

Table 1: Typical Standard Curve Data

Standard Concentration (pg/mL)	Average CPM	% B/B₀
0 (B₀)	8500	100
10	7800	91.8
25	6900	81.2
50	5800	68.2
100	4500	52.9
250	2800	32.9
500	1700	20.0
1000	900	10.6
NSB	200	-
Total Counts	20000	-

Table 2: Assay Performance Characteristics

Parameter	Typical Value	Description
Sensitivity (Lower Limit of Detection)	< 10 pg/mL	The lowest concentration of Carbetocin that can be distinguished from zero with a certain level of confidence.
Specificity (Cross-reactivity)	The extent to which the antibody binds to molecules other than Carbetocin.
Oxytocin	< 1%	Carbetocin is a structural analogue of oxytocin, so some cross-reactivity is possible but should be minimal for a specific assay.
Arginine Vasopressin (AVP)	< 0.1%	Carbetocin shows low affinity for vasopressin receptors, and the antibody should reflect this selectivity.
Lysine Vasopressin (LVP)	< 0.1%
Precision	The reproducibility of the assay measurements.
Intra-assay Coefficient of Variation (CV)	< 10%	The variation within a single assay run.
Inter-assay Coefficient of Variation (CV)	< 15%	The variation between different assay runs.

Mandatory Visualizations

Carbetocin Signaling Pathway

Caption: Signaling pathway of Carbetocin via the Oxytocin Receptor.

Radioimmunoassay Experimental Workflow

Caption: General workflow for a Carbetocin Radioimmunoassay.

References

• 1. Measuring Oxytocin and Vasopressin: Bioassays, Immunoassays and Random Numbers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β‐Arrestin‐Independent Internalisation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Uterine Tone Following Carbetocin Administration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbetocin, a long-acting synthetic analogue of oxytocin (B344502), is a critical uterotonic agent used in the prevention of postpartum hemorrhage (PPH) by inducing and maintaining uterine contractions. Accurate and reproducible measurement of its effect on uterine tone is paramount for understanding its pharmacodynamics, optimizing dosing regimens, and developing novel uterotonic drugs. These application notes provide a detailed overview of established in vivo and in vitro techniques for quantifying the uterotonic effects of Carbetocin. The included protocols are designed to guide researchers in obtaining robust and reliable data.

Signaling Pathway of Carbetocin Action

Carbetocin exerts its uterotonic effect through a signaling cascade initiated by its binding to oxytocin receptors (OTR) on the surface of myometrial smooth muscle cells. This binding activates a G-protein-coupled receptor (GPCR) pathway, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. The resulting increase in intracellular Ca2+ concentration leads to the activation of calmodulin, which in turn activates myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chains, enabling the interaction between actin and myosin filaments and resulting in smooth muscle contraction.

In Vivo Techniques for Measuring Uterine Tone

In vivo assessment of uterine tone provides clinically relevant data on the efficacy of Carbetocin in a physiological setting.

Manual Palpation and Uterine Tone Scoring

A common clinical method for assessing uterine tone is through manual palpation of the uterine fundus by a trained obstetrician. While subjective, it provides a rapid assessment of uterine firmness. To enhance objectivity, a numerical rating scale (NRS) is often employed.

Protocol for Manual Uterine Tone Assessment:

• Timing of Assessment: Perform assessments at standardized time points after Carbetocin administration (e.g., 2, 5, 10, and 30 minutes).

• Procedure: The obstetrician places a hand on the maternal abdomen over the uterine fundus.

• Evaluation: The firmness of the uterus is assessed. A well-contracted uterus will feel firm and hard, while an atonic uterus will feel soft and boggy.

• Scoring: The uterine tone is rated on an 11-point NRS, where 0 represents a completely atonic (flaccid) uterus and 10 represents a very firm, well-contracted uterus.

• Data Recording: Record the NRS score at each time point. Note the need for any additional uterotonic agents or uterine massage.

Electrohysterography (EHG)

EHG is a non-invasive technique that measures the electrical activity of the myometrium using electrodes placed on the maternal abdomen. It provides objective, quantitative data on uterine contractility.[1]

Protocol for Electrohysterography:

• Patient Preparation: The patient should be in a comfortable semi-recumbent position. Ensure the abdominal skin is clean and dry.

• Electrode Placement: Place Ag/AgCl electrodes on the abdomen in a standardized grid pattern. A common configuration is a 4x4 matrix of 16 electrodes between the pubic symphysis and the umbilicus.[2] A reference electrode is placed on the hip or thigh.

• Signal Acquisition: Connect the electrodes to a multi-channel EHG recording system. Record the signals continuously. The sampling rate is typically 250 Hz.[3]

• Data Preprocessing: Filter the raw EHG signals to remove noise and artifacts such as maternal electrocardiogram, respiration, and movement. A low-pass filter (e.g., 0.3-3 Hz) is commonly applied.[3]

• Quantitative Analysis: Analyze the processed EHG signals to extract key parameters of uterine contractions:

  • Frequency: Number of contractions in a given time period (e.g., contractions per 10 minutes).

  • Duration: The length of time of each contraction.

  • Amplitude/Power: The intensity of the electrical burst, often quantified as the root mean square (RMS) value or power density spectrum (PDS) peak frequency.[4][5]

• Data Interpretation: Compare the EHG parameters before and after Carbetocin administration to quantify its effect on uterine activity.

Intrauterine Pressure Catheter (IUPC)

An IUPC is an invasive method that provides a direct and quantitative measurement of the pressure generated by uterine contractions. It is considered the gold standard for assessing uterine contractility.[6]

Protocol for Intrauterine Pressure Catheter Measurement:

• Patient and Catheter Preparation: This procedure is typically performed by a trained obstetrician. Ensure the patient has ruptured membranes and adequate cervical dilation.

• Catheter Insertion: A sterile, flexible, sensor-tipped catheter is inserted through the cervix into the amniotic cavity, alongside the fetus.[7][8]

• Zeroing and Calibration: The IUPC is zeroed to atmospheric pressure before or after insertion, according to the manufacturer's instructions.[8]

• Data Recording: The IUPC is connected to a fetal monitor, which records the intrauterine pressure in millimeters of mercury (mmHg).

• Quantitative Analysis: Analyze the pressure tracings to determine:

  • Resting Tone: The baseline pressure between contractions (typically 5-25 mmHg at term).[8]

  • Contraction Frequency: The number of contractions in a 10-minute window.

  • Contraction Duration: The time from the beginning to the end of a contraction.

  • Contraction Amplitude: The peak pressure of a contraction minus the resting tone.

  • Montevideo Units (MVUs): The sum of the amplitudes of all contractions in a 10-minute period. MVUs provide a quantitative measure of the total uterine work.[6]

• Data Interpretation: Compare the IUPC parameters before and after Carbetocin administration to quantify the drug's effect on the strength and pattern of uterine contractions.

In Vitro Technique for Measuring Uterine Tone

In vitro studies using isolated uterine muscle strips allow for a controlled investigation of the direct effects of Carbetocin on myometrial contractility, independent of systemic physiological factors.

Isolated Uterine Muscle Strip Contractility Assay

This assay measures the isometric contractions of myometrial tissue in an organ bath.

Protocol for Isolated Uterine Muscle Strip Assay:

• Tissue Acquisition and Preparation:

  • Obtain fresh myometrial biopsies from consenting patients undergoing cesarean section.

  • Immediately place the tissue in cold, oxygenated Physiological Salt Solution (PSS). The composition of PSS is typically (in mM): 154 NaCl, 5.6 KCl, 1.2 MgSO4, 7.8 glucose, 10.9 HEPES, and 2.0 CaCl2.[9]

  • Under a dissecting microscope, carefully dissect the myometrium into longitudinal strips (e.g., 2 mm wide and 10 mm long).

• Organ Bath Setup:

  • Mount the myometrial strips in individual organ bath chambers containing PSS maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.[10]

  • Attach one end of the strip to a fixed hook and the other end to an isometric force transducer.

• Equilibration:

  • Allow the tissue to equilibrate in the organ bath for a period of time (e.g., 2 hours) until stable, spontaneous contractions are observed.

• Dose-Response Experiment:

  • Once a stable baseline of contractions is established, add Carbetocin to the organ bath in a cumulative, concentration-dependent manner (e.g., 10⁻¹⁰ to 10⁻⁵ M).[10]

  • Record the contractile activity for a set period after each dose.

• Data Acquisition and Analysis:

  • The isometric force transducer records the contractile force (in grams or millinewtons).

  • Analyze the recordings to determine the following parameters for each Carbetocin concentration:

    • Amplitude of Contraction: The peak force of contraction.

    • Frequency of Contraction: The number of contractions per unit of time.

    • Area Under the Curve (AUC): The integrated measure of the total contractile activity over a specific time period.

    • Motility Index: Calculated as the amplitude multiplied by the frequency of contractions.[10]

• Data Interpretation:

  • Construct dose-response curves for each parameter to determine the potency (EC50) and efficacy (Emax) of Carbetocin.

  • Compare the effects of Carbetocin to a control (e.g., oxytocin) or vehicle.

Data Presentation

Quantitative data from studies comparing Carbetocin to Oxytocin or placebo are summarized below for easy comparison.

Table 1: In Vivo Comparison of Carbetocin and Oxytocin on Uterine Tone

Parameter	Carbetocin Group	Oxytocin Group	p-value	Reference
Need for Additional Uterotonics
Cesarean Section	3.1% (95% CI 1.7–5.1 %)	7.2% (95% CI 5.8–8.9 %)	0.0110	[11]
Emergency Cesarean Section	5.71%	12%	0.0385	[12]
High-Risk for PPH	0%	23.5%	<0.01	[13]
Uterine Tone Assessment
Very Good Tone at 2 min (CS)	56.25%	25.5%	0.01	[14]
Very Good Tone at 2 hours (CS)	35.4%	10.63%	0.02	[14]
Superior Tone at 3 min (Emergency CS)	Significantly better	-	0.023	[12]
Superior Tone at 5 min (Emergency CS)	Significantly better	-	0.003	[12]
Estimated Blood Loss (EBL)
EBL ≥1000 ml (Emergency CS)	7.43%	18.86%	0.0015	[12]

Table 2: In Vitro Comparison of Carbetocin and Oxytocin on Myometrial Contractility

Parameter	Carbetocin	Oxytocin	p-value	Reference
Motility Index (√g.contractions/10 min)
Control (no pretreatment)	Lower	Higher	0.003	[10]
Oxytocin-pretreated	Lower	Higher	0.001	[10]

Table 3: Carbetocin Dose-Response on Uterine Tone (Elective Cesarean Delivery)

Carbetocin Dose	Satisfactory Uterine Tone at 2 min	Need for Additional Uterotonics (within 24h)	Reference
20 µg	Not significantly different from 100 µg	13% (overall)	[15]
40 µg	Not significantly different from 100 µg	13% (overall)	[15]
60 µg	Not significantly different from 100 µg	13% (overall)	[15]
80 µg	87% (within 80-120 µg range)	Not specified	[16]
100 µg	94.2% (overall)	13% (overall)	[15]
120 µg	87% (within 80-120 µg range)	Not specified	[16]

Conclusion

The selection of a technique for measuring uterine tone after Carbetocin administration depends on the specific research question, available resources, and the desired level of detail and clinical relevance. In vivo methods, particularly IUPC and EHG, provide valuable data on the overall physiological response to Carbetocin. In vitro assays offer a controlled environment to investigate the direct pharmacological effects of the drug on myometrial tissue. By employing these detailed protocols and standardized data analysis methods, researchers can obtain high-quality, reproducible data to advance our understanding of Carbetocin and aid in the development of improved therapies for the prevention of postpartum hemorrhage.

References

• 1. Analysis of uterine activity in nonpregnant women by electrohysterography: A feasibility study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recognition of uterine contractions with electrohysterogram and exploring the best electrode combination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative Analysis of Electrohysterogram Features for Pregnancy Monitoring [irjiet.com]
• 5. researchgate.net [researchgate.net]
• 6. emedicine.medscape.com [emedicine.medscape.com]
• 7. kemh.health.wa.gov.au [kemh.health.wa.gov.au]
• 8. UpToDate 2018 [sniv3r2.github.io]
• 9. Contractility Measurements of Human Uterine Smooth Muscle to Aid Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In Vitro Comparative Effect of Carbetocin and Oxytocin in Pregnant Human Myometrium with and without Oxytocin Pretreatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Carbetocin in comparison with oxytocin in several dosing regimens for the prevention of uterine atony after elective caesarean section in the Netherlands | springermedizin.de [springermedizin.de]
• 12. Comparison of Intravenous Carbetocin (100 Mcg) and Intravenous Oxytocin (10 IU) for the Prevention of Postpartum Hemorrhage Following Emergency Cesarean Section - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Carbetocin versus oxytocin in caesarean section with high risk of post-partum haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ssnimc.gov.bd [ssnimc.gov.bd]
• 15. anesthesiology.queensu.ca [anesthesiology.queensu.ca]
• 16. Carbetocin at elective Cesarean delivery: a randomized controlled trial to determine the effective dose - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Assessing Carbetocin's Uterotonic Effects with Electrohysterography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbetocin, a long-acting synthetic analogue of oxytocin (B344502), is a potent uterotonic agent used for the prevention of postpartum hemorrhage (PPH) by stimulating uterine contractions.[1] Accurate and objective assessment of its pharmacodynamic effects on uterine contractility is crucial for clinical research and drug development. Electrohysterography (EHG), a non-invasive technique for recording the electrical activity of the uterine muscle (myometrium), offers a quantitative method to evaluate the efficacy of uterotonic drugs like Carbetocin.[2] These application notes provide detailed protocols for utilizing EHG to assess the uterotonic effects of Carbetocin, present key quantitative data, and illustrate the underlying signaling pathways and experimental workflows.

Mechanism of Action: Carbetocin Signaling Pathway

Carbetocin exerts its uterotonic effect by binding to oxytocin receptors (OXTR) on myometrial smooth muscle cells.[3][4] This binding initiates a Gq-protein coupled signaling cascade. The activated Gαq subunit stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the sarcoplasmic reticulum, and the elevated Ca2+ along with DAG activates Protein Kinase C (PKC). This cascade ultimately leads to the phosphorylation of contractile proteins and subsequent uterine muscle contraction.[4] Carbetocin is noted for its preferential activation of the Gq pathway.[4]

Caption: Carbetocin signaling pathway in myometrial cells.

Quantitative Data Presentation

EHG provides a rich dataset for quantifying uterine activity. The following table summarizes key findings from a randomized clinical trial comparing the effects of Carbetocin and Oxytocin on postpartum uterine contractility using EHG. The primary parameter analyzed was the Power Density Spectrum (PDS) peak frequency of EHG pseudo-bursts, which reflects the excitability of the uterine muscle cells.

Parameter	Drug Administered	Measurement Time	Median PDS Peak Frequency (Hz)	Interquartile Range (IQR)	Statistical Significance (p-value)
PDS Peak Frequency	Carbetocin (100 µg IM)	Before Administration	0.46	0.13	\multirow{2}{}{p = 0.030[5][6]}
2 Hours After Administration	0.39	0.08
PDS Peak Frequency	Oxytocin (5 IU IV)	Before Administration	0.41	0.14	\multirow{2}{}{Not Significant[5][6]}
2 Hours After Administration	0.43	0.12
Change in PDS Peak Frequency	Carbetocin	First 2 Hours	-0.63	0.20	\multirow{2}{*}{p = 0.004[2][5][6]}
(from baseline)	Oxytocin	First 2 Hours	0.07	0.87

Experimental Protocols

This section outlines a detailed protocol for assessing Carbetocin's uterotonic effects using EHG, synthesized from established methodologies.

Protocol 1: Electrohysterography (EHG) Data Acquisition

1. Participant Preparation:

• Obtain informed consent from the participant.
• Ensure the participant is in a comfortable, semi-recumbent position to minimize motion artifacts.
• Prepare the abdominal skin by cleaning with an alcohol wipe to reduce impedance.

2. Electrode Placement:

• Use Ag/AgCl electrodes for optimal signal quality.
• Place two pairs of bipolar electrodes on the abdomen around the navel.[6]
• The electrodes within each pair should be 3-4 cm apart.[6]
• A reference electrode should be placed on a non-muscular area, such as the hip or thigh.

3. EHG Recording:

• Connect the electrodes to a multi-channel EHG recording system.
• Baseline Recording: Record a baseline EHG for 15 minutes prior to drug administration.[2][6]
• Drug Administration: Administer 100 µg of Carbetocin intramuscularly or intravenously as per the study design.[2][6]
• Post-Administration Recordings:
• Commence EHG recording immediately following administration.
• Conduct a continuous or intermittent recording for a specified duration. For example, a 30-minute EHG recording can be performed two hours after drug application to assess the sustained effects.[2][6]

4. Signal Acquisition Parameters:

• Sampling Rate: A sampling frequency of 20 Hz is adequate for capturing the relevant EHG signal.
• Filtering: Apply a bandpass filter, typically between 0.34 Hz and 1 Hz, to remove baseline wander, motion artifacts, and physiological noise from maternal heart rate and respiration.[7]

Protocol 2: EHG Data Processing and Analysis

1. Pre-processing:

• Visually inspect the raw EHG data to identify and remove segments with excessive noise or artifacts.
• Apply digital filtering as specified in the acquisition protocol if not done in real-time.

2. Burst Identification:

• Identify EHG bursts, which correspond to uterine contractions. This can be done using an energy-based method, such as calculating the Root Mean Square (RMS) of the signal in sliding windows. A threshold can then be applied to the RMS signal to detect the onset and offset of contractions.

3. Feature Extraction:

• For each identified EHG burst, calculate a set of quantitative parameters to characterize the uterine activity. These can include:
• Temporal Parameters:
• Contraction Frequency: Number of bursts per unit of time.
• Burst Duration: Time from the start to the end of a burst.
• Amplitude: Peak or RMS amplitude of the burst.
• Spectral Parameters:
• Power Density Spectrum (PDS) Peak Frequency: The frequency at which the power of the EHG signal is maximal, reflecting myometrial excitability.[2][5][6]
• Median Frequency: The frequency that divides the PDS into two equal halves.
• Non-linear Parameters:
• Sample Entropy: A measure of the regularity and complexity of the EHG signal.

4. Statistical Analysis:

• Compare the extracted EHG parameters from the baseline recording with those from the post-Carbetocin administration recordings using appropriate statistical tests (e.g., Wilcoxon signed-rank test for paired data).[8]
• Compare the changes in EHG parameters in the Carbetocin group with a control or comparator group (e.g., Oxytocin).[2][5][6]

Experimental and Data Analysis Workflow

The following diagram illustrates the logical flow from participant recruitment to the final analysis of Carbetocin's effects on uterine contractility.

Caption: Workflow for EHG assessment of Carbetocin's effects.

References

• 1. Identification of Contractions from Electrohysterography for Prediction of Prolonged Labor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of uterine activity in nonpregnant women by electrohysterography: A feasibility study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.tue.nl [research.tue.nl]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Selection of EHG parameter characteristics for the classification of uterine contractions | Semantic Scholar [semanticscholar.org]
• 7. Enhancing uterine contraction detection through novel EHG signal processing: a pilot study leveraging the relationship between slow and fast wave components to improve signal quality and noise resilience - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative analysis for grading uterine electromyography activities during labor - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Carbetocin Acetate Stability and Degradation: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of carbetocin (B549339) acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for carbetocin acetate in solution?

A1: The main degradation routes for carbetocin acetate in solution are deamidation, oxidation, and racemization.[1][2][3][4]

• Deamidation: This occurs at the amide side-chains of asparagine and glutamine, as well as at the C-terminal glycine (B1666218) amide.[2][3][4] Deamidation is notably influenced by pH, being favored at low pH (acid-catalyzed hydrolysis) and to a lesser extent at high pH (base-catalyzed hydrolysis).[2][3][4]

• Oxidation: The thioether linkage in the carbetocin molecule is susceptible to oxidation.[2][3][4] This degradation pathway is accelerated with an increase in pH.[2][3][4]

• Racemization: The asparagine residue can undergo racemization from the L-form to the D-form, which is a significant degradation pathway at a pH above approximately 6.[2][4] Potential racemization can also occur at the L-proline residue under acidic conditions.[5]

Q2: What are the optimal storage conditions for carbetocin acetate to ensure stability?

A2: For long-term stability, carbetocin acetate should be stored at -20°C, where it can remain stable for at least four years.[6][7] A heat-stable formulation has been developed that shows significant stability at higher temperatures.[2][3][8] This formulation, which includes L-methionine as an antioxidant and is buffered to a pH of 5.25-5.65, can be stored for at least 36 months at 30°C.[2][3][8][9] The standard refrigerated formulation should be stored at 2-8°C.[10]

Q3: How do temperature and light affect the stability of carbetocin acetate solutions?

A3: Temperature significantly impacts the stability of carbetocin acetate. A heat-stable formulation maintains ≥95% purity for a minimum of 3 years at 30°C, 6 months at 40°C, 3 months at 50°C, and 1 month at 60°C.[2][3][8] When stored in its primary container, the heat-stable carbetocin formulation is not sensitive to light.[2][3][8]

Q4: Is there a heat-stable formulation of carbetocin acetate available?

A4: Yes, a heat-stable formulation has been developed. It consists of 0.1 mg/mL carbetocin in a sodium succinate (B1194679) buffer containing mannitol (B672) and methionine, with an optimal pH range of 5.25–5.65.[2][3][8] This formulation is designed to be stable even in regions where maintaining a consistent cold chain is challenging.[2][3][8]

Troubleshooting Guides

Problem 1: Rapid degradation of carbetocin acetate is observed in my formulation during preliminary stability studies.

• Possible Cause 1: Suboptimal pH of the formulation.

  • Troubleshooting: The stability of carbetocin is pH-dependent. The optimal pH for a stable formulation is approximately 5.45 (in a range of 5.25-5.65).[2][3][8] Deamidation is favored at low pH, while racemization of the asparagine residue is more prominent at a pH above 6.[2][3][4] Verify and adjust the pH of your formulation to be within the optimal range.

• Possible Cause 2: Oxidation of the thioether linkage.

  • Troubleshooting: Oxidation is a key degradation pathway, especially at higher pH.[2][3][4] Consider incorporating an antioxidant, such as L-methionine (1 mg/mL), into your formulation, which has been shown to make degradation by oxidation negligible.[2][3]

• Possible Cause 3: Inappropriate storage temperature.

  • Troubleshooting: Even for short-term studies, storage at elevated temperatures can accelerate degradation. For non-heat-stable formulations, ensure storage at 2-8°C.[10] For the heat-stable formulation, refer to the stability data for the expected shelf-life at different temperatures.[2][3][8]

Problem 2: Unidentified peaks are appearing in the HPLC chromatogram during stability analysis.

• Possible Cause 1: Formation of degradation products.

  • Troubleshooting: The unknown peaks are likely degradation products of carbetocin. To identify these, perform forced degradation studies under various stress conditions (acidic, basic, oxidative, thermal, and photolytic).[1] This will help in generating the potential degradation products and determining their retention times relative to the parent peak.

• Possible Cause 2: The analytical method is not stability-indicating.

  • Troubleshooting: Your current HPLC method may not be capable of separating all potential degradation products from the main carbetocin peak. A validated stability-indicating HPLC method is crucial. A C18 column with a gradient elution using a mobile phase of ammonium (B1175870) acetate in water and acetonitrile (B52724) is a good starting point.[1][2][3]

Data Presentation

Table 1: Stability of Heat-Stable Carbetocin Acetate Formulation

Temperature	Duration	Purity
30°C	3 years	≥95%
40°C	6 months	≥95%
50°C	3 months	≥95%
60°C	1 month	≥95%
Data sourced from Malm et al. (2018).[2][3][8]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Carbetocin Acetate

This method is designed to separate carbetocin from its potential degradation products.

• Instrument: High-Performance Liquid Chromatography (HPLC) system with UV detection.[1]

• Column: C18 bonded silica (B1680970) gel column (e.g., Waters XBridge C18, 150 x 3.0 mm, 3.5 µm).[1][2][3]

• Mobile Phase A: 0.3 g of ammonium acetate in 1000 mL of water.[1][2][3]

• Mobile Phase B: Acetonitrile.[1][2][3]

• Gradient Elution: A gradient program should be developed to ensure the separation of all impurities. A starting point could be a linear gradient from a low to a high percentage of Mobile Phase B.[1]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 60°C.[1]

• Detection Wavelength: 220 nm.[1]

• Injection Volume: 20 µL.[1]

Protocol 2: Forced Degradation Study for Carbetocin Acetate

Forced degradation studies are essential to identify potential degradation products and to establish the stability-indicating nature of analytical methods. The goal is to achieve 5-20% degradation of the drug substance.[1][5]

• a) Acid Hydrolysis:

  • Prepare a solution of carbetocin in 0.1 M hydrochloric acid.

  • Incubate the solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24-48 hours).

  • Neutralize the solution with an equivalent amount of 0.1 M sodium hydroxide.

  • Analyze the sample by the stability-indicating HPLC method.[1]

• b) Base Hydrolysis:

  • Prepare a solution of carbetocin in 0.1 M sodium hydroxide.

  • Incubate the solution at room temperature or a slightly elevated temperature (e.g., 40°C) for a defined period (e.g., 8-24 hours).

  • Neutralize the solution with an equivalent amount of 0.1 M hydrochloric acid.

  • Analyze the sample by the stability-indicating HPLC method.[1]

• c) Oxidative Degradation:

  • Prepare a solution of carbetocin in a solution of 3% hydrogen peroxide.

  • Incubate the solution at room temperature for a defined period (e.g., 24 hours).

  • Analyze the sample by the stability-indicating HPLC method.[1]

• d) Thermal Degradation:

  • Store a solid sample of carbetocin at a high temperature (e.g., 80°C) for an extended period (e.g., 7 days).

  • Dissolve the sample in a suitable solvent.

  • Analyze the sample by the stability-indicating HPLC method.[1]

• e) Photostability:

  • Expose a solution of carbetocin to a light source with a specified output (e.g., according to ICH Q1B guidelines).

  • Analyze the sample by the stability-indicating HPLC method and compare it to a sample stored in the dark.[1]

Visualizations

Caption: Primary degradation pathways of carbetocin acetate.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and stability of a heat‐stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle‐income countries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ghsupplychain.org [ghsupplychain.org]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. Carbetocin acetate | Oxytocin Receptor | TargetMol [targetmol.com]
• 8. Development and stability of a heat-stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle-income countries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Room temperature stable carbetocin for the prevention of postpartum haemorrhage during the third stage of labour in women delivering vaginally: study protocol for a randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ferring.ca [ferring.ca]

Technical Support Center: Carbetocin Acetate Solubility and Handling

This guide provides researchers, scientists, and drug development professionals with essential information for dissolving and handling Carbetocin (B549339) acetate (B1210297) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Carbetocin acetate and how should it be stored?

Carbetocin acetate is a long-acting synthetic analogue of oxytocin (B344502), a hormone that plays a crucial role in uterine contraction.[1][2][3] It functions as an agonist for the oxytocin receptor.[4][5][6][7] Carbetocin acetate is typically supplied as a crystalline solid and should be stored at -20°C for long-term stability, where it can be stable for at least four years.[4][8]

Q2: I'm having trouble dissolving Carbetocin acetate. What are the recommended solvents?

Carbetocin acetate exhibits different solubility levels in various solvents. For preparing stock solutions, organic solvents are generally more effective. It is soluble in organic solvents like Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and ethanol (B145695) at approximately 30 mg/mL.[4][6][8] Some sources indicate solubility in DMSO can be as high as 65 mg/mL or even >100 mg/mL, where sonication and warming to 60°C may be necessary.[5][9][10] It is also soluble in water, with a solubility of about 10 mg/mL, which can be aided by ultrasonication and warming.[5][9] For biological experiments, it is soluble in phosphate-buffered saline (PBS) at a pH of 7.2 to approximately 5 mg/mL.[4][6][8]

Q3: My Carbetocin acetate solution appears cloudy or has precipitates. What could be the cause and how can I fix it?

Cloudiness or precipitation can occur due to several reasons:

• Solubility Limit Exceeded: You may have exceeded the solubility limit of Carbetocin acetate in the chosen solvent. Refer to the solubility data table below and consider diluting your solution.

• Low Temperature: If you are working with an aqueous solution that was refrigerated, the compound may have precipitated out. Gentle warming and vortexing can help redissolve it.

• Incorrect pH: The pH of the aqueous buffer can influence solubility. A heat-stable formulation of Carbetocin has been developed in a sodium succinate (B1194679) buffer at a pH of approximately 5.45.[11][12]

• Degradation: Although stable as a solid, Carbetocin in solution can degrade over time, especially in aqueous buffers. It is recommended to prepare fresh aqueous solutions daily.[4]

Q4: How stable is Carbetocin acetate in solution?

Aqueous solutions of Carbetocin acetate are not recommended for storage for more than one day.[4] For stock solutions in organic solvents like DMSO, storage at -80°C for up to 6 months or -20°C for up to 1 month is suggested, with the container sealed and protected from moisture and light.[7][9] A heat-stable formulation has been developed that shows ≥95% purity for at least 3 years at 30°C.[11]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Powder won't dissolve	- Inappropriate solvent- Concentration too high- Insufficient mixing	- Switch to a recommended organic solvent like DMSO or ethanol for stock solutions.- Try gentle warming (up to 60°C) and sonication to aid dissolution.[9]- Ensure the concentration is within the solubility limits (see table below).
Precipitate forms after initial dissolution	- Temperature change (cooling)- Solvent evaporation- pH shift in aqueous buffer	- Gently warm the solution while vortexing.- If making dilutions in aqueous buffer from a stock, ensure the final concentration of the organic solvent is low to prevent physiological effects.[4]- For aqueous solutions, verify and adjust the pH if necessary.
Inconsistent experimental results	- Solution degradation- Improper storage- Inaccurate concentration	- Prepare fresh aqueous solutions daily.[4]- Aliquot stock solutions to avoid repeated freeze-thaw cycles.[7]- Store stock solutions properly at -20°C or -80°C.[4][7]- Verify the concentration of your stock solution.

Data Presentation

Table 1: Solubility of Carbetocin Acetate in Various Solvents

Solvent	Solubility	Reference(s)
Dimethyl Sulfoxide (DMSO)	~30 mg/mL, 65 mg/mL, >100 mg/mL	[4][5][6][10]
Dimethylformamide (DMF)	~30 mg/mL	[4][6]
Ethanol	~30 mg/mL	[4][6][8]
Water	10 mg/mL (with warming and sonication)	[5][9]
Phosphate-Buffered Saline (PBS, pH 7.2)	~5 mg/mL	[4][6][8]

Experimental Protocols

Protocol 1: Preparation of a Carbetocin Acetate Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution in DMSO.

Materials:

• Carbetocin acetate (crystalline solid)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Water bath or heating block (optional)

• Sonicator (optional)

Procedure:

• Weigh the desired amount of Carbetocin acetate powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve a final concentration of 10 mg/mL.

• Vortex the solution thoroughly for 1-2 minutes.

• If the solid does not completely dissolve, gently warm the solution to 60°C and/or sonicate for short intervals until the solid is fully dissolved.[9]

• Once dissolved, allow the solution to return to room temperature.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light and moisture.[7][9]

Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock

This protocol describes the preparation of a 100 µM aqueous working solution from a 10 mg/mL DMSO stock solution.

Materials:

• Carbetocin acetate stock solution (10 mg/mL in DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.2, sterile

• Sterile polypropylene (B1209903) tubes

Procedure:

• Calculate the volume of the DMSO stock solution needed. The molecular weight of Carbetocin acetate is approximately 988.2 g/mol .[4][6][8]

  • 10 mg/mL = 10,000,000 ng/mL

  • (10,000,000 ng/mL) / (988.2 ng/nmol) ≈ 10119 µM

• Perform a serial dilution. For example, to make a 100 µM working solution in 1 mL of PBS:

  • Take a small volume of the stock (e.g., 1 µL) and add it to a larger volume of PBS (e.g., 100.19 µL) to make an intermediate dilution.

  • From the intermediate dilution, take the appropriate volume and add it to the final volume of PBS to reach 100 µM.

• Vortex the solution gently to mix.

• Prepare this working solution fresh before each experiment and do not store it for more than one day.[4]

• Ensure the final concentration of DMSO is minimal to avoid any physiological effects in the experiment.[4]

Mandatory Visualizations

References

• 1. What is the mechanism of Carbetocin? [synapse.patsnap.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Carbetocin | C45H69N11O12S | CID 16681432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. abmole.com [abmole.com]
• 6. Carbetocin (acetate) | CAS 1631754-28-3 | Cayman Chemical | Biomol.com [biomol.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. caymanchem.com [caymanchem.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. Carbetocin acetate | Oxytocin Receptor | TargetMol [targetmol.com]
• 11. Development and stability of a heat‐stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle‐income countries - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Navigating Carbetocin Acetate Research: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Carbetocin (B549339) acetate (B1210297), a long-acting oxytocin (B344502) analogue, is a critical tool in postpartum hemorrhage prevention and a subject of ongoing research for its potential neurological effects. However, like any complex peptide, experimental studies with Carbetocin acetate can yield unexpected results. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you navigate common challenges in your research, ensuring the integrity and reproducibility of your findings.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during the storage, handling, and experimental use of Carbetocin acetate.

Compound Stability and Handling

Question: My Carbetocin acetate solution has been stored for a while. How can I be sure it's still active?

Answer: Carbetocin acetate stability is highly dependent on storage conditions. The main degradation routes are deamidation, oxidation, and racemization[1][2][3]. A heat-stable formulation has been developed to mitigate these issues[2][3].

• Check Storage Conditions: The non-heat-stable formulation requires refrigeration between 2-8°C[1]. The heat-stable formulation should be stored below 30°C and protected from light[1]. Freezing does not negatively impact the heat-stable formulation[2][3].

• pH is Critical: The optimal pH for Carbetocin stability is around 5.45[2][3]. Low pH can lead to deamidation, while a pH above 6 can cause racemization[1][2].

• Visual Inspection: While not a definitive test, any visible precipitation or discoloration of the solution is an indicator of degradation or contamination.

• Analytical Verification: The most reliable way to confirm the integrity of your Carbetocin acetate is through analytical methods like High-Performance Liquid Chromatography (HPLC) to assess its purity and identify potential degradation products[4].

Question: I'm observing lower than expected potency in my in vivo/in vitro experiments. Could this be a compound stability issue?

Answer: Yes, decreased potency is a common consequence of Carbetocin acetate degradation. As mentioned, deamidation, oxidation, and racemization can alter the peptide's structure and its ability to bind to its receptor[2]. It is crucial to use a validated stability-indicating HPLC method to check the purity of your compound stock.

Receptor Binding Assays

Question: I am seeing high non-specific binding in my Carbetocin acetate receptor binding assay. What could be the cause?

Answer: High non-specific binding in peptide receptor binding assays can be a significant issue. Here are several factors to consider:

• Inadequate Blocking: Ensure that the filter plates and all solutions are adequately treated with a blocking agent like bovine serum albumin (BSA) or polyethylenimine to prevent the peptide from sticking to surfaces[5].

• Suboptimal Washing: Insufficient washing of the filters after incubation can leave unbound radiolabeled ligand behind, contributing to high background. Conversely, overly harsh washing can dissociate specifically bound ligand. Optimize the number of washes and the composition of the wash buffer[5].

• Ligand Concentration: Using too high a concentration of radiolabeled ligand can increase non-specific binding. Ensure you are using a concentration at or below the Kd for the receptor.

• Protease Degradation: Peptides are susceptible to degradation by proteases present in tissue homogenates. The inclusion of protease inhibitors in your binding buffer is essential.

Question: My competitive binding assay with Carbetocin acetate is not showing the expected displacement curve. Why might this be?

Answer: An anomalous displacement curve can point to several issues:

• Compound Degradation: As discussed, ensure the integrity of your Carbetocin acetate stock.

• Receptor Specificity: Carbetocin is known to have a high affinity for the oxytocin receptor (OXTR)[6][7]. However, it can also interact with vasopressin receptors (V1aR and V1bR), albeit with lower affinity, where it may act as an antagonist[7][8][9]. If your experimental system expresses multiple receptor types, you may observe a complex binding profile. Consider using cell lines with specific receptor expression or selective antagonists to dissect the binding events.

• Assay Conditions: Factors like incubation time, temperature, and pH can significantly impact binding kinetics. Ensure these are optimized for your specific system.

Cell-Based Signaling Assays

Question: I am not observing the expected Gq-mediated calcium mobilization after applying Carbetocin acetate to my cells expressing the oxytocin receptor. What should I check?

Answer: Carbetocin is a selective agonist for the Gq pathway of the oxytocin receptor[8][9]. A lack of response could be due to:

• Cell Health and Receptor Expression: Confirm the viability of your cells and the expression level of the oxytocin receptor. Low receptor density can lead to a weak or undetectable signal.

• Receptor Desensitization: Prolonged exposure to agonists can lead to receptor desensitization and internalization. Ensure cells are not pre-exposed to other oxytocin receptor agonists. Interestingly, Carbetocin has been shown to induce β-arrestin-independent internalization of the oxytocin receptor without promoting its recycling[8][9]. This unique property could influence signaling dynamics in longer-term experiments.

• Assay Components: Verify the functionality of your calcium indicators and the overall assay setup using a known agonist for a different Gq-coupled receptor expressed in your cells.

• Compound Integrity: Confirm the concentration and purity of your Carbetocin acetate solution.

Question: I am seeing unexpected antagonist-like activity from Carbetocin acetate in my experiments. Is this possible?

Answer: While Carbetocin is primarily an agonist at the oxytocin receptor, it can act as a competitive antagonist at vasopressin V1a and V1b receptors[8][9]. If your cellular system expresses these receptors, the net effect of Carbetocin application could appear as antagonism, depending on the downstream readout. Additionally, some metabolites of Carbetocin have been shown to be pure antagonists at the oxytocin receptor[7]. The presence of these metabolites due to degradation could also contribute to unexpected antagonistic effects.

Quantitative Data Summary

The following tables summarize key quantitative data related to Carbetocin acetate's stability and receptor binding affinities.

Table 1: Stability of Heat-Stable Carbetocin Formulation

Storage Condition	Duration	Potency Maintained
30°C / 75% RH	3 years	≥95%
40°C / 75% RH	6 months	≥95%
50°C	3 months	≥95%
60°C	1 month	≥95%

Data sourced from Malm et al. (2018)[2][3].

Table 2: Receptor Binding Affinities (Ki)

Receptor	Carbetocin	Oxytocin
Oxytocin Receptor (human)	7.1 nM	~1 nM
Oxytocin Receptor (rat)	1.96 nM	Not Reported
Vasopressin V1a Receptor (rat)	7.24 nM	Not Reported
Vasopressin V2 Receptor (rat)	61.3 nM	Not Reported

Data compiled from MedChemExpress and Engstrøm et al. (2003)[6][7]. Note that affinities can vary depending on the species and experimental conditions.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Carbetocin

This method is designed to separate Carbetocin from its potential degradation products.

Chromatographic Conditions:

• Instrument: High-Performance Liquid Chromatography (HPLC) system with UV detection.

• Column: C18 bonded silica (B1680970) gel column (e.g., Waters XBridge C18, 150 x 3.0 mm, 3.5 µm).

• Mobile Phase A: 0.3 g of ammonium (B1175870) acetate in 1000 mL of water.

• Mobile Phase B: Acetonitrile.

• Gradient: A suitable gradient to elute Carbetocin and its impurities.

• Flow Rate: Approximately 1.0 mL/min.

• Detection Wavelength: 220 nm.

• Injection Volume: 10-20 µL.

Procedure:

• Prepare standard solutions of Carbetocin acetate of known concentrations.

• Prepare samples of the Carbetocin acetate solution under investigation.

• Run the standards and samples through the HPLC system.

• Analyze the resulting chromatograms to determine the purity of the Carbetocin acetate and quantify any degradation products by comparing peak areas to the standard curve.

Protocol 2: Forced Degradation Study for Carbetocin

This protocol is used to identify potential degradation products and validate the stability-indicating nature of an HPLC method.

• Acid Hydrolysis:

  • Prepare a solution of Carbetocin in 0.1 M hydrochloric acid.

  • Incubate the solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24-48 hours).

  • Neutralize the solution with an equivalent amount of 0.1 M sodium hydroxide.

  • Analyze the sample by the stability-indicating HPLC method[4].

• Base Hydrolysis:

  • Prepare a solution of Carbetocin in 0.1 M sodium hydroxide.

  • Incubate the solution at room temperature or a slightly elevated temperature (e.g., 40°C) for a defined period (e.g., 8-24 hours).

  • Neutralize the solution with an equivalent amount of 0.1 M hydrochloric acid.

  • Analyze the sample by the stability-indicating HPLC method[4].

• Oxidative Degradation:

  • Prepare a solution of Carbetocin in a solution of 3% hydrogen peroxide.

  • Incubate the solution at room temperature for a defined period (e.g., 24 hours).

  • Analyze the sample by the stability-indicating HPLC method[4].

Visualizations

Carbetocin Acetate Signaling Pathway

References

• 1. ghsupplychain.org [ghsupplychain.org]
• 2. Development and stability of a heat‐stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle‐income countries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Development of peptide receptor binding assays: methods to avoid false negatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β‐Arrestin‐Independent Internalisation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Carbetocin Acetate Dosage for Uterine Atony Prevention

This technical support center is designed for researchers, scientists, and drug development professionals working with Carbetocin (B549339) acetate (B1210297). It provides detailed troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may arise during experiments aimed at optimizing its dosage for the prevention of uterine atony.

Frequently Asked Questions (FAQs)

General Information

Q1: What is the established mechanism of action for Carbetocin acetate in preventing uterine atony?

A1: Carbetocin acetate is a synthetic analogue of oxytocin (B344502) and acts as an agonist at oxytocin receptors (OXTR) on the myometrial smooth muscle cells.[1] The binding of Carbetocin to these G-protein coupled receptors (GPCRs) initiates a downstream signaling cascade.[1] Specifically, it activates the Gq protein pathway, which in turn stimulates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the sarcoplasmic reticulum, and DAG activates protein kinase C (PKC). The resulting increase in intracellular calcium concentration leads to the contraction of uterine smooth muscle fibers, thereby preventing uterine atony.[2]

Q2: What is the standard recommended dosage of Carbetocin acetate for the prevention of postpartum hemorrhage (PPH)?

A2: The standard recommended dose of Carbetocin acetate is a single 100 µg injection administered intravenously (IV) or intramuscularly (IM) immediately after delivery of the infant.[3]

Q3: What are the known contraindications for the use of Carbetocin acetate?

A3: Carbetocin acetate is contraindicated in patients with a known hypersensitivity to Carbetocin or oxytocin. It should not be used during pregnancy before the delivery of the infant. Caution is advised in patients with cardiovascular disease, and its use in women with severe pre-eclampsia is still under investigation, though some studies suggest it may be a safe alternative to oxytocin in this population.[4][5]

Q4: What are the common side effects associated with Carbetocin acetate administration?

A4: Common side effects include nausea, vomiting, abdominal pain, headache, flushing, and a feeling of warmth.[6] Hypotension and tachycardia have also been reported.[7]

Experimental Design & Protocols

Q5: How can I prepare a stable Carbetocin acetate solution for my experiments?

A5: A heat-stable formulation of Carbetocin (0.1 mg/mL) has been developed in a sodium succinate (B1194679) buffer with mannitol (B672) and methionine at an optimal pH of 5.45 (range 5.25–5.65).[7][8] For research purposes, Carbetocin acetate can be dissolved in sterile, pyrogen-free saline. The stability of the solution is pH-dependent, with the primary degradation pathways being deamidation, oxidation, and racemization.[9] It is recommended to prepare fresh solutions for each experiment or store aliquots at -20°C or -80°C for long-term stability.

Q6: What are the key parameters to measure when assessing the efficacy of different Carbetocin dosages in an in vitro uterine contractility assay?

A6: Key parameters to measure in an in vitro organ bath setup include the amplitude (force) of contraction, the frequency of contractions, and the duration of each contraction.[10] The area under the curve (AUC) can also be calculated to represent the total contractile activity.

Q7: How is uterine tone assessed clinically, and how can this be translated to a research setting?

A7: Clinically, uterine tone is often assessed by manual palpation of the uterine fundus. For research purposes, a more objective measure is needed. A validated 0 to 10 numeric rating scale (NRS) has been used, where 0 represents a completely flaccid uterus and 10 represents a firmly contracted one.[11][12] This scoring can be performed at set time points after drug administration.

Q8: What are the standard methods for quantifying blood loss in clinical and preclinical studies?

A8: Quantitative blood loss (QBL) is more accurate than visual estimation.[13] Common methods include:

• Gravimetric method: Weighing of all blood-soaked materials (e.g., sponges, pads) and subtracting the known dry weight.[14]

• Volumetric method: Using calibrated collection drapes or containers to measure the volume of blood loss directly.[14] In animal models, blood can be collected from the uterine vessels or the vaginal opening and measured using similar principles.[15]

Troubleshooting Guides

In Vitro Experiments

Issue	Potential Cause(s)	Recommended Solution(s)
No spontaneous uterine tissue contractions	Tissue hypoxia during collection/transport. Inadequate equilibration time. Depleted energy stores in the tissue.	Ensure rapid transport of tissue in cold, oxygenated physiological salt solution (PSS). Allow for an equilibration period of at least 60-90 minutes in the organ bath. Ensure the PSS contains glucose as an energy source.[10]
High variability in response to Carbetocin	Differences in receptor expression between tissue donors. Desensitization of oxytocin receptors. Inconsistent tissue strip preparation.	Use tissue from a standardized source if possible. Allow for a sufficient washout period between drug applications to prevent tachyphylaxis. Ensure tissue strips are of a consistent size and orientation.[10]
Drug precipitation in the organ bath	Poor solubility of Carbetocin or vehicle components in the PSS.	Ensure the final concentration of any organic solvents (e.g., DMSO) used to dissolve Carbetocin is low (typically <0.1%) and does not affect tissue contractility. Prepare fresh drug dilutions for each experiment.

Clinical Studies

Issue	Potential Cause(s)	Recommended Solution(s)
Failure to achieve adequate uterine tone with standard Carbetocin dose	Pre-existing uterine atony risk factors (e.g., multiple gestation, prolonged labor). Oxytocin receptor desensitization due to prior oxytocin exposure. Underlying medical conditions (e.g., severe pre-eclampsia may require a higher dose).[4][16]	Consider patient stratification based on risk factors for uterine atony. In cases of known prior oxytocin use, a higher dose of Carbetocin or an alternative uterotonic may be necessary. For patients with pre-eclampsia, dose-finding studies suggest a higher ED90 may be required.[16]
Significant hypotensive response to Carbetocin	Rapid intravenous injection. Patient's cardiovascular status.	Administer the intravenous bolus of Carbetocin slowly over at least one minute. Ensure adequate pre-hydration of the patient. Closely monitor blood pressure, especially in patients with known cardiovascular conditions.[7]
Inaccurate quantification of blood loss	Reliance on visual estimation. Contamination of blood with amniotic fluid or irrigation fluids.	Implement standardized protocols for quantitative blood loss measurement (gravimetric or volumetric). Use calibrated collection drapes and account for the volume of any other fluids.[13]

Data Presentation

Table 1: Comparison of Carbetocin and Oxytocin for the Prevention of Uterine Atony

Outcome Measure	Carbetocin (100 µg IV)	Oxytocin (Various IV Regimens)	Reference(s)
Need for Additional Uterotonic Agents	Lower incidence	Higher incidence	[3]
Estimated Blood Loss	Similar or slightly reduced	-	[3]
Incidence of Nausea and Vomiting	Similar or slightly lower	Similar or slightly higher	[7]
Incidence of Hypotension	Similar	Similar	[7]
Duration of Action	Longer (single dose)	Shorter (often requires infusion)	[1]

Table 2: Dose-Finding Studies for Intravenous Carbetocin in Elective Cesarean Delivery

Study Population	ED90 (Effective Dose in 90% of Patients)	95% Confidence Interval	Reference(s)
Low-risk patients	14.8 µg	13.7 to 15.8 µg	[17][18]
Patients with severe pre-eclampsia	96 µg	59 to 114 µg	[16]
Patients without pre-eclampsia	68 µg	46 to 76 µg	[16]
Patients with labor arrest	121 µg	111 to 130 µg	[6]

Experimental Protocols

Protocol 1: In Vitro Uterine Contractility Assay

• Tissue Preparation: Obtain fresh myometrial tissue biopsies. Immediately place the tissue in cold, oxygenated physiological salt solution (PSS; e.g., Krebs-Henseleit solution). Dissect the myometrium into longitudinal strips of approximately 2 mm x 10 mm.

• Mounting: Mount the tissue strips in an organ bath containing PSS at 37°C, continuously bubbled with 95% O₂ and 5% CO₂. Attach one end of the strip to a fixed hook and the other to an isometric force transducer.

• Equilibration: Allow the tissue to equilibrate for at least 60-90 minutes under a resting tension of approximately 2 g, with regular washes of fresh PSS every 15-20 minutes.

• Drug Administration: Once stable spontaneous contractions are observed, add Carbetocin acetate at the desired concentrations to the organ bath in a cumulative or non-cumulative manner.

• Data Acquisition: Record the contractile activity (force, frequency, duration) using a data acquisition system.

• Analysis: Analyze the data to determine the dose-response relationship for Carbetocin on uterine contractility.

Protocol 2: Assessment of Uterine Tone and Blood Loss in a Clinical Trial

• Patient Recruitment: Recruit eligible patients undergoing cesarean delivery and obtain informed consent.

• Randomization: Randomly assign patients to receive different doses of Carbetocin acetate or a comparator (e.g., oxytocin).

• Drug Administration: Administer the assigned drug as a slow intravenous injection over 1 minute immediately after the delivery of the infant.

• Uterine Tone Assessment: The obstetrician assesses uterine tone by palpating the uterine fundus at 2, 5, and 10 minutes post-administration using a 0-10 Numeric Rating Scale.[11][12]

• Quantitative Blood Loss Measurement:

  • Place a calibrated under-buttocks drape prior to delivery.

  • After placental delivery, collect all blood and fluid in the drape for a specified period (e.g., 1-2 hours).

  • Weigh all blood-soaked swabs and pads.

  • Calculate the total blood loss by summing the volume in the drape and the weight of the soaked materials (1 g ≈ 1 mL of blood), accounting for the weight of dry materials and any irrigation fluids used.[13]

• Data Collection: Record all uterine tone scores, quantitative blood loss measurements, and the need for any additional uterotonic interventions.

• Adverse Event Monitoring: Monitor and record any adverse events experienced by the patient.

Mandatory Visualizations

Caption: Carbetocin acetate signaling pathway in myometrial cells.

Caption: Clinical trial workflow for Carbetocin dosage optimization.

Caption: Troubleshooting guide for inadequate response to Carbetocin.

References

• 1. What is the mechanism of Carbetocin? [synapse.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. Carbetocin versus Oxytocin: A Comparative Study to Prevent Postpartum Hemorrhage in Pre-eclamptic Women Delivered by Caesarean Section [ejhm.journals.ekb.eg]
• 4. Carbetocin versus oxytocin for prevention of postpartum hemorrhage in patients with severe preeclampsia: a double-blind randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. brieflands.com [brieflands.com]
• 6. researchgate.net [researchgate.net]
• 7. Development and stability of a heat-stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle-income countries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and stability of a heat‐stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle‐income countries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Uterine Tone Numeric Rating Score as an Early Indicator of Major Postpartum Hemorrhage during Cesarean Delivery: A Prospective Observational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Uterine Tone Numeric Rating Score as an Early Indicator of Major Postpartum Hemorrhage during Cesarean Delivery: A Prospective Observational Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. scielo.br [scielo.br]
• 15. Animal models of postpartum hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Minimum effective dose of carbetocin for preventing uterine atony during Cesarean delivery in patients with and without preeclampsia: a biased sequential allocation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Carbetocin at elective Cesarean delivery: a sequential allocation trial to determine the minimum effective dose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. anesthesiology.queensu.ca [anesthesiology.queensu.ca]

Technical Support Center: Carbetocin Acetate in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Carbetocin (B549339) acetate (B1210297) in solution. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

1. What are the primary degradation pathways for Carbetocin acetate in solution?

Carbetocin acetate in solution is susceptible to three main degradation pathways:

• Deamidation: This involves the hydrolysis of the amide side chains of asparagine and glutamine residues, as well as the C-terminal glycine (B1666218) amide. This process is catalyzed by both acidic and basic conditions.[1][2]

• Oxidation: The thioether bond in Carbetocin is prone to oxidation, a reaction that is accelerated at higher pH levels.[1][2][3]

• Racemization: This is the conversion of the L-asparagine residue to its D-isomer, which is a significant degradation route.[1][2] Under acidic conditions, the L-proline residue may also undergo racemization, while alkaline conditions can lead to racemization of the L-serine residue.[4]

2. What is the optimal pH for the stability of Carbetocin acetate in solution?

The optimal pH for Carbetocin acetate stability in an aqueous solution is approximately 5.45.[1][2][3] A heat-stable formulation has been successfully developed using a sodium succinate (B1194679) buffer with a pH range of 5.25–5.65.[1][5][6] This is notably higher than the optimal pH for oxytocin, a related peptide, which is typically formulated at a more acidic pH of 3.5-4.0.[1]

3. How does temperature affect the stability of Carbetocin acetate solutions?

A specially designed heat-stable formulation of Carbetocin has demonstrated remarkable thermal stability.[1][5][7] The stability of this formulation at various temperatures is summarized in the table below.

Temperature	Duration	Purity Maintained
30°C	At least 3 years	≥95%
40°C	6 months	≥95%
50°C	3 months	≥95%
60°C	1 month	≥95%

Data from Malm et al. (2018)[1]

4. Are there any recommended excipients to enhance the stability of Carbetocin acetate in solution?

Yes, specific excipients have been shown to significantly improve the stability of Carbetocin acetate in solution. A successful heat-stable formulation includes:[1][5][6]

• An antioxidant: L-methionine (at a concentration of 1 mg/mL) is used to prevent oxidative degradation.[1]

• A buffering agent: 10 mM succinic acid is used to maintain the optimal pH.[1]

• A tonicity-adjusting agent: D-mannitol (at a concentration of 47 mg/mL) is included in the formulation.[1]

5. What are the recommended storage conditions for Carbetocin acetate solutions?

For long-term stability, it is recommended to store Carbetocin acetate solutions at controlled temperatures. The heat-stable formulation can be stored at temperatures up to 30°C.[3] For powdered Carbetocin acetate, storage at -20°C is recommended for up to 3 years.[8] Once in solution, it is advised to store at -80°C for up to one year.[8] It is also crucial to protect the solution from light.[3][9] The heat-stable formulation has been shown to be insensitive to freezing and light when stored in its primary container.[1][5][7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Rapid loss of potency in solution	Improper pH: The pH of the solution may be outside the optimal range of 5.25-5.65, leading to accelerated deamidation or oxidation.	Verify the pH of your buffer system and adjust as necessary. Use a well-characterized buffer like sodium succinate.
Oxidation: The solution may be exposed to oxidizing agents or dissolved oxygen, especially at a higher pH.	Prepare solutions using degassed solvents. Consider adding an antioxidant like L-methionine to the formulation.
High Temperature: Storage at elevated temperatures will accelerate degradation.	Store solutions at the recommended temperature. For the heat-stable formulation, do not exceed 30°C for long-term storage.
Appearance of unknown peaks in HPLC analysis	Degradation Products: The new peaks likely correspond to deamidation, oxidation, or racemization products.	Perform a forced degradation study to tentatively identify the degradation products. Compare the retention times with those of known impurities if available.
Precipitation of the peptide from solution	Poor Solubility: The concentration of Carbetocin acetate may exceed its solubility in the chosen solvent system.	Review the solubility data for Carbetocin acetate in your solvent. Sonication may be recommended to aid dissolution in some solvents like DMSO.[8]
pH Shift: A significant change in the pH of the solution could affect the solubility of the peptide.	Re-verify the pH of the solution and the buffering capacity of your system.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Carbetocin Acetate Solution

This protocol describes the preparation of a Carbetocin acetate solution based on the principles of the heat-stable formulation.

Materials:

• Carbetocin acetate powder

• Succinic acid

• L-methionine

• D-mannitol

• Sodium hydroxide (B78521) (for pH adjustment)

• Water for Injection (or equivalent high-purity water)

Procedure:

• Prepare the Buffer:

  • Dissolve 1.18 g of succinic acid, 1.0 g of L-methionine, and 47 g of D-mannitol in approximately 900 mL of water.

  • Adjust the pH of the solution to 5.45 with a sodium hydroxide solution.

  • Add water to a final volume of 1000 mL.

• Dissolve Carbetocin Acetate:

  • Accurately weigh the required amount of Carbetocin acetate to achieve a final concentration of 0.1 mg/mL.

  • Add the Carbetocin acetate to the prepared buffer.

  • Gently mix until the peptide is completely dissolved.

• Sterile Filtration:

  • Filter the final solution through a 0.22 µm sterile filter into a sterile container.

• Storage:

  • Store the solution in a tightly sealed container, protected from light, at a temperature not exceeding 30°C.

Protocol 2: Forced Degradation Study for Carbetocin Acetate

This protocol outlines a forced degradation study to identify potential degradation products and to assess the stability-indicating properties of an analytical method. The aim is to achieve 5-20% degradation.[4]

a) Acidic Hydrolysis:

• Prepare a solution of Carbetocin acetate in 0.1 M hydrochloric acid.

• Incubate the solution at 60°C for 24-48 hours.[2]

• Neutralize the solution with an equivalent amount of 0.1 M sodium hydroxide.

• Analyze the sample using a stability-indicating HPLC method.

b) Basic Hydrolysis:

• Prepare a solution of Carbetocin acetate in 0.1 M sodium hydroxide.

• Incubate the solution at 40°C for 8-24 hours.[2]

• Neutralize the solution with an equivalent amount of 0.1 M hydrochloric acid.

• Analyze the sample by HPLC.

c) Oxidative Degradation:

• Prepare a solution of Carbetocin acetate in 3% hydrogen peroxide.

• Incubate the solution at room temperature for 24 hours.[2]

• Analyze the sample by HPLC.

d) Thermal Degradation:

• Store a solid sample of Carbetocin acetate at 80°C for 7 days.[2]

• Dissolve the sample in a suitable solvent.

• Analyze the sample by HPLC.

e) Photostability:

• Expose a solution of Carbetocin acetate to a light source according to ICH Q1B guidelines.[2]

• Analyze the sample by HPLC and compare it to a sample stored in the dark.

Visualizations

Caption: Major degradation pathways of Carbetocin acetate in solution.

Caption: A logical workflow for troubleshooting Carbetocin acetate solution instability.

References

• 1. Development and stability of a heat‐stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle‐income countries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. ghsupplychain.org [ghsupplychain.org]
• 4. researchgate.net [researchgate.net]
• 5. Development and stability of a heat-stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle-income countries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. obgproject.com [obgproject.com]
• 8. Carbetocin acetate | Oxytocin Receptor | TargetMol [targetmol.com]
• 9. polypeptide.com [polypeptide.com]

Technical Support Center: Forced Degradation Studies of Carbetocin Injection Products

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals conducting forced degradation studies on Carbetocin (B549339) injection products.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Carbetocin in solution?

A1: The main degradation routes for Carbetocin in solution are deamidation, oxidation, and racemization.[1][2] Deamidation of the amide side-chains of asparagine and glutamine, as well as the amidated glycine (B1666218) C-terminus, is favored by low pH (acid-catalyzed hydrolysis) and to a lesser extent by high pH (direct base hydrolysis).[1][2] The thioether linkage in the molecule is susceptible to oxidation, which is accelerated by increasing pH.[1][3]

Q2: What is the optimal pH for a stable Carbetocin formulation?

A2: A heat-stable formulation of Carbetocin has been developed in a sodium succinate (B1194679) buffer with an optimal pH range of 5.25–5.65.[1][2] This is notably higher than the typical pH range for oxytocin (B344502) formulations (pH 3.5–4.0), a difference attributed to structural variations between the two molecules.[1][2] The optimal pH of approximately 5.5 minimizes the sum of degradation pathways.[1][3]

Q3: What analytical methods are recommended for analyzing Carbetocin and its degradation products?

A3: A stability-indicating reverse-phase high-performance liquid chromatographic (RP-HPLC) method with UV detection at 220 nm is a well-established method for the simultaneous analysis of Carbetocin and its related impurities.[4][5] A two-dimensional liquid chromatography-mass spectrometry technology can be used for the tentative identification of the structures of degradation products.[4]

Q4: How stable is the heat-stable formulation of Carbetocin under accelerated conditions?

A4: The heat-stable Carbetocin formulation demonstrates significant stability. The potency of Carbetocin remains at or above 95% of its initial value for a minimum of 3 years at 30°C, 6 months at 40°C, 3 months at 50°C, and 1 month at 60°C.[1] In accelerated stability studies following ICH guidelines at 40°C and 75% relative humidity for 6 months, the potency also remained ≥95% with impurity levels not exceeding 1.5%.[1]

Q5: Is the heat-stable Carbetocin formulation sensitive to light or freezing?

A5: The heat-stable Carbetocin formulation is not sensitive to freezing or light when stored in its primary container.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor peak shape or resolution in HPLC analysis.	Inappropriate column, mobile phase composition, or gradient.	- Ensure the use of a suitable C18 column.[2] - Optimize the mobile phase composition and gradient elution program to achieve better separation of Carbetocin and its degradation products.[2] - Adjust the column temperature; a temperature of 60°C has been used successfully.[2]
Inconsistent degradation levels in stress studies.	Variation in stress conditions (temperature, pH, reagent concentration).	- Precisely control the temperature, pH, and concentration of stress agents (acid, base, oxidizing agent). - Ensure uniform exposure of the sample to the stress condition.
No significant degradation observed under stress conditions.	Stress conditions are too mild.	- Increase the duration of exposure, temperature, or concentration of the stressor. The goal is to achieve 5-20% degradation.[2][6]
Complete degradation of Carbetocin.	Stress conditions are too harsh.	- Reduce the duration of exposure, temperature, or concentration of the stressor.
Identification of unknown peaks in the chromatogram.	Formation of unexpected degradation products.	- Utilize techniques like mass spectrometry (MS) coupled with liquid chromatography (LC-MS) to identify the mass-to-charge ratio and fragmentation pattern of the unknown impurities for structural elucidation.[4]

Quantitative Data Summary

Table 1: Stability of Heat-Stable Carbetocin Formulation at Various Temperatures

Storage Temperature	Duration	Potency Retention
30°C	3 years	≥95%
40°C	6 months	≥95%
50°C	3 months	≥95%
60°C	1 month	≥95%
Data sourced from Malm et al. (2018)[1]

Table 2: Degradation of Carbetocin Under Forced Hydrolytic Conditions

Condition	Degradation (%)
Acidic Stress	5.8%
Alkaline Stress	18.9%
Data represents selective hydrolytic instability.[6]

Experimental Protocols

Protocol 1: Stability-Indicating RP-HPLC Method for Carbetocin

This method is designed to separate Carbetocin from its potential degradation products.

Chromatographic Conditions:

• Instrument: High-Performance Liquid Chromatography (HPLC) system with UV detection.

• Column: YMC-pack C18 column or equivalent (e.g., Waters XBridge C18, 3 x 150 mm, 3.5 µm).[1][4]

• Mobile Phase A: Potassium dihydrogen phosphate (B84403) buffer (pH 6.5)—acetonitrile (80:20, v/v).[4]

• Mobile Phase B: Potassium dihydrogen phosphate buffer (pH 6.5)—acetonitrile (72:28, v/v).[4]

• Gradient Elution: A gradient program should be developed to ensure the separation of all impurities.

• Flow Rate: Typically 1.0 mL/min.[2]

• Column Temperature: 60°C.[2]

• Detection Wavelength: 220 nm.[2][4]

• Injection Volume: 20 µL.[2]

Protocol 2: Forced Degradation Study for Carbetocin

The objective of forced degradation studies is to generate degradation products to establish the stability-indicating nature of the analytical method. The aim is to achieve approximately 5-20% degradation of the active pharmaceutical ingredient.[2][6]

a) Acid Hydrolysis:

• Prepare a solution of Carbetocin in 0.1 M hydrochloric acid.[2]

• Incubate the solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24-48 hours).[2]

• Neutralize the solution with an equivalent amount of 0.1 M sodium hydroxide.[2]

• Analyze the sample using the stability-indicating HPLC method.[2]

b) Base Hydrolysis:

• Prepare a solution of Carbetocin in 0.1 M sodium hydroxide.[2]

• Incubate the solution at room temperature or a slightly elevated temperature (e.g., 40°C) for a defined period (e.g., 8-24 hours).[2]

• Neutralize the solution with an equivalent amount of 0.1 M hydrochloric acid.[2]

• Analyze the sample by the stability-indicating HPLC method.[2]

c) Oxidative Degradation:

• Prepare a solution of Carbetocin in 3% hydrogen peroxide.[2]

• Incubate the solution at room temperature for a defined period (e.g., 24 hours).[2]

• Analyze the sample by the stability-indicating HPLC method.[2]

d) Thermal Degradation:

• Store a solid sample of Carbetocin at a high temperature (e.g., 80°C) for an extended period (e.g., 7 days).[2]

• Dissolve the sample in a suitable solvent.[2]

• Analyze the sample by the stability-indicating HPLC method.[2]

e) Photostability:

• Expose a solution of Carbetocin to a light source with a specified output according to ICH Q1B guidelines.[2]

• Analyze the sample by the stability-indicating HPLC method alongside a control sample protected from light.[2]

Visualizations

Caption: Experimental workflow for forced degradation studies of Carbetocin.

Caption: Logical relationships of Carbetocin's main degradation pathways.

References

• 1. Development and stability of a heat‐stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle‐income countries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. ghsupplychain.org [ghsupplychain.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: pH Optimization for Heat-Stable Carbetocin Formulations

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and detailed protocols for optimizing the pH of heat-stable Carbetocin (B549339) formulations.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for a heat-stable Carbetocin formulation?

A1: The optimal pH for a heat-stable Carbetocin formulation is 5.45, with a recommended formulation range of pH 5.25 to 5.65.[1][2][3] This pH minimizes the sum of all degradation pathways.[4]

Q2: What are the primary degradation pathways for Carbetocin in an aqueous solution?

A2: The main degradation routes for Carbetocin are deamidation, oxidation of the thioether linkage, and racemization of the asparagine residue from the L-form to the D-form.[4][5] Racemization becomes a significant degradation pathway at a pH above approximately 6.[4]

Q3: What are the typical components of a heat-stable Carbetocin formulation?

A3: A well-defined heat-stable formulation consists of 0.1 mg/mL Carbetocin, a buffer agent like 10 mM succinic acid, an isotonicity agent such as 47 mg/mL D-mannitol, and an antioxidant like 1 mg/mL L-methionine to prevent oxidation.[1][2][4] Sodium hydroxide (B78521) is typically used for final pH adjustment.[4]

Q4: How does the optimal pH for Carbetocin compare to that of Oxytocin?

A4: The optimal pH for heat-stable Carbetocin (around 5.5) is significantly higher than the typical pH range for Oxytocin formulations, which is pH 3.5–4.0.[1][5] This difference is due to the structural variations between the two molecules.[1]

Q5: How stable is the optimized Carbetocin formulation at elevated temperatures?

A5: At the optimal pH of 5.45, the formulation is highly stable. It maintains at least 95% purity for a minimum of 3 years at 30°C, 6 months at 40°C, 3 months at 50°C, and 1 month at 60°C.[1][2][3]

Troubleshooting Guide

Problem: My HPLC analysis shows a significant increase in total impurities after accelerated stability testing at 40°C.

Possible Cause	Suggested Solution
Suboptimal pH	Verify that the formulation's pH is within the optimal range of 5.25-5.65. A pH outside this range, particularly above 6.0, can accelerate degradation pathways like racemization.[4]
Oxidation	Ensure an effective antioxidant, such as L-methionine (typically at 1 mg/mL), is included in the formulation.[4] If oxidation is still observed, confirm the antioxidant's purity and concentration.
Buffer Issues	Confirm the concentration and identity of the buffer components. Use a suitable buffer like sodium succinate, which is effective in the target pH range.[1]

Problem: I am observing the formation of a specific impurity peak corresponding to [D-Asn5]carbetocin (racemization).

Possible Cause	Suggested Solution
High Formulation pH	This specific degradation product is characteristic of instability at pH values above 6.0.[4] Re-evaluate and carefully adjust the formulation pH to the 5.25-5.65 range.

Problem: The solution appears cloudy or shows precipitation over time.

Possible Cause	Suggested Solution
pH Shift / Instability	A significant shift in pH during storage can lead to peptide aggregation or precipitation. Re-measure the pH of the stored samples.
Solubility Issues	While Carbetocin is soluble under these conditions, ensure all excipients are fully dissolved and that the correct concentrations are used.

Quantitative Data on pH-Dependent Stability

The following table summarizes the stability of a Carbetocin formulation (0.1 mg/mL) after 12 months of storage at 40°C and 75% relative humidity across a range of pH values.

Formulation pH	Total Impurities (%)	Purity (%)
4.0	~8.0	~92.0
4.5	~5.5	~94.5
5.2	~4.0	~96.0
5.45 (Optimal)	<4.0	>96.0
6.1	~5.0	~95.0
6.5	~7.0	~93.0
7.0	~9.5	~90.5
Data is interpolated and summarized from findings reported in the Journal of Peptide Science.[1][5]

Experimental Protocols

Protocol 1: pH Screening for Carbetocin Formulation Stability

Objective: To determine the optimal pH for Carbetocin stability by evaluating the formation of degradation products under accelerated conditions.

Materials:

• Carbetocin Active Pharmaceutical Ingredient (API)

• Succinic Acid

• D-Mannitol

• L-Methionine

• Sodium Hydroxide (NaOH), 1 M solution

• Water for Injection (WFI)

• Calibrated pH meter

• Stability chambers (e.g., 40°C/75% RH)

• HPLC system with UV detector

Methodology:

• Buffer Preparation: Prepare a stock solution containing 10 mM succinic acid, 47 mg/mL D-mannitol, and 1 mg/mL L-methionine in WFI.

• Carbetocin Dissolution: Dissolve Carbetocin API in the buffer solution to a final concentration of 0.1 mg/mL.

• pH Adjustment:

  • Aliquot the bulk solution into separate vessels for each target pH.

  • Slowly titrate each aliquot with 1 M NaOH to reach the target pH values for the screen (e.g., 4.0, 4.5, 5.2, 5.5, 6.1, 6.5, 7.0).[1]

  • Allow the solution to equilibrate before making a final pH measurement.

• Sterile Filtration and Filling: Filter each pH-adjusted solution through a 0.22 µm sterile filter and aseptically fill into appropriate vials.

• Stability Study Initiation:

  • Place the vials into a stability chamber set to accelerated conditions (e.g., 40°C/75% RH).[1]

  • Pull samples at predetermined time points (e.g., T=0, 1 month, 3 months, 6 months).

• Analysis:

  • Analyze the samples using a stability-indicating HPLC method (e.g., C18 column, detection at 220 nm).[6]

  • Quantify the peak corresponding to Carbetocin and all impurity peaks.

  • Calculate the percentage of total impurities and the remaining purity of Carbetocin at each time point for each pH.

• Data Evaluation: Plot the percentage of total impurities versus pH to identify the pH at which degradation is minimized. This "U-shaped" curve will reveal the optimal pH.[5]

Visualized Workflows and Relationships

Caption: Workflow for pH Optimization Screening of Carbetocin.

Caption: Relationship between pH and Carbetocin Degradation Pathways.

References

• 1. Development and stability of a heat‐stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle‐income countries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and stability of a heat-stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle-income countries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scite.ai [scite.ai]
• 4. ghsupplychain.org [ghsupplychain.org]
• 5. researchgate.net [researchgate.net]
• 6. CN111060635A - Analysis and detection method of carbetocin - Google Patents [patents.google.com]

Minimizing side effects of Carbetocin in experimental models

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Carbetocin (B549339) in experimental models. The focus is on minimizing side effects and ensuring the successful execution of experiments.

Frequently Asked Questions (FAQs)

Q1: What is Carbetocin and how does it differ from Oxytocin (B344502)?

Carbetocin is a long-acting, synthetic analogue of the neuropeptide hormone oxytocin.[1] While both bind to and activate oxytocin receptors (OXTR), Carbetocin exhibits a more selective binding profile.[1][2] It primarily activates the OXTR/Gq signaling pathway and, unlike oxytocin, does not significantly activate vasopressin receptors (V1aR and V1bR), at which it may even act as an antagonist.[3] This selectivity may contribute to a different side effect profile.[2] Carbetocin also has a longer half-life than oxytocin.[4][5]

Q2: What are the most common side effects observed with Carbetocin in experimental models?

While much of the detailed side-effect data comes from clinical trials in humans, animal studies report a range of observations. In rats, high doses (10 mg/kg) have been associated with lethargy, hunched posture, bristling, shortness of breath, and motor incoordination.[6] However, lower, more therapeutically relevant doses are generally well-tolerated.[4] In preclinical behavioral studies in rats, Carbetocin was observed to have a slight increasing effect on exploratory activity, which differs from the reduction seen with oxytocin.[7][8] In studies with sows, administration of Carbetocin was associated with an increase in the number of stillborn piglets and reduced colostrum yield.[9] Cardiovascular effects, particularly hypotension, are a key consideration, as seen in human studies.[10][11][12]

Q3: How can I minimize the risk of hypotension in my animal model?

Hypotension is a known side effect associated with oxytocin receptor agonists, including Carbetocin.[12][13] To mitigate this risk, consider the following:

• Dose Optimization: The hypotensive effects can be dose-dependent.[13] Conduct a dose-response study to determine the lowest effective dose for your experimental endpoint. Studies in humans suggest that lower doses of Carbetocin (e.g., 20 μg) can be as effective as higher doses (100 μg) with a reduced incidence of hypotension.[14]

• Administration Rate: Administer Carbetocin as a slow bolus injection rather than a rapid push. In clinical settings, administration over one minute is recommended.[15]

• Cardiovascular Monitoring: Continuously monitor blood pressure and heart rate during and after administration, especially during initial dose-finding experiments.

• Fluid Support: Ensure the animal is adequately hydrated, as this can help to maintain blood pressure.

Q4: Are there species-specific differences in the response to Carbetocin?

Yes, pharmacokinetic and pharmacodynamic responses to Carbetocin can vary between species. For example, the half-life of Carbetocin after intravenous administration is approximately 17.2 minutes in horses, while in non-pregnant women, it is around 40 minutes.[4][16][17] In rats, Carbetocin has been shown to have a longer-lasting uterotonic effect compared to oxytocin.[18] It is crucial to consult literature specific to your chosen animal model or conduct preliminary studies to establish the appropriate dosage and expected response.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Troubleshooting Steps & Recommendations
Unexpected Behavioral Changes (e.g., altered exploratory activity)	Carbetocin has central effects and can modulate behavior.[7][8] The observed effects may differ from those of oxytocin.[19]	- Establish a baseline behavioral profile for your animals before drug administration.- Include a vehicle-only control group to account for handling and injection stress.- Titrate the dose to find a window that achieves the desired peripheral effect with minimal central nervous system side effects.
Reduced Pup Survival or Neonatal Vigor (in parturition studies)	High doses or improper timing of administration can lead to overly strong or prolonged uterine contractions, potentially causing fetal distress.[15] Studies in sows have linked Carbetocin administration to a higher percentage of stillborn piglets and reduced colostrum intake by newborns.[9][20]	- Administer Carbetocin only after the delivery of the first fetus/pup to avoid interfering with the initial stages of labor.[9]- Carefully monitor the duration and intensity of contractions.- Consider co-interventions to support neonates, such as supplemental feeding if colostrum intake appears compromised.[20]
Variable Uterine Response	The expression of oxytocin receptors in the uterus is highly dependent on the endocrine state (e.g., stage of the estrous cycle, pregnancy).[6] The non-pregnant uterus has very low receptor levels.	- Confirm the reproductive stage of the animal model to ensure adequate oxytocin receptor expression for your experiment.- If a lack of response is observed, do not repeat the dose of Carbetocin. Consider alternative uterotonic agents if necessary.[15]
Signs of Water Intoxication (Antidiuretic Effect)	Although considered to have less affinity for vasopressin receptors than oxytocin, Carbetocin may still exert an antidiuretic effect, particularly at higher doses.[15]	- Monitor fluid intake and urine output, especially in longer-term studies.- Be cautious with fluid loading in animals receiving Carbetocin.

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of Carbetocin in Different Species

Species	Route of Administration	Dose	Half-life (t½)	Reference(s)
Human (non-pregnant female)	Intravenous	0.4 mg	41 ± 11.9 min	[16][17][21]
Human (non-pregnant female)	Intravenous	0.8 mg	42.7 ± 10.6 min	[16][17][21]
Horse	Intravenous	0.175 mg	17.2 min	[4]
Sow	N/A	600 µg	~85 - 100 min	[22]

Table 2: Receptor Binding & Functional Potency

Parameter	Carbetocin	Oxytocin	Notes	Reference(s)
Binding Affinity (Ki) at OXTR	~10-fold lower than Oxytocin	High	Carbetocin has a Ki of 7.1 nM for the oxytocin receptor.	[1][23]
Functional Potency (EC50) for Gq activation	Higher than Oxytocin	Lower	Consistent with its lower binding affinity.	[1]
Maximal Contractile Effect (Uterus)	~50% lower than Oxytocin	Higher	Carbetocin acts as a partial agonist.	[24]
Vasopressin Receptor (V1aR, V1bR) Activation	No significant activation; acts as an antagonist	Activates	A key differentiator in selectivity.	[1][3]

Experimental Protocols & Methodologies

Protocol 1: Assessment of Behavioral Effects in Rats

• Animal Model: Male Wistar rats.[7]

• Drug Administration: Carbetocin or Oxytocin administered intraperitoneally (i.p.) 60 minutes before behavioral testing. Doses for Carbetocin can range from 0.1-3.0 mg/kg, and for Oxytocin from 0.05-1.0 mg/kg.[8]

• Experimental Setup: A circular open-field arena (e.g., 150 cm diameter).[7]

• Data Collection: Use an automated tracking system (e.g., AnyMaze software) to record behavioral parameters such as horizontal activity (distance moved), vertical activity (rearing), and grooming time.[7][8]

• Procedure:

  • Acclimatize rats to the testing room for at least 60 minutes before the experiment.

  • Administer the assigned treatment (Carbetocin, Oxytocin, or saline control) via i.p. injection.

  • After a 60-minute pre-treatment period, place the rat in the center of the open-field arena.

  • Record behavior for a defined period (e.g., 5-10 minutes).

  • To assess the duration of action, re-test the animals on subsequent days without additional drug administration.[7]

Signaling Pathways & Visualizations

Carbetocin primarily exerts its effects by acting as an agonist at the G-protein coupled oxytocin receptor (OXTR). Its high selectivity is a key feature of its mechanism.

Caption: Carbetocin's selective signaling pathway. (Within 100 characters)

Caption: Troubleshooting workflow for Carbetocin administration. (Within 100 characters)

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β‐Arrestin‐Independent Internalisation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics of carbetocin, a long-acting oxytocin analogue, following intravenous administration in horses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. originbiopharma.com [originbiopharma.com]
• 7. Frontiers | Differences in the behavioral effects of oxytocin and carbetocin after their peripheral application to Wistar rats [frontiersin.org]
• 8. Oxytocin and carbetocin effects on spontaneous behavior of male rats: modulation by oxytocin receptor antagonists [pubmed.ncbi.nlm.nih.gov]
• 9. Redirecting [linkinghub.elsevier.com]
• 10. Cardiovascular effects of oxytocin and carbetocin at cesarean section. A prospective double-blind randomized study using noninvasive pulse wave analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Adverse Effects of Carbetocin versus Oxytocin in the Prevention of Postpartum Haemorrhage after Caesarean Section: A Randomized Controlled Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Adverse Effects of Carbetocin versus Oxytocin in the Prevention of Postpartum Haemorrhage after Caesarean Section: A Randomized Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 13. clinicaltrial.be [clinicaltrial.be]
• 14. Carbetocin at elective Cesarean delivery: a randomized controlled trial to determine the effective dose, part 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pdf.hres.ca [pdf.hres.ca]
• 16. portal.research.lu.se [portal.research.lu.se]
• 17. e-lactancia.org [e-lactancia.org]
• 18. ferring.ca [ferring.ca]
• 19. researchgate.net [researchgate.net]
• 20. Effect of carbetocin administration during the mid-period of parturition on farrowing duration, newborn piglet characteristics, colostrum yield and milk yield in hyperprolific sows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Pharmacokinetics of carbetocin, a long-acting oxytocin analogue, in nonpregnant women | Semantic Scholar [semanticscholar.org]
• 22. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 23. abmole.com [abmole.com]
• 24. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Carbetocin and its Impurities

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the analysis of Carbetocin (B549339) and its impurities.

Frequently Asked Questions (FAQs)

Q1: What are the common challenges in the analysis of Carbetocin and its impurities?

The primary challenges in the analysis of Carbetocin, a synthetic analogue of oxytocin, stem from its peptide nature, making it susceptible to various degradation pathways.[1][2] Key difficulties include:

• Separation of Structurally Similar Impurities: Distinguishing Carbetocin from its degradation products and synthesis-related impurities, which often have very similar chemical structures.[3][4]

• Method Sensitivity and Specificity: Developing analytical methods, typically HPLC, that are sensitive enough to detect and quantify impurities at low levels without interference from the main component or excipients.[3][5]

• Stability of the Molecule: Carbetocin can degrade under various conditions such as acidic or basic pH, oxidation, heat, and light, leading to the formation of multiple degradation products.[1][6][7]

• Lack of Official Pharmacopoeial Monographs: The absence of standardized methods in some pharmacopoeias necessitates the in-house development and validation of analytical procedures.[8]

Q2: What are the major impurities of Carbetocin?

Impurities in Carbetocin can originate from the manufacturing process or from degradation.[7] Common impurities include:

• Synthesis-Related Impurities: These are byproducts formed during the solid-phase peptide synthesis of Carbetocin.[4]

• Degradation Products: These arise from the chemical decomposition of Carbetocin. Key degradation pathways include deamidation, oxidation, and racemization.[6] Some identified degradation products include various isomers and oxidized forms of Carbetocin.[1][3][9][][11]

Q3: What is a suitable analytical technique for the analysis of Carbetocin and its impurities?

High-Performance Liquid Chromatography (HPLC) with UV detection is the most commonly employed technique for the analysis of Carbetocin and its impurities.[3][7][12] A stability-indicating Reverse-Phase HPLC (RP-HPLC) method is crucial for separating the active pharmaceutical ingredient (API) from its potential degradation products.[3][6] Mass Spectrometry (LC-MS) is also used for the identification and characterization of impurities.[4][7][13][14]

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of Carbetocin.

Problem	Possible Causes	Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting)	- Inappropriate mobile phase pH.- Column contamination or degradation.- Sample overload.	- Adjust the mobile phase pH to be within the optimal range for Carbetocin (pH 5.25–5.65 has been shown to be optimal for a stable formulation).[6][15]- Flush the column with a strong solvent or replace the guard column.[16]- Reduce the sample concentration or injection volume.
Inconsistent Retention Times	- Fluctuations in column temperature.- Changes in mobile phase composition.- Leaks in the HPLC system.	- Use a column oven to maintain a constant temperature (e.g., 60°C).[5][6][12]- Prepare fresh mobile phase and ensure proper mixing.[16]- Check for loose fittings and pump seals.[16]
Poor Resolution Between Carbetocin and Impurities	- Suboptimal mobile phase gradient.- Inappropriate column chemistry.- Flow rate is too high or too low.	- Optimize the gradient elution program.[6]- Ensure the use of a suitable C18 column.[5][6][12]- Adjust the flow rate (a common flow rate is 1.0 mL/min).[5][6]
Ghost Peaks	- Contamination in the mobile phase or injector.- Carryover from previous injections.	- Use high-purity solvents and freshly prepared mobile phase.- Implement a thorough needle wash program between injections.
Baseline Noise or Drift	- Air bubbles in the detector or pump.- Contaminated mobile phase.- Detector lamp aging.	- Degas the mobile phase.- Flush the system with a clean solvent.- Replace the detector lamp if necessary.

Experimental Protocols

Protocol 1: Stability-Indicating RP-HPLC Method for Carbetocin

This method is designed to separate Carbetocin from its potential impurities and degradation products.

Parameter	Condition
Instrument	High-Performance Liquid Chromatography (HPLC) system with UV detection
Column	C18 bonded silica (B1680970) gel column (e.g., 125 mm x 4 mm, 5 µm)[12]
Mobile Phase A	0.3 g of ammonium (B1175870) acetate (B1210297) in 1000 mL of water[5][6]
Mobile Phase B	Acetonitrile[5][6]
Gradient Elution	A linear gradient from a low to a high percentage of Mobile Phase B is typically used to ensure separation.[6]
Flow Rate	1.0 - 1.2 mL/min[5][12]
Column Temperature	60°C[5][6][12]
Detection Wavelength	220 nm[5][6][12]
Injection Volume	20 µL[5]

Protocol 2: Forced Degradation Study for Carbetocin

Forced degradation studies are performed to demonstrate the stability-indicating capability of the analytical method by generating potential degradation products.[6] The goal is to achieve 5-20% degradation of the drug substance.[2][6]

• Acid Hydrolysis: Incubate a solution of Carbetocin in 0.1 M hydrochloric acid at 60°C for 24-48 hours. Neutralize the solution before analysis.[6]

• Base Hydrolysis: Incubate a solution of Carbetocin in 0.1 M sodium hydroxide (B78521) at room temperature or 40°C for 8-24 hours. Neutralize the solution before analysis.[6]

• Oxidative Degradation: Treat a solution of Carbetocin with 3% hydrogen peroxide at room temperature for 24 hours.[6]

• Thermal Degradation: Expose a solid sample of Carbetocin to high temperatures (e.g., 80°C) for an extended period (e.g., 7 days).[6]

• Photostability: Expose a solution of Carbetocin to a light source according to ICH Q1B guidelines.[6]

Visualizations

Caption: Workflow for the HPLC analysis of Carbetocin and its impurities.

Caption: Troubleshooting logic for common HPLC issues in Carbetocin analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Separation and identification of peptide mixtures in a synthesis crude of carbetocin by liquid chromatography/electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN111060635A - Analysis and detection method of carbetocin - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. veeprho.com [veeprho.com]
• 8. ghsupplychain.org [ghsupplychain.org]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 11. Carbetocin Impurities | SynZeal [synzeal.com]
• 12. HPLC analysis of carbetocin and its related impurities: Ingenta Connect [ingentaconnect.com]
• 13. biopharmaspec.com [biopharmaspec.com]
• 14. kbibiopharma.com [kbibiopharma.com]
• 15. Development and stability of a heat‐stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle‐income countries - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]

Carbetocin Formulation Stability: A Technical Support Resource

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on enhancing the stability of Carbetocin (B549339) formulations for research purposes. The information is presented in a question-and-answer format to directly address common challenges and questions encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Formulation & Stability

Q1: What is the optimal pH for ensuring the stability of Carbetocin in aqueous solutions?

The optimal pH for Carbetocin stability in an aqueous solution is approximately 5.5.[1][2][3] A heat-stable formulation has been successfully developed using a sodium succinate (B1194679) buffer to maintain a pH range of 5.25–5.65.[1][3][4] This is notably higher than the typical pH range of 3.5-4.0 for oxytocin (B344502) formulations, a difference attributed to structural variations between the two molecules.[1][4]

Q2: What are the primary degradation pathways for Carbetocin that I should be aware of in my experiments?

The main degradation routes for Carbetocin in solution are deamidation, oxidation, and racemization.[1][4]

• Deamidation: This occurs at the amide side-chains of asparagine and glutamine, as well as the amidated glycine (B1666218) C-terminus. Deamidation is more likely to occur at a low pH (acid-catalyzed hydrolysis) and, to a lesser extent, at a high pH (direct base hydrolysis).[4]

• Oxidation: The thioether linkage in Carbetocin's structure is susceptible to oxidation, a process that is accelerated by an increasing pH.[4]

• Racemization: The asparagine residue can convert from its L-form to the D-form, which is a significant degradation pathway at a pH above approximately 6.[4]

Q3: My Carbetocin formulation is showing unexpected degradation. What are the likely causes and how can I troubleshoot this?

Unexpected degradation can stem from several factors. Here’s a checklist to help you troubleshoot:

• Incorrect pH: Verify the pH of your formulation. Deviations from the optimal pH of around 5.5 can accelerate deamidation or racemization.[1][4]

• Oxidative Stress: If you suspect oxidation, ensure you have included an antioxidant in your formulation. L-methionine (at a concentration of around 1 mg/mL) has been shown to be effective in preventing significant oxidation.[1][5] Also, consider purging your solutions and the headspace of your vials with an inert gas like nitrogen to minimize oxygen exposure.

• Inappropriate Storage Temperature: While heat-stable formulations exist, high temperatures will still accelerate degradation. Ensure your storage conditions align with established stability data (see Table 1). For non-stabilized formulations, refrigeration at 2-8°C is recommended.[6][7]

• Light Exposure: Protect your formulation from light by using amber vials or by storing it in the dark.[1][5]

• Contamination: Ensure all glassware and reagents are free from contaminants that could catalyze degradation.

Q4: Are there any specific excipients that are recommended for stabilizing Carbetocin formulations?

Yes, a proven heat-stable formulation consists of:

• Buffer: 10 mM succinic acid to maintain the optimal pH.[1]

• Isotonicity Agent: 47 mg/mL D-mannitol.[1]

• Antioxidant: 1 mg/mL L-methionine to protect against oxidative degradation.[1]

• pH Adjustment: Sodium hydroxide (B78521) to adjust the final pH to between 5.25 and 5.65.[1]

Analytical & Experimental Protocols

Q5: I am observing unexpected peaks or peak broadening in my HPLC analysis. What could be the issue?

This could be due to a variety of reasons:

• Degradation Products: The new peaks may represent degradation products of Carbetocin. Refer to the forced degradation studies to identify potential degradants.

• Column Issues: Ensure your HPLC column is not degraded and is appropriate for peptide analysis (e.g., a C18 column).[4]

• Mobile Phase pH: The pH of your mobile phase can affect the ionization state of Carbetocin and its degradation products, influencing retention times and peak shape. Ensure consistency in mobile phase preparation.

• Sample Overload: Injecting too concentrated a sample can lead to peak broadening. Try diluting your sample.

• Incomplete Dissolution: Ensure your sample is fully dissolved in the mobile phase or an appropriate solvent before injection.

Q6: Can you provide a starting point for a stability-indicating HPLC method for Carbetocin?

A robust stability-indicating HPLC method is crucial for accurately assessing the stability of your formulation. Below is a protocol based on established methods.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Carbetocin

This method is designed to separate Carbetocin from its potential degradation products.

Chromatographic Conditions:

Parameter	Specification
Instrument	High-Performance Liquid Chromatography (HPLC) system with UV detection
Column	C18 bonded silica (B1680970) gel column (e.g., Waters XBridge C18, 150 x 3.0 mm, 3.5 µm)[4]
Mobile Phase A	0.3 g of ammonium (B1175870) acetate (B1210297) in 1000 mL of water[4]
Mobile Phase B	Acetonitrile[4]
Gradient Elution	A gradient program should be optimized to ensure the separation of all impurities. A starting point could be a linear gradient from a low to a high percentage of Mobile Phase B.
Flow Rate	1.0 mL/min
Column Temperature	60°C
Detection Wavelength	220 nm
Injection Volume	20 µL

Protocol 2: Forced Degradation Study for Carbetocin

Forced degradation studies are essential to identify potential degradation products and to establish the stability-indicating nature of your analytical method. The goal is to achieve 5-20% degradation of the drug substance.

• a) Acid Hydrolysis:

  • Prepare a solution of Carbetocin in 0.1 M hydrochloric acid.

  • Incubate the solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24-48 hours).

  • Neutralize the solution with an equivalent amount of 0.1 M sodium hydroxide.

  • Analyze the sample using the stability-indicating HPLC method.[2]

• b) Base Hydrolysis:

  • Prepare a solution of Carbetocin in 0.1 M sodium hydroxide.

  • Incubate the solution at room temperature or a slightly elevated temperature (e.g., 40°C) for a defined period (e.g., 8-24 hours).

  • Neutralize the solution with an equivalent amount of 0.1 M hydrochloric acid.

  • Analyze the sample by the stability-indicating HPLC method.[2]

• c) Oxidative Degradation:

  • Prepare a solution of Carbetocin in a solution of 3% hydrogen peroxide.

  • Incubate the solution at room temperature for a defined period (e.g., 24 hours).

  • Analyze the sample by the stability-indicating HPLC method.[2]

• d) Thermal Degradation:

  • Store a solid sample of Carbetocin at a high temperature (e.g., 80°C) for an extended period (e.g., 7 days).

  • Dissolve the sample in a suitable solvent.

  • Analyze the sample by the stability-indicating HPLC method.[2]

• e) Photostability:

  • Expose a solution of Carbetocin to a light source with a specified output (e.g., according to ICH Q1B guidelines).

  • Keep a control sample in the dark.

  • Analyze both samples by the stability-indicating HPLC method.

Data Presentation

Table 1: Stability of Heat-Stable Carbetocin Formulation

This table summarizes the stability of a heat-stable Carbetocin formulation (0.1 mg/mL Carbetocin, 10 mM succinic acid, 47 mg/mL D-mannitol, 1 mg/mL L-methionine, pH 5.25-5.65) under various storage conditions.

Storage Condition	Duration	Remaining Potency
30°C / 75% RH	3 years	≥95%[1][3]
40°C / 75% RH	6 months	≥95%[1][3]
50°C	3 months	≥95%[1]
60°C	1 month	≥95%[1]

Data sourced from Malm et al. (2018).

Visualization

Oxytocin Receptor Signaling Pathway

Carbetocin is an analogue of oxytocin and exerts its effects by binding to oxytocin receptors.[8][9] These are G-protein coupled receptors (GPCRs) that, upon activation, initiate a signaling cascade leading to uterine muscle contraction.[8][10][11]

Carbetocin's mechanism of action via the oxytocin receptor signaling pathway.

Experimental Workflow for Stability Testing

The following diagram illustrates a typical workflow for assessing the stability of a Carbetocin formulation.

A generalized workflow for conducting Carbetocin stability studies.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and stability of a heat‐stable formulation of carbetocin for the prevention of postpartum haemorrhage for use in low and middle‐income countries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Heat-Stable Carbetocin in the Management of Postpartum Haemorrhage in Low- and Middle-Income Countries: A Comprehensive Review of Clinical Evidence, Cost-Effectiveness, Implementation Challenges and Adoption Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Oxytocin Receptor Signaling in Vascular Function and Stroke [frontiersin.org]

Reference Data & Comparative Studies

A Preclinical Head-to-Head: Carbetocin Acetate Versus Oxytocin

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of uterotonic agents, oxytocin (B344502) has long been the gold standard. However, its synthetic analog, carbetocin (B549339) acetate (B1210297), presents a compelling alternative with a distinct preclinical profile. This guide provides an objective comparison of carbetocin acetate and oxytocin based on available preclinical data, offering insights into their receptor interactions, signaling pathways, and pharmacodynamic properties to inform future research and development.

At the Receptor: Binding Affinities and Selectivity

The initial interaction with the oxytocin receptor (OTR) is a critical determinant of a drug's uterotonic potential. Preclinical studies have delineated the binding affinities of both carbetocin and oxytocin, providing a quantitative basis for comparison.

Parameter	Carbetocin Acetate	Oxytocin	Reference
Binding Affinity (Ki) for human OTR	~7 nM	~0.71 nM	[1]
Receptor Selectivity	High selectivity for OTR over vasopressin V1a and V1b receptors.[1]	Binds to and activates both OTR and vasopressin V1a and V1b receptors.
Receptor Binding Domains	Similar to oxytocin, involving the extracellular N-terminus and extracellular loops E2 and E3 of the OTR.	Involves the extracellular N-terminus and extracellular loops E2 and E3 of the OTR.

Intracellular Signaling: A Divergence in Pathways

Upon binding to the OTR, a cascade of intracellular events is initiated. Notably, carbetocin and oxytocin exhibit different signaling profiles, which may underlie their distinct in vivo effects. Oxytocin activates multiple G-protein subtypes, including Gq and Gi, and robustly recruits β-arrestin.[1] In contrast, carbetocin demonstrates a strong bias towards the Gq pathway and does not significantly recruit β-arrestin.[1] This biased agonism is a key differentiator between the two compounds.

Oxytocin Signaling Pathway

Caption: Oxytocin's signaling cascade.

Carbetocin Acetate Signaling Pathway

Caption: Carbetocin's biased signaling.

Functional Outcomes: Potency and Duration of Action

The differences in receptor binding and signaling translate to distinct functional profiles in preclinical models.

Parameter	Carbetocin Acetate	Oxytocin	Reference
In Vitro Potency (EC50 for Gq activation)	48.8 ± 16.09 nM	9.7 ± 4.43 nM	[1]
In Vitro Efficacy (Myometrial Contraction)	Partial agonist with a lower maximal effect compared to oxytocin in some studies.	Full agonist.
In Vivo Half-life (Horses)	17.2 min	6.8 min
Duration of Action	Longer-acting due to its increased metabolic stability.	Shorter duration of action.

Experimental Protocols

Radioligand Binding Assay

A standardized radioligand binding assay is employed to determine the binding affinity (Ki) of carbetocin and oxytocin for the OTR.

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for receptor binding assay.

Methodology:

• Membrane Preparation: Membranes are prepared from cells or tissues endogenously or recombinantly expressing the oxytocin receptor. This typically involves homogenization followed by centrifugation to isolate the membrane fraction.[2]

• Incubation: The membranes are incubated with a fixed concentration of a radiolabeled ligand (e.g., [³H]-oxytocin) and varying concentrations of the unlabeled competitor (carbetocin or oxytocin).[2]

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.[2]

• Quantification: The radioactivity retained on the filters, representing the bound ligand, is quantified using liquid scintillation counting.

• Data Analysis: Competition curves are generated by plotting the percentage of specific binding against the concentration of the unlabeled ligand. The IC50 (the concentration of unlabeled ligand that inhibits 50% of specific radioligand binding) is determined and converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.[2]

Isolated Organ Bath for Uterotonic Activity

The functional consequence of receptor binding and signaling is assessed by measuring the contractile response of uterine tissue in an isolated organ bath.

Methodology:

• Tissue Preparation: Uterine horns are isolated from rats, often in a specific hormonal state (e.g., estrus-primed).[3] The tissue is suspended in an organ bath containing a physiological salt solution (e.g., de Jalon's solution) maintained at a constant temperature (e.g., 32°C) and aerated with a gas mixture (e.g., 95% O₂ / 5% CO₂).

• Tension Recording: The tissue is connected to an isometric force transducer to record changes in muscle tension.

• Drug Administration: After an equilibration period, cumulative concentration-response curves are generated by adding increasing concentrations of carbetocin or oxytocin to the organ bath.

• Data Analysis: The contractile responses are measured, and concentration-response curves are plotted to determine the potency (EC50) and maximal efficacy (Emax) of each compound.

Conclusion

Preclinical data reveal that while both carbetocin acetate and oxytocin are effective uterotonic agents, they operate through distinct pharmacological mechanisms. Carbetocin's biased agonism at the OTR, favoring the Gq signaling pathway without significant β-arrestin recruitment, along with its longer half-life, distinguishes it from oxytocin. These differences may have significant implications for their clinical efficacy and side-effect profiles. For researchers and drug development professionals, a thorough understanding of these preclinical nuances is paramount for the rational design and development of novel uterotonic therapies.

References

• 1. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β‐Arrestin‐Independent Internalisation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. The action of bradykinin and oxytocin on the isolated whole uterus and myometrium of the rat in oestrus - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Carbetocin and Other Uterotonic Agents for Postpartum Hemorrhage

For Researchers, Scientists, and Drug Development Professionals

Postpartum hemorrhage (PPH) remains a leading cause of maternal mortality worldwide, making the efficacy and safety of uterotonic agents a critical area of research. This guide provides a detailed comparative analysis of Carbetocin (B549339) against other commonly used uterotonics: Oxytocin (B344502), Ergometrine, and Misoprostol. The information is supported by quantitative data from clinical trials, detailed experimental protocols, and visualizations of key signaling pathways to aid in research and development.

Executive Summary

Carbetocin, a long-acting synthetic analogue of oxytocin, has demonstrated significant advantages in the prevention of postpartum hemorrhage, particularly in terms of reducing the need for additional uterotonic interventions and, in some cases, lowering blood loss compared to traditional agents.[1][2][3][4] While its efficacy is well-documented, considerations regarding side effect profiles and specific clinical scenarios are crucial for informed drug development and clinical application. This guide delves into the nuanced differences between these critical medications.

Pharmacological Overview

Uterotonic agents induce uterine contractions and are essential in the active management of the third stage of labor to prevent PPH.[5] Their mechanisms, onset, and duration of action, however, vary significantly.

Feature	Carbetocin	Oxytocin	Ergometrine	Misoprostol
Mechanism of Action	Selective agonist of oxytocin receptors.[5][6]	Agonist of oxytocin receptors.[7]	Acts on serotonin (B10506) and alpha-adrenergic receptors.[8]	Synthetic analogue of prostaglandin (B15479496) E1.[9]
Route of Administration	Intravenous (IV) or Intramuscular (IM)	IV or IM	IM or IV	Oral, Sublingual, or Rectal
Onset of Action	~1-2 minutes (IV)[10]	Rapid (IV)	2-7 minutes (IM)	Varies by route (10-15 minutes oral)
Duration of Action	~60 minutes (IV), ~120 minutes (IM)[5]	Short half-life (4-10 minutes)[10]	≥3 hours (IM)	Varies by route
Heat Stability	Heat-stable formulation available.[11]	Requires cold chain.[11]	Unstable in heat.	Heat-stable.[9]

Comparative Efficacy

The clinical efficacy of uterotonic agents is primarily assessed by their ability to reduce postpartum blood loss and the necessity for additional uterotonic treatments.

Carbetocin vs. Oxytocin

Numerous studies have compared Carbetocin to Oxytocin, the long-standing gold standard. A significant advantage of Carbetocin is its longer duration of action, often necessitating only a single dose.[5]

Quantitative Efficacy Data: Carbetocin vs. Oxytocin

Outcome Measure	Carbetocin	Oxytocin	Key Findings & Citations
Mean Blood Loss (ml)	348	592	Carbetocin group had significantly lower blood loss.[12]
	430.68	552.6	Statistically significant difference in bleeding volume.
Need for Additional Uterotonics	4.7% - 8%	10.1% - 82%	Significantly fewer patients in the Carbetocin group required additional uterotonics.[12][13]
	0%	71.5%	No patients in the Carbetocin group required additional uterotonics in one study of obese nulliparous women.
Incidence of PPH (>500ml)	Lower	Higher	Carbetocin was associated with a lower incidence of PPH.[12]
Change in Hemoglobin (g/dl)	-0.98	-1.42	Significantly smaller drop in hemoglobin in the Carbetocin group.[12]

| | -1.01 | -2.05 | Meaningful difference in hemoglobin drops. |

Note: Results can vary based on the patient population and clinical setting.

Carbetocin vs. Ergometrine

Ergometrine is a potent uterotonic but its use can be limited by its side effect profile, particularly its hypertensive effects.

Quantitative Efficacy Data: Carbetocin vs. Ergometrine

Outcome Measure	Carbetocin	Ergometrine	Key Findings & Citations
Mean Blood Loss (ml)	Statistically lower	Higher	Carbetocin resulted in statistically less blood loss.[14]
Need for Additional Uterotonics	14%	42%	Significantly more women in the Ergometrine group required additional uterotonics.

| Side Effects | Fewer | More frequent (nausea, vomiting, hypertension) | Carbetocin is associated with fewer adverse effects.[15] |

Carbetocin vs. Misoprostol

Misoprostol offers the advantage of being heat-stable and can be administered via multiple non-injectable routes, making it valuable in resource-limited settings. However, its efficacy and side effect profile differ from Carbetocin.

Quantitative Efficacy Data: Carbetocin vs. Misoprostol

Outcome Measure	Carbetocin	Misoprostol	Key Findings & Citations
Mean Blood Loss (ml)	365.53	404.68	Blood loss was significantly lower in the Carbetocin group.[16]
Need for Additional Uterotonics	0% - 12%	17% - 32%	A significantly higher proportion of women in the Misoprostol group required additional uterotonics.[16][17]

| Side Effects | Lower incidence | Higher incidence (shivering, fever, diarrhea) | Carbetocin is associated with a more favorable side effect profile.[1][2][3] |

Safety and Side Effect Profiles

While generally well-tolerated, all uterotonic agents have potential side effects. The comparative incidence of these effects is a key factor in drug selection and development.

Comparative Side Effect Profiles

Side Effect	Carbetocin	Oxytocin	Ergometrine	Misoprostol
Nausea & Vomiting	Less frequent	More frequent than Carbetocin	Common	Common
Hypertension	Minimal effect	Minimal effect	Can cause significant hypertension	Not a primary side effect
Fever/Shivering	Rare	Rare	Rare	Common
Headache	Reported	Reported	Reported	Reported
Abdominal Pain	Reported	Reported	Common (due to strong contractions)	Common

| Diarrhea | Rare | Rare | Rare | Common |

Data compiled from multiple sources.[1][2][3][12][15][18]

Signaling Pathways

Understanding the molecular mechanisms of these agents is fundamental for the development of novel uterotonics with improved efficacy and safety profiles.

Carbetocin/Oxytocin Signaling Pathway

References

• 1. ijrcog.org [ijrcog.org]
• 2. ijrcog.org [ijrcog.org]
• 3. researchgate.net [researchgate.net]
• 4. bjas.journals.ekb.eg [bjas.journals.ekb.eg]
• 5. gynaecologyjournal.com [gynaecologyjournal.com]
• 6. Carbetocin vs. Syntometrine in Prevention of Postpartum Hemorrhage: a Double Blind Randomized Control Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Carbetocin versus Oxytocin for the Prevention of Postpartum Hemorrhage in Cesarean Deliveries: A Retrospective Study of Two Consecutive Periods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ClinicalTrials.gov [clinicaltrials.gov]
• 9. ClinicalTrials.gov [clinicaltrials.gov:443]
• 10. Carbetocin Versus Oxytocin in the Prevention of Post Partum Haemorrhage (PPH) in Women Undergoing Caesarean Sections for Placenta Previa: A Randomised Controlled Trial [ctv.veeva.com]
• 11. obgproject.com [obgproject.com]
• 12. gynaecologyjournal.net [gynaecologyjournal.net]
• 13. Double-blind comparison of carbetocin versus oxytocin in prevention of uterine atony after cesarean section - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. journals.sciencexcel.com [journals.sciencexcel.com]
• 15. journals.ekb.eg [journals.ekb.eg]
• 16. researchgate.net [researchgate.net]
• 17. journals.ekb.eg [journals.ekb.eg]
• 18. researchgate.net [researchgate.net]

Efficacy of Carbetocin compared to oxytocin in preventing PPH

An Objective Comparison of Carbetocin (B549339) and Oxytocin (B344502) for the Prophylaxis of Postpartum Hemorrhage

Introduction: The Challenge of Postpartum Hemorrhage

Postpartum hemorrhage (PPH) is a significant contributor to maternal morbidity and mortality worldwide, primarily caused by uterine atony—the failure of the uterus to contract sufficiently after childbirth. The active management of the third stage of labor, featuring the prophylactic administration of uterotonic agents, has been shown to reduce the incidence of PPH by approximately 50%.[1] For decades, oxytocin has been the standard uterotonic agent. However, its short half-life often necessitates a prolonged intravenous infusion to maintain uterine tone.[2] This has led to the development of analogues like Carbetocin, a long-acting synthetic oxytocin agonist, designed to provide a more sustained uterotonic effect from a single administration.[3][4]

This guide provides a detailed comparison of the efficacy, safety, and mechanisms of Carbetocin and Oxytocin, supported by data from systematic reviews and meta-analyses of randomized controlled trials (RCTs) to inform researchers, scientists, and drug development professionals.

Mechanism of Action: The Oxytocin Receptor Signaling Pathway

Both Carbetocin and Oxytocin exert their effects by acting as agonists on the oxytocin receptor (OTR), a G-protein-coupled receptor (GPCR) found on the smooth muscle cells of the uterus (myometrium).[5] The density of these receptors increases significantly during pregnancy, peaking at the time of delivery.[5][6]

Carbetocin is structurally similar to oxytocin but has a much longer half-life of about 40 minutes, which is 4 to 10 times longer than that of oxytocin.[1][4][7] This extended duration of action is the primary pharmacological distinction.

The binding of either agonist to the OTR initiates a signaling cascade that leads to forceful and rhythmic uterine contractions:

• Activation of Gq/11: The agonist-receptor complex activates the Gαq/11 subunit of the G-protein.

• Phospholipase C (PLC) Stimulation: Gαq/11 activates PLC, which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-triphosphate (IP3) and diacylglycerol (DAG).

• Calcium Mobilization: IP3 binds to receptors on the sarcoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+). Simultaneously, Gαq/11 activation also opens voltage-gated Ca2+ channels in the cell membrane, allowing an influx of extracellular Ca2+.[8][9]

• Activation of Myosin Light-Chain Kinase (MLCK): The elevated cytosolic Ca2+ binds to calmodulin. This Ca2+-calmodulin complex then activates MLCK.

• Muscle Contraction: Activated MLCK phosphorylates the myosin light chains in the myometrial cells, initiating cross-bridge cycling with actin filaments and resulting in muscle contraction.[8]

• Prostaglandin Production: The OTR signaling cascade also activates the MAPK pathway, which increases the activity of cytosolic phospholipase A2 (cPLA2), leading to the production of prostaglandins (B1171923) that further enhance uterine contractions.[8][9]

Caption: Oxytocin receptor signaling pathway for uterine contraction.

Comparative Experimental Protocol

The data presented in this guide are derived from numerous randomized controlled trials (RCTs), the methodologies of which are summarized in various meta-analyses. A representative experimental protocol for comparing Carbetocin and Oxytocin is detailed below.

3.1 Study Design A multi-center, randomized, double-blind, active-control trial.

3.2 Participant Selection

• Inclusion Criteria: Parturients scheduled for either elective cesarean section or singleton vaginal delivery at term, with or without risk factors for PPH.

• Exclusion Criteria: Known allergy to either drug, significant cardiovascular, renal, or hepatic disease, and conditions contraindicating the use of uterotonic agents.

3.3 Randomization and Blinding Participants are randomly assigned to either the Carbetocin or Oxytocin group using a computer-generated sequence. To ensure blinding, the study drugs are prepared in identical syringes by a pharmacist not involved in patient care. Clinicians, data collectors, and patients remain unaware of the treatment allocation.

3.4 Intervention

• Carbetocin Group: Immediately following the delivery of the infant, a single intravenous (IV) bolus of 100 µg of Carbetocin is administered over one minute.

• Oxytocin Group: Immediately following delivery, a slow IV bolus of 5 IU of Oxytocin is administered, followed by a continuous infusion of 20-40 IU of Oxytocin in 1000 mL of crystalloid solution over several hours.[2][4]

3.5 Outcome Measures

• Primary Outcome: The need for additional uterotonic agents (e.g., ergometrine, prostaglandins) due to inadequate uterine tone or excessive bleeding.

• Secondary Outcomes:

  • Incidence of PPH, defined as estimated blood loss (EBL) ≥500 mL and severe PPH as EBL ≥1000 mL.

  • Mean EBL, often measured via gravimetric methods (weighing of surgical swabs and drapes).

  • Change in pre- and post-delivery hemoglobin levels.[10]

  • Need for blood transfusion.

  • Incidence of adverse effects (e.g., nausea, vomiting, headache, hemodynamic changes).[7][11]

Caption: A typical experimental workflow for a comparative RCT.

Quantitative Data Summary: Efficacy and Safety

The following tables summarize the findings from meta-analyses comparing Carbetocin and Oxytocin. The data is presented separately for cesarean and vaginal deliveries, as efficacy can vary by mode of delivery.

Efficacy in Cesarean Delivery

In patients undergoing cesarean delivery, particularly those at high risk for PPH, Carbetocin demonstrates superior efficacy in several key outcomes.

Outcome Measure	No. of Studies (Patients)	Result (Carbetocin vs. Oxytocin)	95% Confidence Interval (CI)	p-value	Citation
Need for Additional Uterotonics	14 (3154)	OR: 0.53	0.39 to 0.72	< 0.001	[10]
Need for Additional Uterotonics (High-Risk)	12 (2663)	OR: 0.17	0.07 to 0.37	< 0.001	[12]
Incidence of PPH >500 mL (High-Risk)	8 (1787)	OR: 0.52	0.36 to 0.77	< 0.001	[2][12]
Need for Blood Transfusion	9 (1936)	OR: 0.57	0.34 to 0.97	0.04	[10]
Mean Blood Loss (High-Risk)	11 (2497)	MD: -111.07 mL	-189.34 to -32.80 mL	0.005	[2][12]
Post-op Hemoglobin Drop (High-Risk)	8 (1646)	MD: -0.46 g/dL	-0.79 to -0.14 g/dL	0.03	[2][12]

OR = Odds Ratio; MD = Mean Difference. An OR < 1.0 favors Carbetocin.

Efficacy in Vaginal Delivery

In the largest meta-analyses of women undergoing vaginal delivery, Carbetocin was found to be as effective and safe as Oxytocin, with no statistically significant differences in primary outcomes.

Outcome Measure	No. of Studies (Patients)	Result (Carbetocin vs. Oxytocin)	95% Confidence Interval (CI)	p-value	Citation
Incidence of PPH >500 mL	5 (30,314)	RR: 0.52	0.24 to 1.15	0.11	[1][11]
Incidence of PPH >1000 mL	-	No significant difference	-	-	[11][13]
Need for Additional Uterotonics	-	No significant difference	-	-	[11][13]
Need for Blood Transfusion	-	No significant difference	-	-	[11][13]

RR = Relative Risk. An RR < 1.0 favors Carbetocin.

Comparative Safety Profile

Both drugs are generally well-tolerated. Meta-analyses have found no significant differences in the incidence of most adverse effects such as nausea, vomiting, flushing, and dizziness between the two groups for both delivery types.[11][14] One analysis noted that for cesarean section patients, Carbetocin was associated with a lower incidence of headache (OR = 0.72).[14] Both drugs can cause hypotension, though some studies suggest that the hemodynamic profile of Carbetocin may be more stable than that of oxytocin.[4][7]

Discussion and Conclusion

The available evidence from multiple systematic reviews and meta-analyses indicates that Carbetocin is a viable and, in some settings, superior alternative to Oxytocin for the prevention of PPH.

For cesarean deliveries , particularly in women with risk factors for hemorrhage, Carbetocin is associated with a significant reduction in the need for additional uterotonic agents, a lower incidence of PPH >500 mL, reduced overall blood loss, and a decreased need for blood transfusions when compared to oxytocin.[2][10][12] The clinical implication is that a single 100 µg dose of Carbetocin can be more effective than a standard oxytocin infusion protocol in this population.[4]

For vaginal deliveries , Carbetocin has been shown to be as effective as oxytocin.[1][11][13] While there is no clear superiority in efficacy, the single-dose administration of Carbetocin offers a practical advantage over a continuous oxytocin infusion, simplifying the active management of the third stage of labor.

References

• 1. Carbetocin vs oxytocin for prevention of postpartum hemorrhage after vaginal delivery: A meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carbetocin versus oxytocin in prevention of postpartum hemorrhage after cesarean delivery in high-risk women. A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jogcr.com [jogcr.com]
• 4. Carbetocin versus oxytocin in caesarean section with high risk of post-partum haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Myometrial oxytocin receptor expression and intracellular pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. The Oxytocin-Oxytocin Receptor System and Its Antagonists as Tocolytic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A systematic review and meta-analysis of randomized trials comparing carbetocin to oxytocin in prevention of postpartum hemorrhage after cesarean delivery in low-risk women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Carbetocin vs oxytocin for prevention of postpartum hemorrhage after vaginal delivery: A meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Carbetocin versus oxytocin in prevention of postpartum hemorrhage after cesarean delivery in high-risk women. A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Effectiveness and safety of carboxytocin versus oxytocin in preventing postpartum hemorrhage: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Carbetocin Demonstrates a More Stable Hemodynamic Profile Than Oxytocin in Clinical Research

A comprehensive review of clinical data indicates that Carbetocin (B549339) generally offers enhanced hemodynamic stability compared to Oxytocin (B344502) when used for the prevention of postpartum hemorrhage, particularly during cesarean sections. Multiple studies have shown that Oxytocin is associated with more significant transient drops in blood pressure and compensatory increases in heart rate immediately following administration.

Carbetocin, a long-acting synthetic analogue of Oxytocin, has been the subject of numerous studies to evaluate its efficacy and safety profile against the traditional use of Oxytocin. A key area of investigation has been the hemodynamic effects of these two uterotonic agents, as sudden changes in blood pressure and heart rate can be critical, especially in patients with cardiovascular comorbidities or those under regional anesthesia.

Comparative Hemodynamic Effects

Research consistently demonstrates that intravenous administration of Oxytocin can lead to more pronounced hemodynamic fluctuations compared to Carbetocin. A study involving 70 pregnant women undergoing cesarean section revealed that the group receiving Oxytocin experienced a significant decrease in systolic blood pressure at one and two minutes post-administration, a change not observed in the Carbetocin group.[1] Furthermore, diastolic and mean arterial pressure, as well as heart rate, showed significantly greater variability in the Oxytocin group.[1]

Another randomized, double-blind controlled trial involving 80 women with preeclampsia undergoing elective cesarean section under spinal anesthesia reported similar findings.[2][3] In this study, the Oxytocin group exhibited a significantly greater increase in heart rate and a more substantial decrease in systolic and mean blood pressure at various time points within the first 15 minutes after drug administration compared to the Carbetocin group.[2] While both drugs caused a reduction in blood pressure and an increase in heart rate from baseline, the effects were less pronounced and recovery to baseline values was quicker in patients who received Carbetocin.[2]

Interestingly, some studies have reported statistically indistinguishable hemodynamic effects between the two drugs, with both causing a maximal effect of increased heart rate and decreased systolic blood pressure at approximately 30-40 seconds post-injection.[4] However, even in these studies, the recovery phase differed, with Oxytocin-treated patients sometimes displaying a slight rebound bradycardia.[4] A study on patients with stenotic valvular heart disease found that while both drugs had equivalent hemodynamic effects, Carbetocin showed superior uterotonic efficacy, with significantly fewer patients in the Carbetocin group requiring rescue uterotonics.[5][6]

The vasodilatory properties of both drugs are considered the primary cause of these hemodynamic changes.[7][8] However, the longer half-life of Carbetocin is thought to contribute to a more sustained and stable uterotonic effect, potentially mitigating the abrupt hemodynamic shifts seen with the rapid onset and shorter duration of action of Oxytocin.[9]

Quantitative Data Summary

The following table summarizes the key hemodynamic changes observed in comparative studies between Carbetocin and Oxytocin.

Hemodynamic Parameter	Carbetocin	Oxytocin	Study Population & Dosage	Source
Systolic Blood Pressure (SBP)	No significant decrease	Significant decrease at 1 & 2 min	70 pregnant women in cesarean section; 100 µg Carbetocin vs 5 IU Oxytocin	[1]
Less decrease	Significantly more decrease at 1, 5, & 15 min	80 preeclamptic women in cesarean section; 100 µg Carbetocin vs Oxytocin	[2]
-22.98 ± 2.75 mmHg decrease	-26.80 ± 2.82 mmHg decrease	56 women in elective cesarean section; 100 µg Carbetocin vs 5 IU Oxytocin	[4]
Diastolic Blood Pressure (DBP)	Smaller range of variation	Significant decrease at 1 & 2 min, followed by an increase	70 pregnant women in cesarean section; 100 µg Carbetocin vs 5 IU Oxytocin	[1]
Mean Arterial Pressure (MAP)	No significant changes	Significant decrease at 1 & 2 min	70 pregnant women in cesarean section; 100 µg Carbetocin vs 5 IU Oxytocin	[1]
Less decrease	Significantly more decrease at 1 min	80 preeclamptic women in cesarean section; 100 µg Carbetocin vs Oxytocin	[2]
Heart Rate (HR)	Statistically significant increase at 1 min	Statistically significant increase at 1 min, lasting longer	70 pregnant women in cesarean section; 100 µg Carbetocin vs 5 IU Oxytocin	[1]
Less increase	Significantly more increase at 1 min	80 preeclamptic women in cesarean section; 100 µg Carbetocin vs Oxytocin	[2]
+14.20 ± 2.45 bpm increase	+17.98 ± 2.53 bpm increase	56 women in elective cesarean section; 100 µg Carbetocin vs 5 IU Oxytocin	[4]

Experimental Protocols

The methodologies employed in the cited studies share common elements, ensuring a basis for comparison.

Study Design: The majority of studies were prospective, randomized, and often double-blinded controlled trials.

Participants: The study populations typically consisted of pregnant women undergoing elective or emergency cesarean sections under spinal or subarachnoid block anesthesia.[1][2][4][10] Some studies specifically focused on high-risk populations, such as women with preeclampsia or those at high risk for postpartum hemorrhage.[2][3][9]

Intervention:

• Carbetocin Group: Typically received a single intravenous bolus of 100 µg of Carbetocin.[1][2][4][9]

• Oxytocin Group: Received an intravenous bolus of Oxytocin, with doses varying across studies (e.g., 3 IU, 5 IU, or 10 IU), often followed by an infusion.[1][2][9][10]

Hemodynamic Monitoring: Non-invasive methods were predominantly used to measure blood pressure and heart rate at predefined intervals before and after drug administration. These intervals were typically more frequent in the initial minutes following the injection (e.g., every 15 seconds for the first 5 minutes, then at 1, 5, 10, and 15 minutes).[2][4][10] Some studies utilized more advanced monitoring systems like the Task Force® Monitor 3040i for detailed hemodynamic parameter measurement.[4]

Signaling Pathways and Experimental Workflow

The uterotonic effects of both Carbetocin and Oxytocin are mediated through their binding to Oxytocin receptors in the myometrium, leading to an increase in intracellular calcium and subsequent uterine contractions. The differing pharmacokinetic profiles of the two drugs, particularly the longer half-life of Carbetocin, are responsible for the observed differences in their clinical effects.

References

• 1. mdpi.com [mdpi.com]
• 2. brieflands.com [brieflands.com]
• 3. Hemodynamic Effects of Oxytocin and Carbetocin During Elective Cesarean Section in Preeclamptic Patients Under Spinal Anesthesia: A Randomized Double-blind Controlled Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Haemodynamic effects of carbetocin and oxytocin given as intravenous bolus on women undergoing caesarean delivery: a randomised trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative hemodynamic effects of carbetocin vs oxytocin in mothers with stenotic valvular heart disease undergoing cesarean delivery: a randomized controlled trial | Anaesthesia, Pain & Intensive Care [apicareonline.com]
• 6. apicareonline.com [apicareonline.com]
• 7. Adverse Effects of Carbetocin versus Oxytocin in the Prevention of Postpartum Haemorrhage after Caesarean Section: A Randomized Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Hemodynamic and Uterotonic Effects of Carbetocin Versus Oxytocin in a Cesarean Section With a High Risk of Postpartum Hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of haemodynamic effects of intravenous carbetocin and oxytocin during caesarean section under subarchanoid block | Semantic Scholar [semanticscholar.org]

Reproducibility of Carbetocin's uterotonic effects in studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the uterotonic effects of carbetocin (B549339), a long-acting synthetic analogue of oxytocin (B344502), with other uterotonic agents. The information presented is supported by experimental data from preclinical and clinical studies to assist researchers in evaluating its application and reproducibility.

I. Quantitative Data Summary

The following tables summarize key quantitative data from studies comparing the uterotonic effects of carbetocin and oxytocin.

Table 1: Preclinical Comparison of Carbetocin and Oxytocin

Parameter	Carbetocin	Oxytocin	Species/Tissue	Reference
Oxytocin Receptor Binding Affinity (Ki)	7.1 nM	~0.7 nM	Human/Rat	[1][2]
EC50 for Uterine Contraction	48.0 ± 8.20 nM	5.62 ± 1.22 nM	Rat (isolated myometrial strips)	[3]
Maximal Contractile Effect	~50% of Oxytocin's max effect	100%	Rat (isolated myometrial strips)	[3]
Half-life	~40 minutes	4-10 minutes	Human	[4][5]

Table 2: Clinical Efficacy in Preventing Postpartum Hemorrhage (PPH) - Cesarean Delivery

Outcome	Carbetocin	Oxytocin	Notes	Reference
Need for Additional Uterotonics	Significantly Lower	Higher	Meta-analysis results	[6][7]
Blood Loss ≥500 mL	Reduced Incidence	Higher Incidence	Meta-analysis of randomized controlled trials	[8]
Blood Transfusion	Reduced Need	Higher Need	Meta-analysis results	[8]
Uterine Massage Requirement	Reduced Need	Higher Need	Multiple clinical trials	[6]

II. Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are descriptions of key experimental protocols used to assess the uterotonic effects of carbetocin.

In Vitro Uterine Contraction Assay (Isolated Organ Bath)

This protocol is fundamental for determining the direct effect of uterotonic agents on uterine muscle tissue.

• Tissue Preparation: Myometrial strips are obtained from either animal models (e.g., rats) or human biopsies during cesarean sections. The tissue is dissected into longitudinal or circular strips of a standardized size.[3][9]

• Mounting: The muscle strips are mounted in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and continuously aerated with a gas mixture (e.g., 95% O2, 5% CO2).[9]

• Tension Application: One end of the tissue strip is fixed, while the other is connected to an isometric force transducer to record contractile activity. An initial tension is applied to the tissue.

• Equilibration: The tissue is allowed to equilibrate in the organ bath, during which spontaneous contractions may occur.

• Drug Administration: Carbetocin or a comparator drug (e.g., oxytocin) is added to the bath in a cumulative or non-cumulative manner to establish a dose-response relationship.

• Data Acquisition: The force and frequency of contractions are recorded continuously. Parameters such as the amplitude of contraction, frequency of contractions, and the area under the curve are analyzed to quantify the uterotonic effect.[10]

In Vivo Uterotonic Activity Assessment (Animal Models)

Animal models are employed to understand the physiological effects of carbetocin in a whole-organism context.

• Animal Model: Anesthetized animal models, such as rats or sows, are commonly used.[11][12]

• Surgical Preparation: A laparotomy is performed to expose the uterus. A catheter may be inserted into the uterine horn to measure intrauterine pressure, or strain gauges can be attached to the uterine surface to measure muscle contractions.

• Drug Administration: Carbetocin or a control substance is administered intravenously or intramuscularly.

• Data Recording: Uterine contractions are recorded over a set period. Parameters measured include the frequency, duration, and amplitude of contractions.

• Blood Sampling: Blood samples may be collected at various time points to determine the pharmacokinetic profile of the drug.

III. Visualizing Mechanisms and Workflows

Signaling Pathway of Carbetocin

Carbetocin exerts its uterotonic effect through the same signaling pathway as endogenous oxytocin. It binds to the oxytocin receptor, a G-protein coupled receptor, initiating a cascade that leads to myometrial contraction.[13]

Carbetocin's signaling cascade in myometrial cells.

Experimental Workflow for In Vitro Uterine Contraction Assay

The following diagram illustrates the typical workflow for assessing the uterotonic effects of a compound using an isolated organ bath setup.

Workflow for in vitro uterotonic effect assessment.

IV. Conclusion

The reproducibility of carbetocin's uterotonic effects is well-documented in both preclinical and clinical settings. While its binding affinity for the oxytocin receptor is lower than that of oxytocin, and it acts as a partial agonist in vitro, its longer half-life translates to a sustained uterotonic effect in vivo. This prolonged action is clinically significant, leading to a reduced need for additional uterotonic agents and lower rates of postpartum hemorrhage, particularly following cesarean delivery. The experimental protocols outlined provide a basis for the continued investigation and reproducible assessment of carbetocin and novel uterotonic compounds.

References

• 1. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β‐Arrestin‐Independent Internalisation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Carbetocin versus oxytocin in caesarean section with high risk of post-partum haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carbetocin in comparison with oxytocin in several dosing regimens for the prevention of uterine atony after elective caesarean section in the Netherlands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Carbetocin for the Prevention of Post-Partum Hemorrhage: A Review of Clinical Effectiveness, Cost-Effectiveness, and Guidelines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. reprocell.com [reprocell.com]
• 10. Ex vivo influence of carbetocin on equine myometrial muscles and comparison with oxytocin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Effects of oxytocin and carbetocin on farrowing performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Carbetocin at the Oxytocin Receptor: A Comparative Guide to its Partial Agonist/Antagonist Profile

For Researchers, Scientists, and Drug Development Professionals

Carbetocin (B549339), a long-acting synthetic analogue of oxytocin (B344502), is primarily utilized in clinical settings to prevent postpartum hemorrhage.[1] Its molecular interactions with the oxytocin receptor (OXTR), a G-protein coupled receptor (GPCR), present a complex pharmacological profile that differs significantly from the endogenous ligand, oxytocin.[1] This guide provides an objective comparison of Carbetocin's performance against other key oxytocin receptor ligands, supported by experimental data and detailed methodologies, to elucidate its distinct characteristics as a partial agonist and antagonist.

Receptor Binding and Functional Selectivity: A Comparative Overview

Carbetocin exhibits a distinct receptor selectivity profile compared to oxytocin. While oxytocin binds to and activates both the oxytocin receptor and, to some extent, vasopressin V1a and V1b receptors, Carbetocin is highly selective for the human OXTR.[1][2] Notably, it does not significantly activate vasopressin receptors and can act as a competitive antagonist at these sites.[1][2]

At the oxytocin receptor, Carbetocin functions as a partial agonist, specifically activating the Gαq signaling pathway.[1][2] However, its maximal effect is substantially lower than that of oxytocin.[2][3] Studies on isolated myometrial strips have shown that the maximal contractile effect of Carbetocin is approximately 50% lower than that of oxytocin.[3] This partial agonism is coupled with antagonistic properties; Carbetocin can inhibit the effects of oxytocin.[3]

In contrast, Atosiban is a competitive antagonist at the oxytocin receptor, used clinically to halt premature labor by inhibiting uterine contractions.[4][5]

Quantitative Comparison of Receptor Ligands

The following table summarizes the key pharmacodynamic parameters for Carbetocin, Oxytocin, and Atosiban at the human oxytocin and vasopressin receptors.

Parameter	Carbetocin	Oxytocin	Atosiban	Receptor	Reference
Binding Affinity (Ki)	~7.1 nM	~0.71 nM	397 nM (human)	hOXTR	[2][6][7]
7.24 nM	-	-	V1aR	[3]
61.3 nM	-	-	V2R	[3]
Functional Potency (EC50)	48.8 nM (Gq activation)	9.7 nM (Gq activation)	-	hOXTR	[2]
48.0 nM (myometrial contraction)	5.62 nM (myometrial contraction)	-	Myometrial OXTR	[3]
Efficacy (Emax)	~45-50% of Oxytocin	100% (Full Agonist)	-	hOXTR (Gq)	[2][3]
Antagonist Potency (pA2)	8.21	-	-	Myometrial OXTR	[3]
Antagonist Potency (IC50)	-	-	5 nM	Myometrial Cells

Signaling Pathways and Molecular Mechanisms

The binding of an agonist to the oxytocin receptor typically initiates a signaling cascade via the Gαq subunit, leading to myometrial contraction. Carbetocin's unique properties stem from its differential engagement of downstream signaling components compared to oxytocin.

Canonical Oxytocin Receptor Gq Signaling Pathway

The diagram below illustrates the primary signaling pathway activated by oxytocin. Binding of the agonist leads to the activation of Phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), a key step in smooth muscle contraction. Carbetocin activates this same pathway but elicits a submaximal response due to its partial agonist nature.[1][3]

Caption: Canonical Gq signaling pathway of the oxytocin receptor.

Differential Receptor Internalization and Recycling

A key distinction between Carbetocin and Oxytocin lies in their regulation of receptor trafficking. Oxytocin promotes the recruitment of β-arrestin, leading to receptor internalization and subsequent recycling back to the plasma membrane. In contrast, Carbetocin induces OXTR internalization through a β-arrestin-independent pathway and does not promote receptor recycling.[2] This could contribute to its prolonged duration of action.

References

• 1. benchchem.com [benchchem.com]
• 2. Carbetocin is a Functional Selective Gq Agonist That Does Not Promote Oxytocin Receptor Recycling After Inducing β‐Arrestin‐Independent Internalisation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Atosiban - Wikipedia [en.wikipedia.org]
• 5. The Oxytocin-Oxytocin Receptor System and Its Antagonists as Tocolytic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. abmole.com [abmole.com]
• 7. go.drugbank.com [go.drugbank.com]

Navigating Anesthetic Interactions: A Comparative Guide to Carbetocin's Efficacy in Animal Models

For researchers and drug development professionals, understanding the interplay between therapeutic agents and anesthetic protocols is paramount for the robust preclinical evaluation of new drug candidates. This guide provides a comparative analysis of the effects of Carbetocin, a long-acting oxytocin (B344502) analogue, under different anesthetic conditions in animal models, drawing upon key experimental data to elucidate these critical interactions.

Carbetocin is a uterotonic agent used to prevent postpartum hemorrhage. Its efficacy is dependent on its interaction with the oxytocin receptor, a G-protein coupled receptor that mediates uterine contractions. However, the choice of anesthesia during preclinical studies can significantly influence the physiological response to Carbetocin, potentially confounding experimental outcomes. This guide synthesizes available data to provide a clearer understanding of these effects.

Comparative Efficacy of Carbetocin Under Different Anesthetic Regimens

Clinical and preclinical evidence suggests that the type of anesthesia administered can modulate the uterotonic and hemodynamic effects of Carbetocin. Inhalant and certain intravenous anesthetics have been shown to attenuate uterine contractility, which can impact the perceived efficacy of Carbetocin.

A significant clinical study in humans undergoing cesarean section provides valuable insights into the differential effects of general versus regional anesthesia on Carbetocin's performance. Parturients under general anesthesia (GA) exhibited a slower response to Carbetocin and greater intraoperative blood loss compared to those who received a subarachnoid block (SAB)[1][2][3]. While this is a clinical study, its findings are supported by preclinical in-vitro data from animal models and are crucial for designing informative animal studies.

Quantitative Data Summary

The following table summarizes the key quantitative findings from a comparative study of Carbetocin administered under general anesthesia versus subarachnoid block in a clinical setting, which can inform the design and interpretation of animal model experiments[1][2][3].

Parameter	General Anesthesia (GA)	Subarachnoid Block (SAB)	p-value
Uterine Tone at 2 min	Firm	Strong	-
Mean Blood Loss (mL)	470.89 ± 35.70	250.44 ± 50.59	<0.0001
Ephedrine (B3423809) Consumption (mg)	11.25 ± 2.49	6.25 ± 2.05	<0.0001
Mean Systolic BP	Significantly Lower	Higher	0.006
Mean Diastolic BP	Significantly Lower	Higher	0.002
Mean Arterial Pressure	Significantly Lower	Higher	0.003

Experimental Protocols

In-Vivo Comparison of Carbetocin under General Anesthesia vs. Subarachnoid Block (Human Clinical Study)

• Study Design: A study involving 478 women undergoing elective cesarean section were divided into two groups: General Anesthesia (GA, n=33) and Subarachnoid Block (SAB, n=445)[1][2][3].

• Anesthesia Protocol:

  • General Anesthesia: Induction with propofol (B549288), muscle relaxation with suxamethonium, and maintenance with isoflurane[1].

  • Subarachnoid Block: Administration of a local anesthetic into the subarachnoid space.

• Carbetocin Administration: A single intravenous dose of 100 µg of Carbetocin was administered to all participants after the delivery of the fetus[1][2][3].

• Outcome Measures:

  • Uterine Tone: Manually assessed by the obstetrician at 2 and 5 minutes post-administration[1].

  • Blood Loss: Estimated intraoperatively[1][2][3].

  • Hemodynamics: Blood pressure and heart rate were monitored throughout the procedure[2].

  • Vasopressor Requirement: The amount of ephedrine administered to manage hypotension was recorded[1][2][3].

In-Vitro Analysis of Anesthetic Effects on Uterine Contraction (Pregnant Rat Model)

• Tissue Preparation: Longitudinal smooth muscle strips were obtained from the uterine horns of late-term pregnant Wistar rats[4][5].

• Experimental Setup: Uterine strips were mounted in a temperature-controlled organ bath containing Krebs solution. The contractile force of the muscle strips was measured isometrically[5].

• Experimental Protocol:

  • Uterine strips were stimulated with oxytocin (20 nM) to induce contractions[4][5].

  • Once stable contractions were achieved, various concentrations of anesthetic agents (e.g., sevoflurane, isoflurane (B1672236), propofol) were introduced into the organ bath[4][5].

  • Changes in the force and frequency of uterine contractions were recorded and analyzed[5].

• Mechanism of Action Studies:

  • Intracellular calcium concentrations ([Ca2+]i) were measured using fluorescent indicators to assess the effect of anesthetics on calcium signaling[4].

  • Patch-clamp techniques were used to measure the activity of voltage-dependent Ca2+ channels (VDCCs)[4].

  • Western blot analysis was performed to quantify the phosphorylation of myosin phosphatase target subunit 1 (MYPT1), a key regulator of myofilament calcium sensitivity[5].

Visualizing the Pathways and Processes

To better understand the mechanisms at play, the following diagrams illustrate the key signaling pathway, the proposed interaction with anesthetic agents, and a typical experimental workflow.

Carbetocin signaling pathway in myometrial cells.

Proposed mechanism of anesthetic interference.

Workflow for in-vitro uterotonic drug testing.

Discussion of Findings and Implications for Research

The available evidence strongly suggests that both inhalant and intravenous anesthetic agents can attenuate the uterotonic effects of Carbetocin. The clinical data from the human study, which shows reduced efficacy of Carbetocin under general anesthesia with isoflurane, is mechanistically supported by in-vitro studies in rats demonstrating that volatile anesthetics inhibit oxytocin-induced uterine contractions[1][4]. This inhibition is likely mediated, at least in part, by a decrease in intracellular calcium concentration resulting from the inhibition of voltage-dependent calcium channels[4].

Similarly, propofol has been shown to inhibit oxytocin-induced uterine smooth muscle contraction in pregnant rats in a dose-dependent manner[5]. The mechanism for this is also linked to a reduction in intracellular calcium, but through the inhibition of both IP3 production and voltage-dependent calcium channel activity.

For researchers conducting preclinical evaluations of uterotonic drugs like Carbetocin, these findings have several important implications:

• Choice of Anesthesia: The selection of anesthetic agent can significantly impact the observed uterotonic response. The use of inhalant anesthetics or propofol may lead to an underestimation of a drug's true efficacy.

• Dose-Response Studies: When conducting dose-response studies, it is crucial to consider the potential for anesthetic agents to shift the dose-response curve.

• Interpretation of Results: When comparing results across different studies, it is essential to take into account the anesthetic protocols used.

• Translational Relevance: While regional anesthesia is common in the clinical setting of cesarean sections, general anesthesia is also utilized. Therefore, understanding how drugs perform under general anesthesia in animal models is translationally relevant.

Conclusion

References

• 1. Effect of Carbetocin on Uterine Tone during Cesarean Section: A Comparison between Subarachnoid Block and General Anesthesia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of Carbetocin on Uterine Tone during Cesarean Section: A Comparison between Subarachnoid Block and General Anesthesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sevoflurane inhibits contraction of uterine smooth muscle from pregnant rats similarly to halothane and isoflurane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of Carbetocin Acetate

For researchers, scientists, and professionals in drug development, the proper handling and disposal of pharmaceutical compounds like Carbetocin acetate (B1210297) are paramount to ensuring laboratory safety and environmental protection. Carbetocin acetate, a synthetic analogue of oxytocin, requires careful management throughout its lifecycle, from use to final disposal, due to its biological activity and potential hazards.[1] Adherence to established protocols is not just a matter of best practice but a legal and ethical obligation.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to be aware of the hazards associated with Carbetocin acetate. It is classified as harmful if it comes into contact with the skin or is inhaled, may cause an allergic skin reaction, and is suspected of damaging an unborn child.[1][2][3] Therefore, appropriate personal protective equipment (PPE) is mandatory.

Essential Personal Protective Equipment (PPE):

• Respiratory Protection: An approved mask with a particle filter (type P3) should be used during all open handling of the substance.[1]

• Hand Protection: Wear protective gloves.[1][2]

• Eye and Face Protection: Use safety goggles or a face shield.[1][2]

• Skin Protection: Wear impervious clothing to prevent skin contact.[2]

In the event of accidental exposure, immediate first aid is critical. For skin contact, remove contaminated clothing and wash the affected area with soap and plenty of water.[1][3] If inhaled, move the individual to fresh air.[1][3] For eye contact, flush with water or physiological saline.[1] In case of ingestion, rinse the mouth with water and seek immediate medical attention without inducing vomiting.[2][3]

Regulatory Framework for Pharmaceutical Waste

The disposal of Carbetocin acetate, like all pharmaceutical waste, is governed by a complex set of regulations. In the United States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA). The cornerstone of hazardous waste management is the Resource Conservation and Recovery Act (RCRA).[4]

Pharmaceutical waste is broadly categorized as hazardous or non-hazardous. Hazardous waste pharmaceuticals are subject to strict "cradle-to-grave" management, ensuring proper handling from generation to disposal. A key regulation is the EPA's Subpart P of 40 CFR part 266, which provides specific management standards for hazardous waste pharmaceuticals generated by healthcare facilities.[5]

A critical aspect of these regulations is the prohibition of disposing of hazardous waste pharmaceuticals by flushing them down the sewer.[6] This practice is a significant source of water contamination.[6]

Step-by-Step Disposal Procedure

The proper disposal of Carbetocin acetate should be conducted in accordance with local, state, and national legislation.[1] The following is a generalized, step-by-step guide based on best practices for pharmaceutical waste management.

• Segregation: At the point of generation, separate Carbetocin acetate waste from other waste streams. This includes unused or expired vials, contaminated materials (e.g., syringes, gloves, labware), and solutions.

• Containerization: Place the segregated waste into designated, properly labeled, leak-proof containers. For hazardous pharmaceutical waste, black containers are often used.

• Labeling: Clearly label the waste container with its contents ("Hazardous Pharmaceutical Waste," "Incineration Only") and the accumulation start date, as required by regulations.[7]

• Storage: Store the waste containers in a secure, designated area away from patient care and public access areas. Storage time limits are dictated by the facility's hazardous waste generator status under RCRA.

• Professional Disposal: Arrange for the collection, transport, and disposal of the waste by a licensed and certified hazardous waste management company.[8] These companies are equipped to handle and transport pharmaceutical waste in compliance with all regulations.

• Treatment: The standard and required method for treating hazardous pharmaceutical waste is incineration at a permitted facility.[7] This process destroys the active pharmaceutical ingredient.

• Documentation: Maintain meticulous records of all waste generated, stored, and sent for disposal. This includes manifests from the waste disposal company, which track the waste from your facility to its final destination.

Summary of Key Disposal Information

Aspect	Guideline
Waste Classification	Must be evaluated as potentially hazardous pharmaceutical waste according to RCRA criteria.
Primary Disposal Method	Incineration through a licensed professional waste disposal company.[7][8]
PPE	Mandatory: includes respiratory, eye, face, and skin protection.[1][2]
Spill Management	Sweep up solid material, place in a suitable container, and flush the area with water.[1] Do not empty into drains.[1]
Environmental Precautions	Do not discharge into drains or the environment.[1][2]

Disposal Workflow

The logical flow of the disposal process, from initial handling to final disposition, is critical for ensuring safety and compliance.

Caption: Workflow for the safe disposal of Carbetocin acetate.

References

• 1. polypeptide.com [polypeptide.com]
• 2. echemi.com [echemi.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. danielshealth.com [danielshealth.com]
• 5. Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 6. actenviro.com [actenviro.com]
• 7. sandiegocounty.gov [sandiegocounty.gov]
• 8. s3.amazonaws.com [s3.amazonaws.com]

Safeguarding Researchers: A Comprehensive Guide to Handling Carbetocin Acetate

For Immediate Implementation: This document provides crucial safety and logistical protocols for the handling and disposal of Carbetocin acetate (B1210297), a synthetic oxytocin (B344502) analogue. Adherence to these procedures is mandatory for all laboratory personnel to ensure a safe research environment and prevent potential exposure. Carbetocin acetate is classified as harmful if swallowed, in contact with skin, or if inhaled, and is suspected of damaging the unborn child.[1] It may also cause an allergic skin reaction.[1]

I. Personal Protective Equipment (PPE) and Hazard Mitigation

Personnel handling Carbetocin acetate must use the following personal protective equipment to minimize exposure risk.

PPE Category	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[2]	Protects against accidental splashes and dust particles.
Skin Protection	Chemical impermeable gloves.[2] Fire/flame resistant and impervious clothing.[2]	Prevents skin contact, which can be harmful and cause allergic reactions.[1]
Respiratory Protection	A full-face respirator is required if exposure limits are exceeded, or if irritation or other symptoms are experienced.[2]	Avoids inhalation of dust, which is a primary route of exposure and can be harmful.[1]

Hazard Summary:

Hazard Class	GHS Classification	Precautionary Statements
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed.[3]
Acute Toxicity (Dermal/Inhalation)	Category 4	H312+H332: Harmful in contact with skin or if inhaled.[1]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction.[1]
Reproductive Toxicity	Category 2	H361d: Suspected of damaging the unborn child.[1]
Aquatic Hazard (Acute)	Category 1	H400: Very toxic to aquatic life.[3]
Aquatic Hazard (Chronic)	Category 1	H410: Very toxic to aquatic life with long lasting effects.[3]

II. Standard Operating Procedure for Handling Carbetocin Acetate

This step-by-step guide outlines the mandatory procedures for the safe handling of Carbetocin acetate from receipt to disposal.

1. Preparation and Engineering Controls:

• Ensure adequate ventilation in the handling area.

• Locate and verify the functionality of the nearest eye-wash station and safety shower.

• Prepare a designated and clearly labeled workspace for handling Carbetocin acetate.

2. Donning of Personal Protective Equipment (PPE):

• Wear a lab coat, followed by impervious clothing.

• Put on chemical impermeable gloves.

• Wear tightly fitting safety goggles.

• If there is a risk of dust formation or if handling larger quantities, use a full-face respirator.

3. Handling the Compound:

• Avoid the formation of dust and aerosols.[2]

• Do not eat, drink, or smoke when using this product.[3]

• Wash skin thoroughly after handling.[3]

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

4. Storage:

• Store in a cool, dry, and well-ventilated area.

• Keep the container tightly closed.

• Some formulations may require storage at room temperature, below 30°C, and protection from light.[4]

5. Accidental Release Measures:

• Evacuate personnel to a safe area.

• Use personal protective equipment as outlined in Section I.

• Avoid dust generation and spreading.[1]

• Ventilate the area of the leak or spill.[1]

• Sweep up the spilled material and place it in a suitable, labeled container for disposal.[1]

• Flush the spill area with plenty of water.[1]

III. Emergency and First-Aid Protocols

Immediate and appropriate first-aid is critical in the event of exposure.

Exposure Route	First-Aid Measures
If Swallowed	Call a POISON CENTER or doctor/physician if you feel unwell.[3] Rinse mouth.[3] Do not induce vomiting.[1]
In Case of Skin Contact	Remove contaminated clothing and wash skin with plenty of water and mild soap.[1] If skin irritation or rash occurs, get medical help.[2]
In Case of Eye Contact	Remove any contact lenses and flush eyes immediately with large amounts of water, holding eyelids open.[1][3] If irritation persists, seek medical advice.[1]
If Inhaled	Move the affected person to fresh air and keep them at rest.[1] If needed, seek medical advice.[1]

IV. Disposal Plan

Proper disposal of Carbetocin acetate and its contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: All waste materials, including empty containers, contaminated PPE, and cleaning materials, must be collected in a designated, properly labeled, and sealed container.

• Disposal Method: Dispose of the contents and container to an approved waste disposal plant.[3] Disposal should be in accordance with local, state, or national legislation.[1] This may involve passing the waste to a licensed chemical disposal company.[1]

• Environmental Precautions: Avoid release to the environment.[3] Do not empty into drains.[1]

V. Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and disposal of Carbetocin acetate.

Caption: Logical workflow for the safe handling and disposal of Carbetocin acetate.

References

• 1. polypeptide.com [polypeptide.com]
• 2. echemi.com [echemi.com]
• 3. Carbetocin acetate|1631754-28-3|MSDS [dcchemicals.com]
• 4. ghsupplychain.org [ghsupplychain.org]